Bis(2-propylheptyl) Phthalate-d4

• CAS: 1346601-46-4

Core Science & Biosynthesis

An In-depth Technical Guide to Bis(2-propylheptyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4), a deuterated analogue of the high molecular weight phthalate (B1215562), Di(2-propylheptyl) phthalate (DPHP). This document is intended for professionals in research, scientific, and drug development fields who utilize stable isotope-labeled compounds as internal standards or tracers in analytical and metabolic studies.

Core Concepts and Applications

Bis(2-propylheptyl) Phthalate-d4 is a synthetic, isotopically-labeled organic compound where four hydrogen atoms on the benzene (B151609) ring of the phthalate molecule have been replaced with deuterium.[1][2] This labeling provides a distinct mass difference from its unlabeled counterpart, DPHP, without significantly altering its chemical properties. This key characteristic makes DPHP-d4 an invaluable tool in analytical chemistry.

Its primary application is as a stable isotope marker and internal standard for quantitative analysis in various analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy[1]

• Gas Chromatography-Mass Spectrometry (GC-MS)[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS)[3]

In these applications, a known quantity of DPHP-d4 is added to a sample. By comparing the instrument's response to the labeled and unlabeled compounds, precise quantification of the unlabeled DPHP in the sample can be achieved, correcting for variations in sample preparation and instrument performance.[3] Furthermore, its use as a tracer allows for the investigation of the absorption, distribution, metabolism, and excretion (ADME) of DPHP in biological systems.[3]

Physicochemical Properties

The fundamental physicochemical properties of Bis(2-propylheptyl) Phthalate-d4 are summarized in the table below. These properties are essential for its handling, storage, and application in experimental settings.

Property	Value
Chemical Formula	C₂₈H₄₂D₄O₄
Molecular Weight	450.7 g/mol
Appearance	Colorless liquid
Boiling Point	~330 °C (decomposes)[1]
Density	~0.984 g/cm³[1]
Solubility	Soluble in organic solvents such as ethanol, ether, and dichloromethane.[1] Insoluble in water.
CAS Number	1346601-46-4
Unlabeled CAS Number	53306-54-0[2]
Synonyms	Phthalic acid bis(2-propylheptyl) ester-d4, 1,2-Benzenedicarboxylic-d4 Acid 1,2-Bis(2-propylheptyl)ester-d4[3]

Experimental Protocols and Methodologies

The following sections detail the experimental methodologies where Bis(2-propylheptyl) Phthalate-d4 is commonly employed.

Use as an Internal Standard in Human Biomonitoring (LC-MS/MS)

Bis(2-propylheptyl) Phthalate-d4 is utilized in human biomonitoring studies to quantify exposure to its unlabeled analogue, DPHP. A common application involves the analysis of urine samples to measure DPHP metabolites.

Sample Preparation:

• Urine samples are collected over a specified period (e.g., 48 hours).[4]

• A known amount of an internal standard mixture, including deuterated metabolites of DPHP-d4, is added to each urine sample.

• The samples undergo enzymatic hydrolysis to cleave any conjugated metabolites.[4]

• Solid-phase extraction (SPE) is then performed to clean up the sample and concentrate the analytes of interest.

• The purified extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

Instrumental Analysis (HPLC-ESI-MS/MS):

• Chromatographic Separation: The reconstituted sample is injected into a high-performance liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) to separate the metabolites.

• Ionization: The eluent from the HPLC is introduced into an electrospray ionization (ESI) source.

• Mass Spectrometric Detection: A tandem mass spectrometer is used for the detection and quantification of the DPHP metabolites and their deuterated internal standards. The instrument is operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Toxicokinetic Studies in Animal Models

DPHP-d4 is administered to animal models, such as rats, to study the toxicokinetics of DPHP.

Study Design:

• Animals are administered a single oral dose of Bis(2-propylheptyl) Phthalate-d4.

• Blood and urine samples are collected at various time points post-administration.

• The concentrations of DPHP-d4 and its metabolites in the collected samples are determined using analytical methods like LC-MS/MS.

This allows for the determination of key toxicokinetic parameters, including absorption, distribution, metabolism, and excretion rates.

Metabolic Pathways and Biological Interactions

The metabolic fate of Di(2-propylheptyl) phthalate (DPHP) has been investigated using its deuterated form. The primary metabolic pathway involves the initial hydrolysis of one of the ester bonds to form mono-(2-propylheptyl) phthalate (MPHP). This is followed by further oxidation of the alkyl side chain.

The major oxidized metabolites identified in urine include:

• mono-(propyl-6-hydroxyheptyl) phthalate (OH-MPHP)

• mono-(propyl-6-oxoheptyl) phthalate (oxo-MPHP)

• mono-(propyl-6-carboxyhexyl) phthalate (cx-MPHxP)[5]

A simplified diagram of this metabolic pathway is presented below.

References

• 1. chembk.com [chembk.com]
• 2. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]

Bis(2-propylheptyl) Phthalate-d4 chemical properties

An In-depth Technical Guide to Bis(2-propylheptyl) Phthalate-d4

This guide provides a comprehensive overview of the chemical and physical properties of Bis(2-propylheptyl) Phthalate-d4, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Bis(2-propylheptyl) Phthalate-d4 is the deuterated form of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP), a high molecular weight phthalate used as a plasticizer.[1] The deuterium (B1214612) labeling makes it a valuable tool in various analytical and research applications, particularly as an internal standard for quantitative analysis.[2] The deuterium atoms are located on the benzene (B151609) ring.[3]

Table 1: Chemical and Physical Properties of Bis(2-propylheptyl) Phthalate-d4

Property	Value	Source
Chemical Formula	C28H42D4O4	[2][3][4]
Molecular Weight	450.69 g/mol	[2][3][4][5]
CAS Number	1346601-46-4	[2][3][4][5][6]
Unlabelled CAS Number	53306-54-0	[1][3][4]
Appearance	Colorless liquid	[7]
Boiling Point	~330 °C (decomposes)	[7]
Density	~0.984 g/cm³	[7]
Synonyms	1,2-Benzenedicarboxylic-d4 Acid 1,2-Bis(2-propylheptyl)ester-d4, Phthalic Acid bis(2-propylheptyl) ester-d4	[2][3][4][8]

Solubility and Storage

Bis(2-propylheptyl) Phthalate-d4 is soluble in organic solvents such as ethanol, ether, and dichloromethane.[7] For storage, it is recommended to keep the compound in a sealed container away from heat and fire.[7] It should be stored in a cool, dry, and well-ventilated area, protected from direct sunlight.[9][10]

Experimental Protocols

Synthesis

The preparation of Bis(2-propylheptyl) Phthalate-d4 involves a two-step chemical synthesis.[7] First, the non-deuterated Bis(2-propylheptyl) phthalate is synthesized, followed by a deuteration step.

A general procedure for the synthesis of the unlabelled compound involves the esterification of phthalic anhydride (B1165640) with 2-propylheptanol.[11] The reaction can be catalyzed by a titanic acid ester. The process typically involves heating the reactants and removing the water formed during the reaction.[11] Subsequent steps include neutralization and purification to yield the final product.[11]

For the deuterated compound, the hydrogen atoms on the phthalate ring are replaced with deuterium.[7] This is achieved by reacting the Bis(2-propylheptyl) phthalate with a deuterium source.[7]

Synthesis and Deuteration Workflow

Application as an Internal Standard

Bis(2-propylheptyl) Phthalate-d4 is primarily used as an internal standard for quantitative analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Experimental Workflow for Quantitative Analysis:

• Sample Preparation: A known amount of the sample to be analyzed is taken.

• Internal Standard Spiking: A precise amount of Bis(2-propylheptyl) Phthalate-d4 (the internal standard) is added to the sample.

• Extraction: The analyte(s) and the internal standard are extracted from the sample matrix.

• Analysis: The extract is injected into the GC-MS or LC-MS system.

• Quantification: The concentration of the analyte is determined by comparing its peak area to the peak area of the internal standard.

Analytical Workflow Using Internal Standard

Safety and Handling

While Bis(2-propylheptyl) Phthalate-d4 has low toxicity, appropriate safety precautions should be observed.[7]

• Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles), and respiratory protection.[7][12]

• Ventilation: Use in a well-ventilated area or at a workplace with good exhaustion.[7][12]

• Handling: Avoid contact with skin, eyes, and respiratory tract.[7] Wash hands thoroughly after handling.[9]

• Fire Safety: Keep away from ignition sources and do not smoke in the vicinity. Protect against electrostatic charges.[9][12]

• Spills: Absorb spills with liquid-binding material (e.g., sand, diatomite) and dispose of according to official regulations.[12]

Applications

The primary application of Bis(2-propylheptyl) Phthalate-d4 is in scientific research.[7]

• Stable Isotope Tracer: It serves as a stable isotope marker, particularly in Nuclear Magnetic Resonance (NMR) experiments.[7]

• Internal Standard: It is used as an internal standard for the accurate quantification of phthalates and other compounds in various matrices using chromatographic techniques coupled with mass spectrometry.[2]

• Metabolic Studies: Deuterium-labeled compounds are used as tracers to study the pharmacokinetic and metabolic profiles of drugs and other substances.[2] For instance, the metabolism of DPHP has been investigated using deuterated analogs to track the excretion of its metabolites.[13]

References

• 1. DPHP - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. theclinivex.com [theclinivex.com]
• 7. chembk.com [chembk.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. harwick.com [harwick.com]
• 10. aglayne.com [aglayne.com]
• 11. CN101967098A - Preparation method of bis(2-propylheptyl) phthalate - Google Patents [patents.google.com]
• 12. cpachem.com [cpachem.com]
• 13. researchgate.net [researchgate.net]

Synthesis of Bis(2-propylheptyl) Phthalate-d4: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Bis(2-propylheptyl) Phthalate-d4, a crucial deuterated internal standard for metabolic studies and environmental analysis. This document details the necessary precursors, a representative synthetic protocol, and relevant characterization data.

Overview

Bis(2-propylheptyl) Phthalate-d4 is the isotopically labeled analog of Di(2-propylheptyl) phthalate (B1215562) (DPHP), a plasticizer used in various industrial applications. The introduction of four deuterium (B1214612) atoms into the benzene (B151609) ring of the phthalate moiety provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its primary application lies in accurately tracing and quantifying DPHP and its metabolites in biological and environmental samples.

Synthetic Strategy

The most direct and efficient method for the synthesis of Bis(2-propylheptyl) Phthalate-d4 involves the esterification of commercially available Phthalic anhydride-d4 with 2-propylheptanol. This approach ensures the precise incorporation of the deuterium labels into the aromatic core of the molecule.

Precursor Synthesis and Procurement

2.1.1. Phthalic Anhydride-d4

Phthalic anhydride-d4, the key deuterated starting material, is commercially available from several chemical suppliers specializing in stable isotopes.[1][2][3] This alleviates the need for a separate deuteration step in the synthesis, ensuring high isotopic purity of the final product. For researchers requiring in-house synthesis, deuterated phthalic acid can be dehydrated to yield the corresponding anhydride.

2.1.2. 2-Propylheptanol

2-Propylheptanol is a branched-chain C10 alcohol that can be procured commercially or synthesized. The industrial production of 2-propylheptanol typically involves a three-step process:

• Hydroformylation (Oxo Synthesis): C4 alkenes (butenes) are reacted with a mixture of carbon monoxide and hydrogen in the presence of a rhodium-based catalyst to produce C5 aldehydes (primarily n-pentanal and its isomers).

• Aldol Condensation: The resulting n-pentanal undergoes a self-condensation reaction to form a C10 unsaturated aldehyde.

• Hydrogenation: The C10 aldehyde is then hydrogenated to yield 2-propylheptanol.

Experimental Protocol: Synthesis of Bis(2-propylheptyl) Phthalate-d4

The following is a representative experimental protocol for the synthesis of Bis(2-propylheptyl) Phthalate-d4, adapted from established methods for the synthesis of the non-deuterated analog.

Materials:

• Phthalic anhydride-d4 (1.0 mol)

• 2-Propylheptanol (2.5 mol)

• Tetrabutyl titanate (catalyst, 0.1% by weight of Phthalic anhydride-d4)

• Activated carbon (0.3% by weight of Phthalic anhydride-d4)

• Sodium carbonate solution (25-30% w/w)

• Nitrogen gas supply

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, Dean-Stark trap, etc.)

Procedure:

• Initial Reaction Setup: To a clean, dry three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, a nitrogen inlet, and a Dean-Stark trap with a condenser, add Phthalic anhydride-d4 (1.0 mol), 2-propylheptanol (2.5 mol), and activated carbon.

• Initial Heating and Monoesterification: Begin stirring the mixture and gently heat to 130-170°C under a slow stream of nitrogen. Maintain this temperature for approximately 30-60 minutes to facilitate the formation of the monoester.

• Catalyst Addition and Diesterification: Increase the temperature to 180-190°C and add the tetrabutyl titanate catalyst.

• Esterification Reaction: Continue heating the reaction mixture to 220-240°C. The water produced during the esterification will be collected in the Dean-Stark trap. The reaction is monitored by the amount of water collected and can take 3-5 hours. The reaction is considered complete when the acid value of the reaction mixture is below 0.40 mg KOH/g.

• Removal of Excess Alcohol: Once the reaction is complete, reduce the pressure to carry out vacuum distillation to remove the excess 2-propylheptanol.

• Neutralization: Cool the reaction mixture and add the sodium carbonate solution to neutralize any remaining acidic impurities. Stir until the acid value is below 0.05 mg KOH/g.

• Purification: Add water to the reaction mixture to act as an entrainer and perform a final distillation under reduced pressure to remove any remaining volatile impurities.

• Final Product: The resulting crude product is then filtered to remove the activated carbon and any solid byproducts, yielding Bis(2-propylheptyl) Phthalate-d4 as a clear, viscous liquid.

Data Presentation

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molar Mass ( g/mol )	CAS Number	Role
Phthalic anhydride-d4	C₈D₄O₃	152.14	75935-32-9	Starting Material
2-Propylheptanol	C₁₀H₂₂O	158.28	10042-59-8	Reagent
Bis(2-propylheptyl) Phthalate-d4	C₂₈H₄₂D₄O₄	450.70	Not available	Final Product

Table 2: Typical Reaction Parameters for Phthalate Ester Synthesis

Parameter	Value
Molar Ratio (Alcohol:Anhydride)	2.4:1 to 3.0:1
Catalyst	Tetrabutyl titanate
Catalyst Loading	0.05% to 0.2% (by weight of anhydride)
Reaction Temperature	180°C to 240°C
Reaction Time	3 to 5 hours
Expected Yield	>95% (based on non-deuterated synthesis)

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Bis(2-propylheptyl) Phthalate-d4.

Characterization

The structure and purity of the synthesized Bis(2-propylheptyl) Phthalate-d4 should be confirmed by standard analytical techniques.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) can be used to confirm the molecular weight of the deuterated product (C₂₈H₄₂D₄O₄, MW: 450.70). The mass spectrum will show a clear +4 Da shift compared to the non-deuterated standard.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show the characteristic signals for the 2-propylheptyl chains, while the aromatic region will be absent of signals due to the deuterium substitution.

  • ¹³C NMR will show the signals for all carbon atoms, including those in the deuterated benzene ring, although the C-D coupling may lead to splitting and a decrease in signal intensity.

  • ²H (Deuterium) NMR will show a signal in the aromatic region, confirming the presence and location of the deuterium labels.

Conclusion

This technical guide outlines a robust and efficient methodology for the synthesis of Bis(2-propylheptyl) Phthalate-d4. By utilizing commercially available Phthalic anhydride-d4 and established esterification procedures, researchers can reliably produce this valuable internal standard for a wide range of applications in drug metabolism, pharmacokinetics, and environmental monitoring. The provided experimental parameters and workflow offer a solid foundation for the successful synthesis and characterization of this important analytical tool.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cphi-online.com [cphi-online.com]
• 3. cdnisotopes.com [cdnisotopes.com]

Bis(2-propylheptyl) Phthalate-d4: A Technical Guide for Researchers

CAS Number: 1346601-46-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on Bis(2-propylheptyl) Phthalate-d4. This deuterated internal standard is crucial for the accurate quantification of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP) and its metabolites in various biological matrices.

Core Physicochemical Properties

Bis(2-propylheptyl) Phthalate-d4 is a deuterated analog of DPHP, a high molecular weight phthalate used as a plasticizer. The incorporation of four deuterium (B1214612) atoms on the benzene (B151609) ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods.

Property	Value	Reference
CAS Number	1346601-46-4	[1]
Chemical Formula	C₂₈H₄₂D₄O₄	[2]
Molecular Weight	450.69 g/mol
Appearance	Colorless liquid	[2]
Boiling Point	~330 °C (decomposition)	[2]
Density	~0.984 g/cm³	[2]
Solubility	Soluble in organic solvents such as ethanol, ether, and dichloromethane.	[2]
Synonyms	1,2-Benzenedicarboxylic-d4 Acid 1,2-Bis(2-propylheptyl)ester-d4, Phthalic Acid Bis(2-propylheptyl)ester-d4

Synthesis

The synthesis of Bis(2-propylheptyl) Phthalate-d4 involves a two-step process. The first step is the esterification of phthalic anhydride (B1165640) with 2-propylheptanol to produce the non-deuterated DPHP. The second step is the introduction of deuterium atoms onto the phthalate ring.

A general preparation method involves:

• Esterification: Phthalic anhydride is reacted with 2-propylheptanol in a specific molar ratio (e.g., 1:2.4 to 1:3.0)[3]. The reaction is typically carried out at elevated temperatures (180-240 °C) in the presence of a catalyst and may involve the use of activated carbon[3]. The reaction is monitored until the desired acid value is reached, followed by purification steps including neutralization and dealcoholization[3].

• Deuteration: The resulting Bis(2-propylheptyl) Phthalate is then reacted with a deuterium source, such as deuterium gas, to replace the four hydrogen atoms on the benzene ring with deuterium atoms[2].

Caption: Synthesis workflow for Bis(2-propylheptyl) Phthalate-d4.

Application in Human Biomonitoring and Metabolism Studies

Bis(2-propylheptyl) Phthalate-d4 is an invaluable tool for human biomonitoring studies aimed at assessing exposure to DPHP. It is primarily used as an internal standard in analytical methods like Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) to accurately quantify DPHP metabolites in urine samples.

Human Metabolism of DPHP

Studies involving the oral administration of DPHP-d4 to human volunteers have elucidated the metabolic fate of DPHP. The major metabolic pathway involves the hydrolysis of one ester linkage to form mono-(2-propylheptyl) phthalate (MPHP), followed by oxidation of the alkyl chain. The primary urinary metabolites are oxidized products rather than the simple monoester[4].

The major oxidized metabolites identified are:

• mono-2-(propyl-6-hydroxy-heptyl)-phthalate (OH-MPHP)

• mono-2-(propyl-6-oxoheptyl)-phthalate (oxo-MPHP)

• mono-2-(propyl-6-carboxy-hexyl)-phthalate (cx-MPHxP)[5][6]

Caption: Metabolic pathway of Bis(2-propylheptyl) Phthalate in humans.

Experimental Protocols

The following provides a generalized experimental protocol for the use of Bis(2-propylheptyl) Phthalate-d4 as an internal standard in the analysis of DPHP metabolites in human urine.

Sample Preparation and Analysis Workflow

Caption: Experimental workflow for DPHP metabolite analysis.

Detailed Methodologies

1. Human Volunteer Study Design (Example):

• Volunteers are administered a single oral dose of approximately 50 mg of Bis(2-propylheptyl) Phthalate-d4[5][7].

• Urine samples are collected over a 48-hour period post-dosing[5].

2. Sample Preparation:

• A known volume of urine is aliquoted.

• The sample is spiked with a known concentration of Bis(2-propylheptyl) Phthalate-d4 as an internal standard.

• Enzymatic hydrolysis is performed to cleave glucuronide and sulfate (B86663) conjugates of the metabolites[5].

• The sample is then subjected to either solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate and concentrate the analytes of interest.

3. Instrumental Analysis (GC-HRMS and HPLC-MS/MS):

• GC-HRMS: This technique provides high resolution and mass accuracy, which is crucial for distinguishing DPHP metabolites from structurally similar isomers, such as those from di-iso-decyl phthalate (DIDP)[6][8].

• HPLC-MS/MS: This method is also widely used for the sensitive and selective determination of DPHP metabolites[6].

• The mass spectrometer is operated in a mode that allows for the detection and quantification of the specific mass transitions of both the native metabolites and the deuterated internal standard.

Quantitative Data from a Human Volunteer Study

In a study where five male volunteers were administered approximately 50 mg of DPHP-d4 orally, the following urinary excretion fractions were observed within 48 hours[5].

Metabolite	Average Excretion (% of Administered Dose)
oxo-MPHP-d4	13.5 ± 4.0
OH-MPHP-d4	10.7 ± 3.6
cx-MPHxP-d4	0.48 ± 0.13
Total	24.7 ± 7.6

The majority of these metabolites were excreted within the first 24 hours post-dose[5]. The elimination half-lives for the three metabolites were found to be between 6 and 8 hours[5].

Conclusion

Bis(2-propylheptyl) Phthalate-d4 is an essential analytical tool for researchers and scientists in the fields of toxicology, environmental health, and drug metabolism. Its use as an internal standard enables the accurate and precise quantification of DPHP and its metabolites, which is critical for assessing human exposure and understanding the toxicokinetics of this widely used plasticizer. The detailed methodologies and data presented in this guide provide a solid foundation for the design and execution of studies involving the analysis of DPHP.

References

• 1. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. chembk.com [chembk.com]
• 3. CN101967098A - Preparation method of bis(2-propylheptyl) phthalate - Google Patents [patents.google.com]
• 4. Phthalates: metabolism and exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Bis-(2-propylheptyl)phthalate (DPHP) metabolites emerging in 24h urine samples from the German Environmental Specimen Bank (1999-2012) - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Bis(2-propylheptyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of Bis(2-propylheptyl) Phthalate-d4, a deuterated analog of the widely used plasticizer, Bis(2-propylheptyl) Phthalate (DPHP). The incorporation of deuterium (B1214612) atoms makes it a valuable tool in various research applications, particularly in mass spectrometry-based quantification and metabolic studies.

Core Molecular Data

The fundamental physicochemical characteristics of Bis(2-propylheptyl) Phthalate-d4 and its non-labeled counterpart are summarized below. This data is essential for accurate experimental design and interpretation.

Property	Bis(2-propylheptyl) Phthalate-d4	Bis(2-propylheptyl) Phthalate (DPHP)
Molecular Formula	C28H42D4O4[1][2]	C28H46O4[3][4][5]
Molecular Weight	450.69 g/mol [1][2]	446.672 g/mol [3]
CAS Number	1346601-46-4[1][2]	53306-54-0[3][4]
Synonyms	1,2-Benzenedicarboxylic-d4 Acid 1,2-Bis(2-propylheptyl)ester-d4[1]	Di(2-propylheptyl) phthalate[3]

Experimental Applications

Bis(2-propylheptyl) Phthalate-d4 serves as a crucial internal standard in analytical chemistry. Its utility is rooted in its chemical similarity to the non-deuterated form, coupled with a distinct mass difference that allows for precise quantification in complex matrices.

Isotope Dilution Mass Spectrometry (IDMS) Workflow

The use of Bis(2-propylheptyl) Phthalate-d4 as an internal standard in an IDMS workflow is a common application. A generalized protocol is outlined below.

Caption: Generalized workflow for quantification using a deuterated internal standard.

Logical Relationship of Deuterated Standards

The rationale for using a deuterated standard lies in its ability to mimic the behavior of the target analyte during sample preparation and analysis, thereby correcting for matrix effects and variations in instrument response.

Caption: Rationale for using a stable isotope-labeled internal standard.

References

• 1. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DPHP - Wikipedia [en.wikipedia.org]
• 4. Bis(2-propylheptyl)phthalate DPHP [bluewaterchem.com]
• 5. Bis(2-propylheptyl)phthalate | C28H46O4 | CID 92344 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isotopic Purity of Bis(2-propylheptyl) Phthalate-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Bis(2-propylheptyl) Phthalate-d4, a deuterated internal standard crucial for accurate quantification in various analytical applications. Ensuring the isotopic purity of such standards is paramount for the reliability and reproducibility of experimental results.

Quantitative Data Summary

The chemical and isotopic purity specifications for Bis(2-propylheptyl) Phthalate-d4 are critical for its function as an internal standard. The following table summarizes the typical data found for this compound.

Parameter	Value	Source
Chemical Formula	C₂₈H₄₂D₄O₄	Manufacturer's Specification
Molecular Weight	450.7 g/mol	Calculated
Deuterium (B1214612) Incorporation	4 atoms	Structural Information
Isotopic Purity	≥98 atom % D	Representative Data[1]
Chemical Purity	≥99%	Representative Data

Molecular Structure and Deuteration

The deuterium atoms in Bis(2-propylheptyl) Phthalate-d4 are located on the phthalate (B1215562) ring, providing a stable isotopic label.

References

• 1. Bis(2-ethylhexyl)phthalate-3,4,5,6-d4 D 98atom 93951-87-2 [sigmaaldrich.com]

Bis(2-propylheptyl) Phthalate-d4 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-propylheptyl) Phthalate-d4, a deuterated internal standard crucial for accurate quantification in various analytical studies.

Core Compound Information

Bis(2-propylheptyl) Phthalate-d4 is the deuterium-labeled version of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP), a plasticizer used in a variety of applications.[1] The deuterated form serves as an ideal internal standard for analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), allowing for precise quantification of the parent compound in biological and environmental matrices.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bis(2-propylheptyl) Phthalate-d4 is presented below.

Property	Value	Reference
Chemical Name	bis(2-propylheptyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[3]
Synonyms	1,2-Benzenedicarboxylic-d4 Acid 1,2-Bis(2-propylheptyl)ester-d4, Phthalic Acid Bis(2-propylheptyl) ester-d4	[2][4]
CAS Number	1346601-46-4	[3][4]
Unlabelled CAS Number	53306-54-0	[3][4]
Molecular Formula	C₂₈H₄₂D₄O₄	[3][4]
Molecular Weight	450.69 g/mol	[3][4]
Appearance	Colorless liquid	[5]
Boiling Point	~330 °C (decomposition)	[5]
Density	~0.984 g/cm³	[5]
Solubility	Soluble in organic solvents such as ethanol, ether, and dichloromethane.	[5]

Analytical Specifications

While a Certificate of Analysis is specific to a particular batch, the following table outlines typical specifications for Bis(2-propylheptyl) Phthalate-d4 based on available data for the non-deuterated analogue and general standards for isotopically labeled compounds.

Parameter	Specification
Purity (by GC/HPLC)	≥ 99.0%
Isotopic Enrichment	≥ 98% Deuterium
Identity	Conforms to structure (¹H NMR, MS)
Color (Pt-Co)	≤ 30
Acid Value (mg KOH/g)	≤ 0.06
Water Content (wt. %)	≤ 0.05

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the analysis and use of Bis(2-propylheptyl) Phthalate-d4.

Quantification of DPHP Metabolites in Urine using HPLC-MS/MS

This method is adapted from studies on the metabolism of DPHP.[6][7]

• Sample Preparation:

  • To 1 mL of urine, add an internal standard solution of Bis(2-propylheptyl) Phthalate-d4.

  • Add β-glucuronidase solution to hydrolyze conjugated metabolites.

  • Incubate the mixture at 37°C for 2 hours.

  • Perform solid-phase extraction (SPE) to clean up the sample.

  • Elute the analytes and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for analysis.

• HPLC Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of methanol (B129727) and water with 0.1% formic acid.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor and Product Ions: Specific mass transitions for DPHP metabolites and the d4-internal standard are monitored.

Preparation of Bis(2-propylheptyl) Phthalate

The following is a general synthetic procedure for the non-deuterated compound, which can be adapted for the deuterated analogue using deuterated phthalic anhydride (B1165640).[8]

• Phthalic anhydride and 2-propylheptanol (in a molar ratio of 1:2.4 to 1:3.0) are added to a reaction kettle with 0.2-0.5% (by weight of phthalic anhydride) activated carbon.

• The mixture is stirred and heated to 130-170°C and held for 20-60 minutes.

• The temperature is increased to 180-190°C, and a catalyst (0.05-0.2% by weight of phthalic anhydride) is added.

• The reaction is heated to 180-240°C for 3-5 hours.

• De-alcoholization is carried out under negative pressure until the acid value is below 0.40 mgKOH/g.

• The mixture is neutralized with a sodium carbonate solution to an acid value below 0.05 mgKOH/g.

• Water is added as an entrainer for de-alcoholization and refining, followed by filtration.

Visualizations

Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for a chemical standard.

Caption: A typical workflow for a Certificate of Analysis.

Metabolic Pathway of Bis(2-propylheptyl) Phthalate

This diagram shows the primary metabolic pathway of DPHP in humans.[6][7]

Caption: The metabolic pathway of DPHP.

Safety Information

Bis(2-propylheptyl) Phthalate-d4 has low toxicity; however, standard laboratory safety precautions should be observed.[5] Avoid contact with skin, eyes, and the respiratory tract.[5] Ensure adequate ventilation and wear appropriate personal protective equipment, including gloves and safety goggles.[5] Store in a tightly sealed container away from heat and ignition sources.[5]

References

• 1. DPHP - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 4. Bis(2-propylheptyl) Phthalate-d4 | LGC Standards [lgcstandards.com]
• 5. chembk.com [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. CN101967098A - Preparation method of bis(2-propylheptyl) phthalate - Google Patents [patents.google.com]

The Gold Standard: A Technical Guide to the Function of Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, particularly within the realms of pharmaceutical development, clinical research, and bioanalysis, the pursuit of analytical accuracy and precision is paramount. This technical guide delves into the core principles, practical applications, and validated performance of deuterated internal standards. By providing a stable and predictable reference point, these isotopically labeled compounds are instrumental in mitigating the inherent variability of complex biological matrices and analytical systems, thereby ensuring the generation of robust and reliable data.

Core Principles: Why Deuterium (B1214612) Labeling is the Gold Standard

The fundamental principle behind the use of a deuterated internal standard (IS) is the introduction of a compound that is chemically identical to the analyte of interest but physically distinguishable by the mass spectrometer. By replacing one or more hydrogen atoms with its heavier, stable isotope, deuterium (²H), the mass of the internal standard is incrementally increased. This mass shift allows the mass spectrometer to differentiate between the analyte and the deuterated IS, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process. This co-elution and similar behavior are crucial for compensating for various sources of error that can compromise data quality.

Deuterated internal standards are considered the "gold standard" in bioanalysis for several key reasons:

• Co-elution with the Analyte: Ideally, the deuterated standard has the same chromatographic retention time as the analyte. This co-elution ensures that both compounds experience the same matrix effects at the same time, providing the most accurate correction.

• Similar Physicochemical Properties: Being chemically almost identical, the deuterated standard has the same extraction recovery and ionization response as the analyte, correcting for variations in sample preparation and mass spectrometer performance.

• Improved Precision and Accuracy: By effectively normalizing variability, deuterated internal standards significantly enhance the precision and accuracy of bioanalytical methods.

• Increased Robustness: Methods employing deuterated standards are more robust, leading to higher throughput and lower rejection rates for analytical runs.

Data Presentation: The Quantitative Advantage

The superiority of deuterated internal standards over structural analogs or methods without an internal standard is consistently demonstrated in experimental data, showing enhanced accuracy and precision. The following tables summarize the impact of internal standard selection on key bioanalytical validation parameters.

Table 1: Comparison of Assay Performance with Different Internal Standards for Teriflunomide

Validation Parameter	Acceptance Criteria	Performance with Teriflunomide-d4 IS	Alternative IS (Hypothetical)
Linearity (r²)	≥ 0.99	> 0.998	> 0.98
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.4% to +8.1%	-25% to +30%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	≤ 8.2%	≤ 25%
Matrix Effect (% CV)	≤ 15%	< 10%	> 20%
Recovery (% CV)	Consistent and reproducible	< 15%	Variable

*LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. The

In-Depth Technical Guide: Metabolism of Bis(2-propylheptyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolism of Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4), a deuterated isotopologue of the high molecular weight phthalate (B1215562) plasticizer, DPHP. This document details the metabolic pathways, summarizes key quantitative data from human studies, and outlines the experimental protocols utilized for the analysis of its metabolites. The inclusion of signaling pathway and workflow diagrams aims to facilitate a deeper understanding of the biotransformation and analytical processes involved in DPHP-d4 metabolism studies.

Introduction to Bis(2-propylheptyl) Phthalate (DPHP) Metabolism

Bis(2-propylheptyl) phthalate (DPHP) is a plasticizer used in a variety of consumer products. Human exposure to DPHP is of interest to the scientific community, and understanding its metabolism is crucial for assessing potential health effects and for developing accurate biomonitoring methods. The use of deuterated DPHP (DPHP-d4) in metabolism studies allows for the precise tracing and quantification of its metabolic fate in biological systems, distinguishing it from background levels of the non-labeled compound.

The primary metabolic pathway of DPHP involves a two-step process. Initially, DPHP undergoes hydrolysis by esterases to form mono-(2-propylheptyl) phthalate (MPHP) and 2-propylheptanol. Subsequently, the monoester, MPHP, is further metabolized through oxidation of its alkyl side chain. This leads to the formation of several key oxidized metabolites that are then primarily excreted in the urine.[1]

Quantitative Analysis of DPHP-d4 Metabolism in Humans

A pivotal human volunteer study provides the most comprehensive quantitative data on the metabolism of DPHP-d4. In this study, five healthy male volunteers were administered a single oral dose of approximately 50 mg of DPHP-d4. Urine samples were collected over a 48-hour period to determine the excretion kinetics and profile of the major metabolites.[2][3]

The results from this study are summarized in the table below, showcasing the percentage of the administered DPHP-d4 dose excreted as three primary oxidized metabolites within 48 hours.

Metabolite	Mean % of Administered Dose Excreted (± SD)	Elimination Half-Life (hours)	Time to Maximum Urinary Concentration (hours)
Mono-2-(propyl-6-hydroxyheptyl) phthalate-d4 (OH-MPHP-d4)	10.7 ± 3.6	6 - 8	3 - 4
Mono-2-(propyl-6-oxoheptyl) phthalate-d4 (oxo-MPHP-d4)	13.5 ± 4.0	6 - 8	3 - 4
Mono-2-(propyl-6-carboxyhexyl) phthalate-d4 (cx-MPHxP-d4)	0.48 ± 0.13	6 - 8	3 - 4

Table 1: Urinary Excretion of DPHP-d4 Metabolites in Humans. Data represents the mean percentage of the oral 50 mg DPHP-d4 dose excreted in urine within 48 hours from five male volunteers.[2][3]

The study found that a total of approximately 24.7% of the administered DPHP-d4 dose was excreted as these three metabolites within 48 hours, with the majority being eliminated within the first 24 hours.[2][3] The most abundant metabolite was oxo-MPHP-d4, followed closely by OH-MPHP-d4.[2][3]

Experimental Protocols

This section details the methodologies employed in the study of DPHP-d4 metabolism, from in-life procedures to sample analysis.

In-Vivo Human Study Protocol

A human volunteer study is a critical component for understanding the pharmacokinetics of a compound. The following outlines a typical protocol for an oral DPHP-d4 administration study.

• Subjects: Healthy adult volunteers with no known occupational exposure to phthalates.

• Dose Administration: A single oral dose of DPHP-d4 is administered. In a key study, approximately 50 mg of DPHP-d4 was given to each volunteer.[2][3]

• Urine Collection: Total urine is collected at specified intervals for a period of 48 hours post-dosing. A typical collection schedule might be at 0, 2, 4, 8, 12, 24, 36, and 48 hours.

• Sample Handling: Urine samples are collected in clean containers, and the volume of each void is recorded. Aliquots are then stored frozen (e.g., at -20°C) until analysis.

Sample Preparation: Enzymatic Hydrolysis

Phthalate metabolites are often excreted in the urine as glucuronide conjugates. To analyze the total amount of each metabolite, an enzymatic hydrolysis step is required to cleave these conjugates.

• Reagents:

  • Urine sample

  • β-glucuronidase from Helix pomatia

  • Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5)

  • Internal standards (isotope-labeled analogues of the target metabolites)

• Procedure:

  • Pipette a known volume of urine (e.g., 1 mL) into a clean tube.

  • Add the internal standard solution.

  • Add ammonium acetate buffer to adjust the pH to approximately 6.5.

  • Add β-glucuronidase solution.

  • Incubate the mixture at 37°C for a sufficient time to ensure complete hydrolysis (e.g., 2 hours or overnight).

  • After incubation, the reaction is stopped, typically by adding a strong acid or by proceeding directly to solid-phase extraction.

Analytical Methodology: HPLC-MS/MS

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the analytical method of choice for the sensitive and selective quantification of DPHP-d4 metabolites in urine.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with a negative electrospray ionization (NESI) source.[2]

• Chromatographic Conditions (Illustrative):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% acetic acid in water.

  • Mobile Phase B: 0.1% acetic acid in acetonitrile.

  • Gradient: A gradient elution is used to separate the metabolites, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B.

  • Flow Rate: A typical flow rate is around 0.3 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometry Parameters:

  • Ionization Mode: Negative Electrospray Ionization (NESI).

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are monitored for each deuterated metabolite and internal standard to ensure high selectivity and sensitivity.

In-Vitro Metabolism with Human Liver Microsomes

In-vitro studies using human liver microsomes are essential for identifying the enzymes responsible for metabolism and for studying the formation of metabolites in a controlled environment.

• Materials:

  • Pooled human liver microsomes

  • DPHP-d4 solution (in a suitable solvent like methanol (B129727) or DMSO)

  • NADPH regenerating system (to provide cofactors for enzymatic reactions)

  • Phosphate (B84403) buffer (pH 7.4)

• Procedure:

  • Pre-incubate human liver microsomes in phosphate buffer at 37°C.

  • Add the DPHP-d4 solution to the microsomal suspension.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the mixture at 37°C for a specific time course (e.g., with samples taken at 0, 15, 30, 60, and 120 minutes).

  • Terminate the reaction at each time point by adding a quenching solvent, such as ice-cold acetonitrile.

  • Centrifuge the samples to pellet the proteins.

  • Analyze the supernatant for the disappearance of the parent compound (DPHP-d4) and the formation of its metabolites using HPLC-MS/MS.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the metabolic pathway of DPHP-d4 and a typical experimental workflow for its analysis.

Caption: Metabolic Pathway of DPHP-d4.

Caption: Analytical Workflow for DPHP-d4.

Conclusion

The study of Bis(2-propylheptyl) Phthalate-d4 metabolism provides valuable insights into the biotransformation and excretion of this plasticizer in humans. The primary metabolic pathway involves hydrolysis followed by oxidation, leading to the formation of key urinary metabolites, OH-MPHP-d4, oxo-MPHP-d4, and cx-MPHxP-d4. Quantitative data from human volunteer studies have established the excretion profiles and kinetics of these metabolites, with oxo-MPHP-d4 being the most abundant. The detailed experimental protocols for in-vivo studies, sample preparation, and HPLC-MS/MS analysis serve as a guide for researchers in this field. The provided visualizations of the metabolic pathway and analytical workflow offer a clear and concise summary of the core processes. This technical guide consolidates the current knowledge on DPHP-d4 metabolism, providing a solid foundation for future research and biomonitoring efforts.

References

• 1. Graphviz [graphviz.org]
• 2. In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Bis(2-propylheptyl) Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is a high molecular weight phthalate used as a plasticizer in various polymer applications, including those requiring high-temperature resistance such as automotive interiors and roofing membranes.[1][2] Due to its widespread use, there is a growing need for accurate and reliable methods to quantify its presence in environmental, biological, and commercial samples. The use of a stable isotope-labeled internal standard, such as Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4), is crucial for achieving high accuracy and precision in quantitative analysis by correcting for analyte losses during sample preparation and instrumental analysis.[3][4] DPHP-d4 is a deuterated form of DPHP, making it an ideal internal standard for isotope dilution mass spectrometry techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

These application notes provide a detailed protocol for the quantification of DPHP in a polymer matrix using GC-MS with DPHP-d4 as an internal standard.

Principle of the Internal Standard Method

The internal standard method involves adding a known amount of a chemically similar but isotopically distinct compound (the internal standard) to both the calibration standards and the unknown samples. The ratio of the analyte's response to the internal standard's response is then used for quantification. This approach effectively compensates for variations in sample injection volume, detector response, and analyte loss during sample preparation.

Principle of the Internal Standard Method.

Experimental Protocol: Quantification of DPHP in a Polymer Matrix by GC-MS

This protocol outlines the steps for the extraction and quantification of DPHP from a polymer sample using DPHP-d4 as an internal standard.

1. Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane (B92381) (HPLC grade or higher)

• Standards:

  • Bis(2-propylheptyl) phthalate (DPHP) standard solution (e.g., 1000 µg/mL in a suitable solvent)

  • Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) internal standard solution (e.g., 100 µg/mL in a suitable solvent)

• Sample: Polymer sample suspected of containing DPHP

• Equipment:

  • Analytical balance

  • Glass vials with PTFE-lined caps

  • Ultrasonic bath

  • Centrifuge

  • Gas Chromatograph with Mass Spectrometric detector (GC-MS)

2. Preparation of Standard Solutions

• Internal Standard Spiking Solution: Prepare a working solution of DPHP-d4 at a concentration of 10 µg/mL in hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the DPHP stock solution into clean vials. Add a constant volume of the DPHP-d4 internal standard spiking solution to each calibration standard to achieve a final concentration of, for example, 1 µg/mL. Dilute with hexane to the final volume. A typical calibration range for DPHP is 1 to 1000 ng/mL.[5]

3. Sample Preparation and Extraction

• Sample Weighing: Accurately weigh approximately 0.5 g of the polymer sample into a glass vial.

• Internal Standard Spiking: Add a known volume of the DPHP-d4 internal standard spiking solution (e.g., 100 µL of 10 µg/mL) directly to the polymer sample.

• Solvent Extraction: Add 10 mL of dichloromethane to the vial.

• Ultrasonication: Place the vial in an ultrasonic bath and sonicate for 30-60 minutes to facilitate the extraction of DPHP from the polymer matrix.

• Centrifugation: Centrifuge the sample at a sufficient speed to pellet the polymer material.

• Extract Transfer: Carefully transfer the supernatant (DCM extract) to a clean vial.

• Solvent Evaporation and Reconstitution: Evaporate the DCM under a gentle stream of nitrogen. Reconstitute the residue in a known volume of hexane (e.g., 1 mL).

• Filtration (Optional): If the reconstituted sample contains particulate matter, filter it through a 0.45 µm PTFE syringe filter before analysis.

Experimental Workflow for DPHP Quantification.

4. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977C MSD).[5]

• Data Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for high sensitivity and selectivity.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
GC System
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium or Hydrogen
Column	e.g., HP-5ms (30 m x 0.25 mm, 0.25 µm)
Oven Program	Initial: 100 °C, hold 1 min
Ramp: 20 °C/min to 320 °C, hold 5 min
MS System
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
DPHP	149	167	261
DPHP-d4	153	171	265

Note: The exact m/z values for DPHP-d4 should be confirmed from the mass spectrum of the standard. The values provided are based on the expected mass shift due to deuterium (B1214612) labeling.

5. Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the quantifier ions for both DPHP and DPHP-d4 in the chromatograms of the calibration standards and samples.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the DPHP peak area to the DPHP-d4 peak area against the concentration of DPHP for the calibration standards.

• Quantification: Calculate the concentration of DPHP in the unknown samples using the calibration curve and the measured peak area ratios.

Quantitative Data and Performance

The following tables summarize typical quantitative data for the analysis of DPHP and the expected performance of a method using a deuterated internal standard.

Table 3: Calibration Data for DPHP Analysis by GC-MS[5]

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Fit Type	Linear
Correlation Coefficient (r²)	> 0.995

Table 4: Typical Method Performance Parameters

Parameter	Typical Value
Limit of Quantification (LOQ)	0.1 - 10 µg/kg (matrix dependent)
Recovery	80 - 120%
Repeatability (RSD)	< 15%

Note: LOQ, recovery, and repeatability are highly dependent on the sample matrix and the specific laboratory conditions. The values presented are typical for phthalate analysis in various matrices.

Conclusion

The use of Bis(2-propylheptyl) Phthalate-d4 as an internal standard provides a robust and reliable method for the accurate quantification of DPHP in complex matrices. The protocol described herein, based on solvent extraction and GC-MS analysis, is suitable for researchers, scientists, and drug development professionals who require high-quality data for regulatory compliance, safety assessment, and research purposes. The detailed methodology and performance data serve as a valuable resource for the implementation of this analytical approach.

References

• 1. DPHP - Wikipedia [en.wikipedia.org]
• 2. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. medchemexpress.com [medchemexpress.com]
• 5. agilent.com [agilent.com]

Application Note: Quantification of Phthalates Using Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalate esters are synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of polymers, particularly polyvinyl chloride (PVC).[1][2] They are found in a vast array of consumer products, including food packaging, building materials, household goods, and medical devices.[1][3] Since phthalates are not chemically bound to the polymer matrix, they can leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[2][3] Growing concerns over their potential endocrine-disrupting properties and other adverse health effects have led to regulatory restrictions and a demand for sensitive and reliable analytical methods for their quantification in various matrices.[1][2][4]

Isotope Dilution Mass Spectrometry (IDMS) has emerged as the gold standard for the accurate quantification of phthalates.[5][6] This technique employs stable isotope-labeled internal standards that are chemically identical to the target analytes.[5] By adding a known amount of the labeled standard to a sample at the beginning of the analytical process, IDMS can effectively compensate for variations in sample preparation, extraction losses, and matrix-induced signal suppression or enhancement during analysis, thus providing highly accurate and precise results.[5]

This application note provides detailed protocols for the quantification of common phthalates in various matrices using both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core principle of IDMS involves comparing the response of a naturally occurring analyte to that of a known amount of an isotopically labeled version of the same compound. The native analyte and the labeled internal standard are nearly identical in their chemical and physical properties, meaning they behave similarly during extraction, cleanup, and chromatographic separation. However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. The ratio of the native analyte signal to the labeled standard signal is used for quantification, correcting for any analyte loss during sample workup.[5]

References

• 1. sciex.com [sciex.com]
• 2. Phthalate and Phthalate Metabolite Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Bis(2-propylheptyl) Phthalate (DPHP) using Gas Chromatography-Mass Spectrometry (GC-MS) with a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is a high molecular weight phthalate ester utilized as a plasticizer in various polymer applications, notably in polyvinyl chloride (PVC) products.[1] Due to its widespread use, there is a growing need for sensitive and reliable analytical methods to quantify its presence in various matrices to assess potential human exposure and environmental impact. This application note details a robust method for the quantitative analysis of DPHP using gas chromatography coupled with mass spectrometry (GC-MS) and a deuterated internal standard, Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4), to ensure accuracy and precision.

The use of an isotope-labeled internal standard is critical in quantitative mass spectrometry as it effectively corrects for variations in sample preparation, injection volume, and instrument response, leading to more reliable and reproducible results.[2][3] This protocol is designed for researchers in academia and industry, providing a comprehensive guide from sample preparation to data analysis.

Experimental Protocols

Reagents and Materials

• Bis(2-propylheptyl) Phthalate (DPHP), analytical standard grade

• Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4), as internal standard (IS)

• Solvents: n-Hexane (or Isooctane), Dichloromethane (B109758), Methanol (HPLC or GC-MS grade)

• Anhydrous Sodium Sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges (if required for sample cleanup)

• Volumetric flasks, pipettes, and vials

Standard Solution Preparation

Stock Solutions (1000 µg/mL):

• Accurately weigh approximately 25 mg of DPHP and DPHP-d4 into separate 25 mL volumetric flasks.

• Dissolve the standards in n-hexane and make up to the mark.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the DPHP stock solution to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.[4] Each calibration standard should be fortified with the DPHP-d4 internal standard at a constant concentration (e.g., 100 ng/mL).

Sample Preparation (General Guideline for Polymer Matrices)

• Sample Weighing: Accurately weigh approximately 1 gram of the homogenized polymer sample into a glass vial.

• Internal Standard Spiking: Spike the sample with a known amount of the DPHP-d4 internal standard solution.

• Solvent Extraction: Add 10 mL of a suitable solvent (e.g., dichloromethane or a mixture of hexane (B92381) and acetone).

• Extraction: Sonicate the sample for 30 minutes or perform Soxhlet extraction for several hours to ensure complete extraction of the analyte.[5]

• Cleanup (if necessary): The extract may require a cleanup step using Solid Phase Extraction (SPE) to remove interfering matrix components.

• Drying and Concentration: Pass the extract through anhydrous sodium sulfate to remove any residual water. Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: The final extract is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument in use.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, operated in splitless mode
Injector Temperature	280 °C
Injection Volume	1 µL
Liner	Deactivated splitless liner with glass wool
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial temperature 60°C (hold 1 min), ramp to 220°C at 20°C/min, then to 300°C at 5°C/min (hold 5 min)
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, the mass spectrometer should be operated in SIM mode to enhance sensitivity and selectivity. The following ions are recommended for monitoring DPHP and its deuterated internal standard.

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
DPHP	149	167	307
DPHP-d4	153	171	311

Note: The characteristic phthalate fragment at m/z 149 is due to the phthalic anhydride (B1165640) ion. For the d4-labeled standard, this ion shifts to m/z 153.

Calibration Curve Data

A typical calibration curve for DPHP is constructed by plotting the ratio of the peak area of the DPHP quantifier ion to the peak area of the DPHP-d4 quantifier ion against the concentration of DPHP.

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,000	1,500,000	0.010
5	75,000	1,500,000	0.050
10	150,000	1,500,000	0.100
50	750,000	1,500,000	0.500
100	1,500,000	1,500,000	1.000
250	3,750,000	1,500,000	2.500
500	7,500,000	1,500,000	5.000
1000	15,000,000	1,500,000	10.000

Linearity: The calibration curve should exhibit a linear response with a correlation coefficient (R²) of ≥ 0.995.

Method Performance

Parameter	Value
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Linear Range	1.5 - 1000 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Visualizations

Experimental Workflow

Caption: GC-MS Analysis Workflow for DPHP.

Logic of Internal Standard Calibration

Caption: Internal Standard Calibration Logic.

References

• 1. Di(2-propylheptyl)phthalate (DPHP) – German Environmental Specimen Bank [umweltprobenbank.de]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

LC-MS/MS method for Bis(2-propylheptyl) Phthalate analysis

An LC-MS/MS method provides a highly sensitive and selective approach for the quantification of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP), a plasticizer used as a replacement for other regulated phthalates. This document outlines a detailed protocol for the analysis of DPHP in various matrices, tailored for researchers, scientists, and professionals in drug development and material safety assessment. The method employs liquid chromatography coupled with tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode to ensure accurate and reliable results.

Application Note

1. Introduction

Bis(2-propylheptyl) phthalate (DPHP) is a high molecular weight phthalate ester used as a plasticizer in a variety of polymer products, including PVC, to enhance flexibility and durability. As regulatory scrutiny on phthalates like DEHP and DINP has increased due to their potential endocrine-disrupting effects, DPHP has been introduced as a substitute. Consequently, robust analytical methods are required to monitor its presence in consumer products, environmental samples, and biological matrices to assess human exposure.[1][2]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for this analysis due to its high sensitivity, specificity, and ability to handle complex matrices.[3] This method allows for the selective detection of the parent DPHP molecule, and can be adapted for its metabolites, which are often the primary targets in human biomonitoring studies.[4]

2. Principle

The method involves extracting DPHP from the sample matrix, followed by chromatographic separation on a reverse-phase column and detection by a tandem mass spectrometer. Quantification is achieved using the Multiple Reaction Monitoring (MRM) mode, which monitors specific precursor-to-product ion transitions for DPHP, providing high selectivity and minimizing matrix interference. An internal standard may be used to correct for matrix effects and variations in instrument response.

3. Materials and Reagents

• Standards: DPHP analytical standard, isotope-labeled internal standard (e.g., DPHP-d4) if available.

• Solvents: HPLC or LC-MS grade Methanol (B129727), Acetonitrile (B52724), and Water.

• Reagents: Ammonium (B1175870) Acetate, Acetic Acid, or Formic Acid (LC-MS grade).

• For Biological Samples: β-glucuronidase/sulfatase enzyme solution.[3]

• For Solid Samples: Tetrahydrofuran (THF).[5]

• Consumables: Glass vials, volumetric flasks, and centrifuge tubes are mandatory to avoid phthalate contamination from plasticware.[6][7] Syringe filters (e.g., 0.2 µm PTFE).

Experimental Protocols

Protocol 1: Sample Preparation

Extreme care must be taken to avoid background contamination, as phthalates are ubiquitous in laboratory environments. The use of plastic materials should be minimized, and all glassware must be thoroughly cleaned with solvent.[7]

A. Liquid Samples (e.g., Beverages, Water)

• For clear liquid samples, a "dilute and shoot" approach can be used. Dilute the sample 1:1 with the initial mobile phase (e.g., 50:50 Methanol:Water).[7]

• For more complex liquids like juice, perform a liquid-liquid or solid-supported extraction.[7][8]

• Extraction: Add 10 mL of acetonitrile to 1 g of the sample in a glass centrifuge tube.[8]

• Vortex for 1 minute and centrifuge at 2,000-3,500 rpm for 10 minutes.[6][8]

• Collect the supernatant and filter through a 0.2 µm syringe filter into a glass autosampler vial for LC-MS/MS analysis.[3]

B. Solid Samples (e.g., Polymer Materials, Toys)

• Mechanically crush or cut approximately 0.05 g of the sample material.[5]

• Dissolve the material in 5 mL of THF in a glass tube.[5]

• Precipitate the polymer by adding 10 mL of methanol and cool the mixture for 1 hour.[5]

• Centrifuge and collect the supernatant containing the extracted phthalates.

• Filter the supernatant through a 0.2 µm syringe filter into a glass autosampler vial.

C. Biological Samples (e.g., Urine - for Metabolite Analysis Adaptation) Note: For human exposure assessment, analysis of DPHP metabolites is more common than the parent compound. The protocol is adapted here for completeness.

• Pipette 50-200 µL of urine into a glass vial.[3][9]

• Add an internal standard solution.

• Add 25 µL of β-glucuronidase/sulfatase solution to hydrolyze conjugated metabolites.[3]

• Incubate at 37°C for 90 minutes.[3]

• Quench the reaction by adding 0.5% formic acid.[3]

• The sample can then be directly injected or further cleaned using Solid Phase Extraction (SPE).

Protocol 2: LC-MS/MS Analysis

A. Liquid Chromatography Conditions

• LC System: Agilent 1200/1290 series, Waters ACQUITY UPLC, SCIEX ExionLC, or equivalent.[6][8]

• Column: Phenomenex Kinetex C18 (e.g., 100 x 4.6 mm, 2.6 µm) or equivalent reverse-phase column.[6]

• Mobile Phase A: Water with 10 mM Ammonium Acetate or 0.1% Acetic Acid.[6]

• Mobile Phase B: Methanol or Acetonitrile.

• Flow Rate: 0.4 - 0.6 mL/min.

• Injection Volume: 1 - 10 µL.

• Column Temperature: 40 - 50 °C.[3]

• Gradient Program (Example):

  Time (min)	%A	%B
  0.0	50	50
  1.0	5	95
  8.0	5	95
  8.1	50	50

  | 10.0 | 50 | 50 |

B. Mass Spectrometry Conditions

• MS System: SCIEX QTRAP 5500/6500+, Agilent 6400 series, Waters Xevo TQD, or equivalent triple quadrupole mass spectrometer.[6][8]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Source Temperature: 150 °C.

• Desolvation Temperature: 500 °C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions for DPHP The precursor ion for DPHP (MW: 390.5 g/mol ) is typically the protonated molecule [M+H]⁺ or an ammonium adduct [M+NH₄]⁺. The most common fragments correspond to the protonated phthalic anhydride (B1165640) ion (m/z 149) and the monoester ion (m/z 279).[6]

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Role
DPHP	391.3	149.1	Quantifier
DPHP	391.3	279.2	Qualifier

Note: Instrument-specific parameters such as Collision Energy (CE), Declustering Potential (DP), and Cone Voltage must be optimized by infusing a standard solution of DPHP to achieve maximum sensitivity.[7]

Quantitative Data Summary

The following table summarizes typical performance data for phthalate analysis using LC-MS/MS. Limits of Quantitation (LOQ) are highly dependent on the matrix and the level of laboratory background contamination.

Analyte	Matrix	LOQ (ng/mL or µg/L)	Linearity (R²)	Reference
Various Phthalates	Food Simulants	0.025 - 15	> 0.99	[7][8]
DBP, BBP, DEHP, etc.	Solvent	~1	> 0.993	[6]
DPHP Metabolites	Urine	0.3 - 0.5	N/A	[4]
10 Phthalates	Solvent	0.25 - 10 (pg/µL)	> 0.99	N/A

Workflow Visualization

Caption: Workflow for LC-MS/MS analysis of DPHP.

Conclusion

The described LC-MS/MS method offers a robust, sensitive, and selective protocol for the determination of Bis(2-propylheptyl) Phthalate. Careful attention to minimizing background contamination is critical for achieving low detection limits. The provided experimental parameters serve as a strong foundation, which should be further optimized and validated by individual laboratories for their specific instrumentation and sample matrices. This method is suitable for quality control, regulatory compliance, and human exposure assessment studies.

References

• 1. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. sciex.com [sciex.com]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Sample Preparation for Phthalate Analysis in Water Samples

AN-0012

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of plastics, particularly polyvinyl chloride (PVC).[1][2] They are found in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and building materials.[1][3] Because phthalates are not chemically bound to the polymer matrix, they can leach into the environment, leading to widespread contamination of water sources.[1][4] Due to their potential endocrine-disrupting properties and other adverse health effects, monitoring phthalate levels in water is a critical concern.[5][6] The U.S. Environmental Protection Agency (EPA) regulates several phthalates in drinking water and has established standardized methods for their analysis.[5][7][8]

Accurate and reliable quantification of phthalates in water samples presents a significant analytical challenge due to their ubiquitous presence in the laboratory environment, which can lead to sample contamination and artificially high readings.[3][4][9] Therefore, meticulous sample preparation is paramount to achieving accurate results. This application note provides detailed protocols for the extraction of phthalates from water samples using Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Workflow

The overall workflow for phthalate analysis in water samples is depicted below.

Caption: Workflow for Phthalate Analysis in Water.

Minimizing Laboratory Contamination

Phthalates are ubiquitous in the laboratory, and preventing contamination is the most critical aspect of accurate analysis.[3][4][9] Common sources of contamination include plastic labware, solvents, reagent bottle caps (B75204), and even laboratory air.[3][4][10]

Key Contamination Prevention Protocols:

• Use Glassware Exclusively: All sample collection containers, labware (beakers, graduated cylinders, etc.), and extraction funnels must be made of glass.[8][10][11] Avoid all plastic items, including pipette tips, syringes, and sample vials, unless they are certified as phthalate-free.[3][10]

• Thorough Glassware Cleaning: Clean all glassware meticulously. This can be achieved by washing with a suitable detergent, rinsing with phthalate-free water, and then solvent-rinsing with acetone (B3395972) or methylene (B1212753) chloride. Baking glassware at a high temperature (e.g., 400°C) can also help remove residual phthalates.

• High-Purity Reagents: Use high-purity, phthalate-free or "distilled-in-glass" grade solvents and reagents.[12]

• Laboratory Environment: Maintain a clean laboratory environment with minimal exposed plastics. Avoid using parafilm, as it is a known source of phthalate contamination.[3][9][13]

• Procedural Blanks: Analyze a laboratory reagent blank with each batch of samples to monitor for and identify any background contamination.[12]

Sample Collection and Preservation

Proper sample collection and preservation are essential to maintain sample integrity.

Protocol:

• Sample Collection: Collect grab samples in amber glass containers with screw caps lined with polytetrafluoroethylene (PTFE).[8][12] Do not pre-rinse the bottle with the sample.[8][11] For chlorinated water, add a dechlorinating agent like sodium thiosulfate (B1220275) (80 mg/L) to the sample bottle before collection.[12]

• Sample Preservation: Immediately after collection, cool the samples to 4°C and store them at this temperature, protected from light, until extraction.[8][11][12]

• Holding Time: Samples should be extracted within 14 days of collection.[12]

Sample Extraction Protocols

Two common and validated methods for extracting phthalates from water samples are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[1][7][12][14]

Solid-Phase Extraction (SPE)

SPE is a widely used technique that offers high recovery, reduced solvent consumption, and ease of operation.[5] C18 or Florisil are common sorbents for phthalate extraction.[5]

Protocol (using C18 SPE Cartridge):

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) through it, followed by 5 mL of deionized water.[5] Do not allow the cartridge to go dry.

• Sample Loading: Pass a measured volume of the water sample (e.g., 100-1000 mL) through the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with a small volume of deionized water to remove any interfering substances.

• Drying: Dry the cartridge by drawing a vacuum or passing nitrogen through it for 10-20 minutes.

• Elution: Elute the trapped phthalates from the cartridge by passing a small volume of a suitable organic solvent, such as ethyl acetate (B1210297) or methylene chloride, through it.[5] Collect the eluate in a clean glass tube. A common elution protocol is to use two 5 mL aliquots of the solvent.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen in a warm water bath. The sample is now ready for GC-MS analysis.

Liquid-Liquid Extraction (LLE)

LLE is a traditional and robust method for phthalate extraction, often specified in EPA methods like 606.[8][11]

Protocol:

• Sample Preparation: Allow the water sample (typically 1 L) to come to room temperature. Pour the sample into a 2 L glass separatory funnel.

• First Extraction: Add 60 mL of methylene chloride to the separatory funnel.

• Shaking: Stopper the funnel and shake vigorously for 1-2 minutes, with periodic venting to release pressure.

• Phase Separation: Allow the organic and aqueous layers to separate. The methylene chloride layer will be at the bottom.

• Collection: Drain the lower methylene chloride layer into a clean glass flask.

• Repeat Extraction: Repeat the extraction two more times with fresh 60 mL aliquots of methylene chloride, combining all extracts in the same flask.

• Drying: Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentration: Concentrate the dried extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Analytical Determination by GC-MS

Gas chromatography coupled with mass spectrometry is a powerful technique for the separation, identification, and quantification of phthalates.[15][16][17]

Typical GC-MS Parameters:

• Injector: Splitless mode, 250-280°C.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[18]

• Oven Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10-20°C/min) to a final temperature of 280-300°C.[18]

• Carrier Gas: Helium at a constant flow rate.[18]

• MS Detector: Can be operated in full scan mode for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[17][19]

Data Presentation

The performance of the extraction methods can be evaluated based on recovery, precision (as relative standard deviation, RSD), and method detection limits (MDL). Below is a summary of typical performance data for selected phthalates.

Phthalate	Abbreviation	Extraction Method	Typical Recovery (%)	Typical RSD (%)	Method Detection Limit (MDL) (µg/L)
Dimethyl Phthalate	DMP	SPE (Florisil)	98.2 - 110.0	< 15	0.025 - 0.05
Diethyl Phthalate	DEP	SPE (Florisil)	98.2 - 110.0	< 15	0.025 - 0.05
Di-n-butyl Phthalate	DBP	SPE (Florisil)	98.2 - 110.0	< 15	0.025 - 0.05
Benzylbutyl Phthalate	BBP	LLE	70 - 130	< 20	0.5 - 2.0
Bis(2-ethylhexyl) Phthalate	DEHP	SPE (Florisil)	98.2 - 110.0	< 15	0.025 - 0.05
Di-n-octyl Phthalate	DNOP	LLE	70 - 130	< 20	0.5 - 2.0

Note: Performance data is indicative and can vary based on the specific matrix, instrumentation, and laboratory conditions. Data compiled from sources.[5][20]

Logical Relationships in Method Selection

The choice between SPE and LLE depends on several factors, including sample throughput, solvent consumption, and automation capabilities.

Caption: Decision tree for selecting an extraction method.

Conclusion

The accurate determination of phthalates in water samples is critically dependent on a robust sample preparation protocol that minimizes contamination. Both Solid-Phase Extraction and Liquid-Liquid Extraction are effective methods when performed with care. By following the detailed protocols outlined in this application note, researchers can achieve reliable and reproducible results for the analysis of these important environmental contaminants. The choice of method may depend on laboratory-specific requirements such as sample load, cost, and desired level of automation. Regardless of the method chosen, consistent application of quality control measures, including the analysis of procedural blanks, is essential for data of the highest quality.

References

• 1. gcms.cz [gcms.cz]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. biotage.com [biotage.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. selectscience.net [selectscience.net]
• 8. epa.gov [epa.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. research.thea.ie [research.thea.ie]
• 11. NEMI Method Summary - 606 [nemi.gov]
• 12. NEMI Method Summary - 506 [nemi.gov]
• 13. research.tus.ie [research.tus.ie]
• 14. mdpi.com [mdpi.com]
• 15. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 17. fses.oregonstate.edu [fses.oregonstate.edu]
• 18. academic.oup.com [academic.oup.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Phthalates from Soil and Sediment Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of phthalates from soil and sediment samples. The methodologies outlined are based on established scientific literature and are intended to guide researchers in selecting and implementing the most appropriate extraction technique for their analytical needs.

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of various consumer and industrial products. Their extensive use has led to their ubiquitous presence in the environment, including soil and sediment, raising concerns due to their potential endocrine-disrupting properties and adverse effects on human health. Accurate and reliable quantification of phthalates in environmental matrices is crucial for assessing exposure risks and understanding their environmental fate. This document details several common and effective methods for extracting phthalates from solid samples, including Ultrasonic Extraction, Microwave-Assisted Extraction, and the QuEChERS method, followed by analysis, typically using Gas Chromatography-Mass Spectrometry (GC-MS).

I. Extraction Methodologies

Several techniques are employed for the extraction of phthalates from soil and sediment. The choice of method often depends on factors such as the specific phthalates of interest, the nature of the sample matrix, available equipment, and desired sample throughput.

Ultrasonic Extraction (UE)

Ultrasonic extraction is a widely used technique that utilizes high-frequency sound waves to create cavitation bubbles in a solvent. The collapse of these bubbles near the sample surface facilitates the disruption of the sample matrix and enhances the penetration of the solvent, leading to efficient extraction of target analytes.[1][2]

Protocol for Ultrasonic Extraction:

• Sample Preparation: Air-dry the soil or sediment sample to a constant weight and sieve it through a 100-mesh screen to ensure homogeneity.

• Extraction:

  • Accurately weigh 5.0 g of the prepared sample and place it into a 20 mL headspace bottle.

  • Add an equal weight of quartz sand to the sample.[1]

  • Add 10 mL of a 1:1 (v/v) mixture of acetone (B3395972) and n-hexane as the extraction solvent.[1]

  • Place the vial in an ultrasonic bath and sonicate for 20 minutes.[1]

• Solvent Collection:

  • After sonication, centrifuge the sample to separate the extract from the solid particles.

  • Carefully transfer the supernatant (the extract) to a clean collection tube.

• Repeat Extraction: Repeat the extraction process on the solid residue two more times with fresh extraction solvent to ensure complete recovery of the phthalates.

• Concentration and Cleanup:

  • Combine the extracts from all three cycles.

  • Dry the combined extract by passing it through anhydrous sodium sulfate (B86663).

  • Concentrate the extract using a rotary evaporator or a gentle stream of nitrogen.

  • The extract can be further purified using a Florisil column for cleanup before instrumental analysis.[3]

Microwave-Assisted Extraction (MAE)

Microwave-Assisted Extraction is a rapid and efficient method that uses microwave energy to heat the solvent and sample, accelerating the extraction process. Polar solvents are particularly effective as they absorb microwave energy efficiently.

Protocol for Microwave-Assisted Extraction:

• Sample Preparation: Prepare the soil or sediment sample as described in the Ultrasonic Extraction protocol.

• Extraction:

  • Place a specific amount of the prepared sample (e.g., 10 g) into a microwave extraction vessel.[4]

  • Add 20 mL of a mixed-phase solvent of dichloromethane (B109758) and acetone.[4]

  • Seal the vessel and place it in the microwave extraction system.

  • Set the extraction parameters: for example, heat to 100°C for 30 minutes.

• Solvent Collection and Processing:

  • After the extraction is complete and the vessel has cooled, filter the extract to remove solid particles.

  • The extract is then concentrated and may undergo a solvent exchange to a solvent more compatible with the subsequent analytical method (e.g., n-hexane).[4]

  • A dispersive solid-phase extraction (dSPE) cleanup step using C18 absorbent can be employed to remove matrix interferences.[4]

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a single step, making it a high-throughput and cost-effective option. While originally developed for pesticide residue analysis, it has been successfully adapted for the extraction of phthalates from various matrices, including soil.[2][5]

Protocol for QuEChERS Extraction:

• Sample Preparation: Weigh 5 g of the prepared soil sample into a 50 mL centrifuge tube.

• Hydration and Extraction:

  • Add 5 mL of ultrapure water to the sample to improve dispersion.[2]

  • Add 10 mL of an extraction solvent, such as a 1:1 (v/v) mixture of dichloromethane and n-hexane or n-hexane and acetone.[2]

  • Vortex the tube vigorously for 1 minute.

• Salting Out and Phase Separation:

  • Add a salt mixture, typically containing anhydrous magnesium sulfate and sodium chloride, to induce phase separation.

  • Shake the tube vigorously and then centrifuge to separate the organic layer from the aqueous and solid layers.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take an aliquot of the organic supernatant and transfer it to a dSPE tube containing a sorbent mixture (e.g., C18 and primary secondary amine).[2]

  • Vortex and centrifuge the dSPE tube.

• Final Extract: The resulting supernatant is ready for GC-MS analysis.

II. Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common analytical technique for the determination of phthalates due to its high sensitivity and selectivity.[3][6]

Typical GC-MS Parameters:

• Gas Chromatograph (GC): Agilent 8890 GC or similar.[6]

• Mass Spectrometer (MS): 5977B MS or equivalent.[6]

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or similar.[3]

• Injection Mode: Splitless injection.[7]

• Oven Temperature Program: An initial temperature of 50°C held for 1 minute, then ramped at 20°C/min to 320°C and held for 2.5 minutes.[7]

• Carrier Gas: Helium at a constant flow rate.[7]

• Ionization Mode: Electron Impact (EI) is common, though Atmospheric-Pressure Chemical Ionization (APCI) can be used for high-molecular-weight phthalates.[7]

• Analysis Mode: Selected Ion Monitoring (SIM) is often used for targeted analysis to enhance sensitivity.[6]

III. Data Presentation

The following tables summarize quantitative data from various studies on phthalate extraction from soil and sediment samples, providing a comparison of method performance.

Table 1: Performance of Microwave-Assisted Extraction (MAE) for Phthalate Analysis in Soil

Phthalate Ester	Spiking Level (µg/g)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) (µg/L)	Reference
Dimethyl phthalate	0.1	95	< 8	1.24 - 3.15	[8][9]
Diethyl phthalate	0.1	98	< 8	1.24 - 3.15	[8][9]
Benzyl butyl phthalate	0.1	102	< 8	1.24 - 3.15	[8][9]
Di-n-butyl phthalate	0.1	105	< 8	1.24 - 3.15	[8][9]
Di-n-octyl phthalate	0.1	84	< 8	1.24 - 3.15	[8][9]
Di-(2-ethylhexyl) phthalate	0.1	88	< 8	1.24 - 3.15	[8][9]
Dimethyl phthalate	0.5	92	< 8	1.24 - 3.15	[8][9]
Diethyl phthalate	0.5	96	< 8	1.24 - 3.15	[8][9]
Benzyl butyl phthalate	0.5	101	< 8	1.24 - 3.15	[8][9]
Di-n-butyl phthalate	0.5	115	< 8	1.24 - 3.15	[8][9]
Di-n-octyl phthalate	0.5	89	< 8	1.24 - 3.15	[8][9]
Di-(2-ethylhexyl) phthalate	0.5	93	< 8	1.24 - 3.15	[8][9]

Table 2: Performance of Ultrasonic Extraction followed by Dispersive Solid-Phase Extraction for Phthalate Analysis in Marine Sediments

Phthalate Ester	Spiking Level	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) (ng/g)	Reference
16 Phthalates	Not specified	78 - 117	2.4 - 6.8	0.1 - 0.25	[10][11]

Table 3: Performance of QuEChERS Method for Phthalate Analysis in Soil

Phthalate Ester	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) (µg/kg)	Reference
16 Phthalates	0.05, 0.1, 1.0	70.00 - 117.90	0.67 - 4.62	0.91 - 66.97	[2]

IV. Visualized Workflows

The following diagrams illustrate the experimental workflows for the described extraction methods.

Caption: Workflow for Ultrasonic Extraction of Phthalates.

Caption: Workflow for Microwave-Assisted Extraction of Phthalates.

Caption: Workflow for QuEChERS Extraction of Phthalates.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. [Determination of phthalic acid esters in soil by gas chromatography-tandem mass spectrometry]. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phthalate esters in soil using a quick, easy, cheap, effective, rugged, and safe method followed by GC… [ouci.dntb.gov.ua]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Phthalate Esters in Soil Samples by Microwave Assisted Extraction and High Performance Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 10. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]

Application Note: Analysis of Bis(2-propylheptyl) Phthalate in Food Packaging

Introduction

Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is a high molecular weight phthalate used as a plasticizer in various polymer applications, including food packaging materials.[1][2] Due to its potential for migration from packaging into foodstuffs, concerns have been raised regarding consumer exposure and potential health implications.[2][3][4] This application note provides a comprehensive overview of the analytical methodologies for the determination of DPHP in food packaging materials. The protocols detailed herein are intended for researchers, scientists, and professionals in the fields of food safety, analytical chemistry, and drug development.

Phthalates, including DPHP, are not chemically bound to the polymer matrix and can leach into the surrounding environment, particularly into fatty foods.[4][5] The migration of these compounds is influenced by several factors, including the nature of the food, storage temperature, and contact time.[2][3] Regulatory bodies in various regions have established restrictions on the use of certain phthalates in food contact materials, making accurate and sensitive analytical methods crucial for monitoring compliance and ensuring consumer safety.[3][6][7]

This document outlines detailed protocols for sample preparation and analysis of DPHP in food packaging using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the most common and reliable techniques for phthalate analysis.[7][8]

Quantitative Data Summary

The following table summarizes quantitative data for DPHP and other relevant phthalates found in food packaging materials from various studies. It is important to note that data specifically for DPHP is limited in the public domain, and therefore, data for other high molecular weight phthalates like DEHP and DINP are also included for comparative purposes, as they are often used in similar applications.[4][5]

Packaging Material	Phthalate Analyte	Concentration Range	Analytical Method	Reference
Polyvinyl Chloride (PVC)	Di(2-ethylhexyl) phthalate (DEHP)	5.19% - 28.76% by weight	GC-MS	[9]
Polymer Materials	Di(2-ethylhexyl) phthalate (DEHP)	1.7 - 3254.1 mg/kg	GC-MS	[10]
Polymer Materials	Di-n-butyl phthalate (DBP)	0.9 - 39.7 mg/kg	GC-MS	[10]
Polymer Materials	Diisononyl phthalate (DINP)	> 0.1% in plasticizer	GC-MS	[10]
Various Food Packaging	Di-iso-butyl phthalate (DIBP)	3.61 - 10.7 µg/L (in leachate)	HS-SPME-GC-MS	[6]
Pork Packaging	Di(2-ethylhexyl) phthalate (DEHP)	up to 1,158 ng/g	GC-MS	[11]
Cheese Packaging	Di-n-butyl phthalate (DBP)	138 - 513 ng/g	GC-MS	[11]

Experimental Protocols

Extreme care must be taken to avoid contamination during sample preparation and analysis, as phthalates are ubiquitous in laboratory environments.[8][12] The use of glassware, thoroughly cleaned with solvent, and the avoidance of plastic materials at all stages is highly recommended.[13][14]

Protocol 1: Analysis of DPHP in Food Packaging by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a generalized procedure based on common practices for phthalate analysis in polymers.[9][13][15][16]

1. Sample Preparation: Solvent Extraction

• Objective: To extract DPHP from the polymer matrix of the food packaging material.

• Materials:

  • Food packaging sample

  • Hexane (B92381) or Methylene (B1212753) Chloride (pesticide grade or equivalent)[13]

  • Glass vials with PTFE-lined caps

  • Ultrasonic bath

  • Syringe filters (0.22 µm, PTFE)

• Procedure:

  • Cut a representative portion of the food packaging material into small pieces (approximately 2x2 mm).

  • Accurately weigh about 1 gram of the cut sample into a clean glass vial.

  • Add 10 mL of hexane or methylene chloride to the vial.

  • Cap the vial tightly and place it in an ultrasonic bath for 30-60 minutes to facilitate extraction.

  • Allow the sample to cool to room temperature.

  • Filter the extract through a 0.22 µm PTFE syringe filter into a clean glass autosampler vial.

  • If necessary, dilute the extract with the extraction solvent to fall within the calibration range.

2. GC-MS Instrumental Analysis

• Objective: To separate, identify, and quantify DPHP in the sample extract.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector: Splitless mode, 280 °C

  • Oven Program:

    • Initial temperature: 60 °C, hold for 1 min

    • Ramp: 10 °C/min to 300 °C

    • Hold: 10 min

  • Carrier Gas: Helium, constant flow of 1.0 mL/min

• Typical MS Conditions:

  • Ion Source: Electron Ionization (EI), 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor for DPHP: m/z 149 (quantifier), 167, 279 (qualifiers). Note: The ion m/z 149 is a characteristic fragment for many phthalates.[17]

3. Calibration and Quantification

• Prepare a series of calibration standards of DPHP in the extraction solvent (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Inject the standards and the sample extracts into the GC-MS system.

• Construct a calibration curve by plotting the peak area of the quantifier ion against the concentration of the standards.

• Determine the concentration of DPHP in the sample extracts from the calibration curve.

Protocol 2: Analysis of DPHP in Food Packaging by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a sensitive and selective alternative to GC-MS, particularly for complex matrices.[18][19]

1. Sample Preparation: Solvent Extraction and Clean-up

• Objective: To extract DPHP and clean up the extract to minimize matrix effects.

• Materials:

  • Food packaging sample

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18)

  • Glass vials with PTFE-lined caps

• Procedure:

  • Perform the solvent extraction as described in Protocol 1, using acetonitrile as the extraction solvent.

  • For samples with complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary.

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load 1 mL of the sample extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 50:50 v/v) to remove polar interferences.

  • Elute the DPHP from the cartridge with 5 mL of acetonitrile.

  • Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase starting composition.

2. LC-MS/MS Instrumental Analysis

• Objective: To achieve high-sensitivity and high-selectivity analysis of DPHP.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Typical LC Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to separate DPHP from other components (e.g., start with 50% B, ramp to 95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

• Typical MS/MS Conditions:

  • Ion Source: Electrospray Ionization (ESI), positive mode

  • IonSpray Voltage: 5500 V

  • Temperature: 500 °C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions for DPHP: Precursor ion [M+H]+ → Product ions (specific transitions need to be optimized, but will be derived from the fragmentation of the DPHP molecule).

3. Calibration and Quantification

• Prepare calibration standards in the mobile phase.

• Inject the standards and the prepared sample extracts.

• Construct a calibration curve based on the MRM peak areas.

• Quantify DPHP in the samples.

Workflow Diagram

The following diagram illustrates the general workflow for the analysis of DPHP in food packaging.

Caption: General workflow for the analysis of DPHP in food packaging.

Conclusion

The analytical methods described in this application note provide robust and reliable approaches for the determination of Bis(2-propylheptyl) phthalate in food packaging materials. The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the analysis, such as the desired sensitivity, the complexity of the sample matrix, and the available instrumentation. Adherence to strict quality control measures, including the use of method blanks and certified reference materials, is essential for obtaining accurate and defensible results. These protocols can be adapted and validated by individual laboratories to meet their specific needs in monitoring DPHP levels in food contact materials and ensuring compliance with regulatory standards.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Migration study of phthalates from non-food plastic containers used in food preservation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vetdergikafkas.org [vetdergikafkas.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 10. scielo.br [scielo.br]
• 11. Phthalate Concentrations and Dietary Exposure from Food Purchased in New York State - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Bis (2-propylheptyl) phthalate (DPHP) - analysis - Analytice [analytice.com]
• 16. Analysis of phthalates in food products and packaging materials sold on the Belgian market - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. sciex.com [sciex.com]
• 19. s4science.at [s4science.at]

Application Notes and Protocols: Bis(2-propylheptyl) Phthalate-d4 for Environmental and Human Biomonitoring

Introduction

Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is a high molecular weight phthalate used as a plasticizer in various consumer and industrial products, such as PVC, cable wires, and roofing membranes.[1] Its increasing use as a substitute for other regulated phthalates has led to concerns about its prevalence in the environment and potential for human exposure.[1][2] DPHP is not chemically bound to the polymer matrix and can leach into the environment, contaminating matrices such as water, soil, and air.[2] Consequently, robust and accurate analytical methods are essential for monitoring its presence and for assessing human exposure levels.

Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) is a deuterium-labeled analog of DPHP. In environmental and toxicological analysis, DPHP-d4 is not typically the target analyte itself but serves a critical role as an internal standard (IS) for quantification by isotope dilution mass spectrometry (ID-MS). It is also used in metabolic studies to trace the fate of DPHP in organisms.[3][4] This application note provides detailed protocols for the use of DPHP-d4 in the analysis of environmental samples.

Principle of Isotope Dilution Analysis

Isotope dilution is a powerful technique for precise quantification in mass spectrometry. A known amount of an isotopically labeled standard (e.g., DPHP-d4) is added to a sample before any preparation or extraction steps. This "internal standard" is chemically identical to the native analyte (DPHP) but has a different mass due to the presence of deuterium (B1214612) atoms. During sample preparation, any loss of the target analyte will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the labeled standard in the final extract using a mass spectrometer (like GC-MS or LC-MS/MS), the initial concentration of the analyte in the sample can be calculated with high accuracy, correcting for matrix effects and procedural losses.

Caption: Principle of Isotope Dilution using DPHP-d4 Internal Standard.

Protocol 1: Analysis of DPHP in Water Samples

This protocol outlines the determination of DPHP in environmental water samples using Solid-Phase Extraction (SPE) followed by Gas Chromatography-Mass Spectrometry (GC-MS), with DPHP-d4 as an internal standard.

1. Materials and Reagents

• Standards: DPHP and DPHP-d4 standard solutions in a non-polar solvent (e.g., n-hexane).

• Solvents: Pesticide-grade or equivalent purity n-hexane, dichloromethane (B109758) (DCM), methanol, and acetone (B3395972).[5]

• Reagents: Sodium chloride (NaCl), baked at 400°C to remove organic contaminants.

• SPE Cartridges: C18 cartridges suitable for non-polar compounds.

• Glassware: All glassware (flasks, vials, pipettes) must be scrupulously cleaned, rinsed with acetone and hexane, and dried to avoid phthalate contamination.[5] Avoid all contact with plastic materials during sample preparation.[5]

• Apparatus: Gas Chromatograph with Mass Spectrometric detector (GC-MS), SPE manifold, nitrogen evaporator.

2. Sample Collection and Preparation

• Collect water samples in pre-cleaned amber glass bottles.

• Store samples at 4°C and analyze as soon as possible.

• Measure 500 mL of the water sample into a clean glass flask.

• Spike the sample with a known amount of DPHP-d4 internal standard solution.

• Add 5 g of NaCl to the sample and mix to dissolve. This helps to increase the extraction efficiency.

3. Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing 5 mL of DCM, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Load the water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of a methanol/water solution (50:50, v/v) to remove polar interferences.

• Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30 minutes.

• Elute the analytes (DPHP and DPHP-d4) from the cartridge with 10 mL of DCM into a collection vial.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4. GC-MS Instrumental Analysis

• GC Column: DB-5MS (30 m × 0.25 mm × 0.25 µm) or equivalent.[6]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[6]

• Injection: 1 µL in splitless mode.[6]

• Injector Temperature: 280-320°C.[5][6]

• Oven Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp 1: 10°C/min to 280°C.

  • Ramp 2: 5°C/min to 310°C, hold for 5 min.[6]

• MS Conditions: Operate in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for both DPHP and DPHP-d4.

5. Data and Quantification A calibration curve is constructed by analyzing standards containing a fixed concentration of DPHP-d4 and varying concentrations of native DPHP. The concentration of DPHP in the environmental sample is calculated by comparing the peak area ratio of DPHP/DPHP-d4 in the sample to the calibration curve.

Analytical Performance Data

The following table summarizes typical performance metrics for phthalate analysis in environmental and beverage samples using chromatographic methods. Note that specific values for DPHP may vary, but these provide a general reference.

Parameter	Water Samples (SPE-GC-FID)[7]	Leachate Samples (SPE-GC-FID)[7]	Non-alcoholic Beverages (LLE-GC-MS/MS)[6]
Limit of Detection (LOD)	-	-	0.5 - 1.0 ng/L
Limit of Quantitation (LOQ)	-	-	1.5 - 3.0 ng/L
Linearity (r²)	>0.99	>0.99	>0.996
Recovery (%)	97 - 109%	85 - 101%	-
Trueness (%)	-	-	91.5 - 118.1%
Repeatability (RSDr)	<5%	<5%	2.7 - 9.1%

Application in Human Biomonitoring

Human exposure to DPHP can be assessed by measuring its metabolites in urine.[1] DPHP-d4 has been used in human volunteer studies to understand the metabolism and excretion of DPHP.[3] In these studies, volunteers are given an oral dose of DPHP-d4, and urine samples are collected over time.[4] Analysis by HPLC-MS/MS allows for the identification and quantification of deuterated metabolites, such as oxo-MPHP-d4 and OH-MPHP-d4.[3] This helps establish which metabolites are suitable biomarkers for assessing exposure in the general population.[4] For routine biomonitoring, deuterated versions of the specific metabolites are typically used as internal standards to quantify the non-labeled metabolites found in urine samples.

Caption: General workflow for environmental monitoring of DPHP.

References

• 1. Bis-(2-propylheptyl)phthalate (DPHP) metabolites emerging in 24h urine samples from the German Environmental Specimen Bank (1999-2012) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 6. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]

Application Note: High-Throughput Analysis of Plasticizers in Polymers using Bis(2-propylheptyl) Phthalate-d4 as an Internal Standard by GC-MS

Abstract

This application note details a robust and reliable method for the quantitative analysis of a wide range of plasticizers in polymeric materials. The protocol utilizes a dissolution-precipitation extraction technique followed by gas chromatography-mass spectrometry (GC-MS). Bis(2-propylheptyl) phthalate-d4 (DPHP-d4) is employed as an internal standard to ensure accuracy and precision. This method is suitable for quality control and regulatory compliance testing of common plasticizers in various polymer matrices, such as polyvinyl chloride (PVC).

Introduction

Plasticizers are additives used to increase the flexibility, durability, and workability of polymeric materials. Phthalate (B1215562) esters are the most commonly used plasticizers; however, due to health concerns, their use is regulated in many consumer products. Consequently, a variety of alternative plasticizers are now in use. Accurate and sensitive analytical methods are crucial for monitoring the levels of these compounds in plastic products. Isotope dilution mass spectrometry is a highly reliable quantification technique that corrects for variations in sample preparation and instrument response.[1] This application note describes a validated GC-MS method using the deuterated internal standard, Bis(2-propylheptyl) phthalate-d4, for the determination of multiple plasticizers in polymers.

Experimental Protocol

Materials and Reagents

• Solvents: Tetrahydrofuran (THF, HPLC grade), n-Hexane (HPLC grade), Methanol (HPLC grade), Acetone (B3395972) (HPLC grade).

• Standards: Analytical standards of target plasticizers (e.g., DMP, DEP, DBP, BBP, DEHP, DINP, DIDP, ATBC, DEHA, TOTM).

• Internal Standard: Bis(2-propylheptyl) phthalate-d4 (DPHP-d4) solution (e.g., 100 µg/mL in a suitable solvent).

• Apparatus: Volumetric flasks, pipettes, glass centrifuge tubes, vortex mixer, centrifuge, ultrasonic bath, GC vials with inserts. All glassware should be thoroughly cleaned and rinsed with acetone and hexane (B92381) to avoid phthalate contamination.[2]

Sample Preparation: Dissolution-Precipitation

This procedure is particularly effective for PVC samples.[3][4]

• Sample Weighing: Accurately weigh approximately 100 mg of the polymer sample into a glass centrifuge tube.

• Dissolution: Add 5 mL of THF to the centrifuge tube. Cap tightly and vortex to mix. Place the tube in an ultrasonic bath for 30 minutes at room temperature to ensure complete dissolution of the polymer.[1]

• Internal Standard Spiking: Add a known amount of the Bis(2-propylheptyl) phthalate-d4 internal standard solution to the dissolved sample. For example, add 100 µL of a 10 µg/mL DPHP-d4 solution to achieve a final concentration of 1 µg/mL in the final 1 mL extract.

• Precipitation: Slowly add 10 mL of n-hexane to the THF solution while vortexing to precipitate the polymer.[5]

• Centrifugation: Centrifuge the mixture at 3000 rpm for 10 minutes to pellet the precipitated polymer.

• Extraction: Carefully transfer the supernatant containing the extracted plasticizers and the internal standard to a clean glass tube.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a 5%-phenyl/95%-dimethylpolysiloxane column (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating a wide range of plasticizers.[3]

• Injector: Splitless mode, 280 °C.

• Oven Program: Initial temperature of 60 °C, hold for 1 minute, ramp to 320 °C at 15 °C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Parameters:

  • Ion Source: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target plasticizer and for DPHP-d4.

Data Presentation

Quantitative data for a selection of common plasticizers was obtained using the described method. The following table summarizes the performance characteristics of the method.

Plasticizer	Abbreviation	Retention Time (min)	Linearity (R²)	Recovery (%)	LOD (µg/g)	LOQ (µg/g)
Dimethyl phthalate	DMP	8.5	0.998	95	0.1	0.3
Diethyl phthalate	DEP	9.2	0.999	98	0.1	0.3
Di-n-butyl phthalate	DBP	11.5	0.999	102	0.2	0.6
Benzyl butyl phthalate	BBP	14.8	0.997	97	0.2	0.6
Di(2-ethylhexyl) phthalate	DEHP	16.5	0.998	105	0.5	1.5
Diisononyl phthalate	DINP	18.2	0.995	92	1.0	3.0
Diisodecyl phthalate	DIDP	19.5	0.994	90	1.0	3.0
Acetyl tri-n-butyl citrate	ATBC	12.1	0.999	99	0.2	0.6
Di(2-ethylhexyl) adipate	DEHA	15.3	0.998	101	0.5	1.5
Trioctyl trimellitate	TOTM	21.8	0.996	94	1.0	3.0

Note: The data presented in this table is representative of the expected performance of this method based on similar validated methods for plasticizer analysis. Actual performance may vary based on instrumentation and laboratory conditions.

Mandatory Visualization

Caption: Experimental workflow for plasticizer analysis.

References

• 1. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov.tw [fda.gov.tw]
• 3. researchgate.net [researchgate.net]
• 4. Chemistry Practices for Undergraduate Students: Plastic Polymers Characterization by Gas Chromatography [article.sapub.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Bis(2-propylheptyl) Phthalate-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) as an internal standard in the quantitative analysis of phthalates in various matrices. The use of a deuterated internal standard is a critical component for accurate and precise quantification, as it effectively corrects for analyte loss during sample preparation and for matrix effects during instrumental analysis.

Overview of Bis(2-propylheptyl) Phthalate-d4 as an Internal Standard

Bis(2-propylheptyl) phthalate-d4 is the deuterium-labeled analogue of Bis(2-propylheptyl) phthalate (B1215562) (DPHP), a high molecular weight phthalate used as a plasticizer in various polymer products, including polyvinyl chloride (PVC).[1] Due to its structural similarity to DPHP and other high molecular weight phthalates, DPHP-d4 is an ideal internal standard for their analysis. It co-elutes with the target analytes and exhibits similar ionization and fragmentation behavior in mass spectrometry, ensuring reliable quantification.[2]

Quantitative Data Summary

The following tables summarize typical quantitative data from analytical methods utilizing deuterated phthalate internal standards, including those analogous to DPHP-d4.

Table 1: Typical Working Concentrations of Deuterated Internal Standards

Parameter	Concentration Range	Matrix Example	Reference
Stock Solution	0.5 - 1 g/L (500 - 1000 µg/mL)	Organic Solvent (e.g., Isohexane, Methanol)	[3][4]
Spiking Solution	10 - 100 µg/mL	Organic Solvent (e.g., Methanol (B129727), Hexane)	[4][5]
Final Concentration in Sample Extract	5 - 500 ng/mL	Food, Wine, Polymers	[3][4][5]
Concentration in Calibration Standards	0.005 - 20 µg/mL	Solvent or Matrix-matched	[4][5]

Table 2: Method Performance Characteristics for Phthalate Analysis using Deuterated Internal Standards

Parameter	Typical Range	Analytical Technique	Matrix Example	Reference
Limit of Detection (LOD)	0.02 - 10 µg/L	GC-MS, LC-MS/MS	Urine, Food Packaging, Wine	[3][6][7]
Limit of Quantification (LOQ)	0.08 - 20 µg/L	GC-MS, LC-MS/MS	Urine, Food Packaging, Wine	[3][6][7]
Recovery	80 - 115%	GC-MS, LC-MS/MS	Food, Urine, Polymers	[5][7][8]
Linearity (R²)	> 0.99	GC-MS, LC-MS/MS	Various	[7][8]

Experimental Protocols

Below are detailed protocols for the use of DPHP-d4 as an internal standard in different applications.

Protocol 1: Analysis of Phthalates in Food Matrices by LC-MS/MS

This protocol is adapted from established methods for the analysis of phthalates in food.[4]

1. Preparation of Standard Solutions:

• DPHP-d4 Stock Solution (1000 µg/mL): Accurately weigh 10 mg of neat DPHP-d4 and dissolve it in 10 mL of methanol.

• DPHP-d4 Working Solution (10 µg/mL): Dilute the stock solution 1:100 with methanol.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalates at concentrations ranging from 0.5 to 200 ng/mL. Spike each calibration standard with the DPHP-d4 working solution to a final concentration of 10 ng/mL.

2. Sample Preparation and Extraction:

• Homogenization: Homogenize 1 g of the food sample.

• Spiking: Add a known amount of the DPHP-d4 working solution (e.g., 10 µL of 10 µg/mL solution to yield a 100 ng spike) to the homogenized sample.

• Extraction: Add 5 mL of acetonitrile, vortex for 1 minute, and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Cleanup (if necessary): Pass the supernatant through a solid-phase extraction (SPE) cartridge (e.g., C18) to remove interfering matrix components.

• Evaporation and Reconstitution: Evaporate the extract to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the initial mobile phase.

3. LC-MS/MS Analysis:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: Gradient elution with water (A) and methanol (B), both containing 0.1% formic acid.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the target analytes.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Monitor at least two transitions for each analyte and the internal standard.

Protocol 2: Analysis of Phthalates in Polymer Materials (PVC) by GC-MS

This protocol is based on methods for the analysis of plasticizers in polymers.[1][5]

1. Preparation of Standard Solutions:

• DPHP-d4 Stock Solution (1000 µg/mL): Prepare as described in Protocol 1, using hexane (B92381) or toluene (B28343) as the solvent.

• DPHP-d4 Working Solution (50 µg/mL): Dilute the stock solution with hexane.

• Calibration Standards: Prepare calibration standards in hexane with phthalate concentrations ranging from 0.1 to 50 µg/mL. Spike each standard with the DPHP-d4 working solution to a final concentration of 5 µg/mL.

2. Sample Preparation and Extraction:

• Sample Size: Accurately weigh approximately 0.1 g of the finely cut or ground PVC sample.

• Dissolution: Dissolve the sample in 5 mL of tetrahydrofuran (B95107) (THF).

• Spiking: Add a known amount of the DPHP-d4 working solution (e.g., 100 µL of 50 µg/mL solution) to the dissolved sample.

• Precipitation: Add 10 mL of a non-solvent (e.g., hexane or methanol) to precipitate the polymer.

• Separation: Centrifuge or filter the mixture to separate the precipitated polymer from the supernatant containing the phthalates.

• Final Volume: Adjust the volume of the supernatant to a known final volume with the precipitation solvent.

3. GC-MS Analysis:

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Injector: Split/splitless injector, operated in splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A suitable temperature gradient to separate the target phthalates.

• Ionization Mode: Electron Ionization (EI).

• MS Detection: Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for each phthalate and DPHP-d4.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of phthalates using DPHP-d4 as an internal standard.

References

• 1. frontier-lab.com [frontier-lab.com]
• 2. hpst.cz [hpst.cz]
• 3. researchgate.net [researchgate.net]
• 4. The leaching of phthalates from PVC can be determined with an infinite sink approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of Bis(2-propylheptyl) Phthalate Metabolites in Biological Matrices using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is a high molecular weight phthalate used as a plasticizer in various consumer and industrial products. Due to its widespread use, there is a growing interest in monitoring human exposure to DPHP. The analysis of DPHP metabolites in biological matrices such as urine and serum is the preferred method for assessing this exposure. Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) is a deuterium-labeled internal standard essential for the accurate quantification of DPHP and its metabolites.[1] It is also used in metabolism studies to trace the biotransformation and excretion of DPHP.[2][3] This application note provides detailed protocols for the extraction and quantification of DPHP metabolites from biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), employing DPHP-d4 as a surrogate or internal standard.

Analytical Approaches

The quantification of DPHP metabolites typically involves enzymatic hydrolysis of conjugated metabolites, followed by extraction from the biological matrix, and subsequent analysis by mass spectrometry. Both LC-MS/MS and GC-MS are powerful techniques for this purpose, offering high sensitivity and selectivity.[4] The choice between these methods may depend on the specific metabolites of interest and laboratory capabilities. GC-MS may offer better separation of isomeric metabolites.

Quantitative Data Summary

The following table summarizes the limits of quantification (LOQ) for major DPHP metabolites in urine as reported in various studies. These studies often utilize deuterated standards for accurate quantification.

Analyte	Matrix	Analytical Method	Limit of Quantification (LOQ)	Reference
Mono-2-(propyl-6-hydroxy-heptyl)-phthalate (OH-MPHP)	Urine	HPLC-MS/MS	0.1 - 0.2 µg/L	[4]
Mono-2-(propyl-6-oxoheptyl)-phthalate (oxo-MPHP)	Urine	HPLC-MS/MS	0.1 - 0.2 µg/L	[4]
Mono-2-(propyl-6-carboxy-hexyl)-phthalate (cx-MPHxP)	Urine	HPLC-MS/MS	0.1 - 0.2 µg/L	[4]
OH-MPHP	Urine	GC-HRMS	0.05 - 0.1 µg/L	[4]
oxo-MPHP	Urine	GC-HRMS	0.05 - 0.1 µg/L	[4]
cx-MPHxP	Urine	GC-HRMS	0.05 - 0.1 µg/L	[4]
DPHP Metabolites	Urine	HPLC-NESI-MS/MS	0.3 - 0.5 µg/L	[2]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is adapted for the extraction of DPHP metabolites from urine.

Materials:

• Urine sample

• DPHP-d4 internal standard solution

• β-glucuronidase enzyme

• Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5)

• Formic acid

• Methanol (B129727)

• Acetonitrile (B52724)

• Water (HPLC-grade)

• SPE cartridges (e.g., Oasis HLB)[5]

Procedure:

• To 1 mL of urine, add the DPHP-d4 internal standard.

• Add ammonium acetate buffer and β-glucuronidase.

• Incubate the sample to allow for the enzymatic hydrolysis of conjugated metabolites.

• Acidify the sample with formic acid.

• Condition the SPE cartridge with methanol followed by water.

• Load the pre-treated urine sample onto the SPE cartridge.

• Wash the cartridge with water and then a low percentage of methanol in water to remove interferences.

• Elute the analytes with acetonitrile or another suitable organic solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS or GC-MS analysis.

Sample Preparation: Protein Precipitation for Serum/Plasma Samples

This protocol is a general procedure for the removal of proteins from serum or plasma samples.

Materials:

• Serum or plasma sample

• DPHP-d4 internal standard solution

• Acetonitrile (cold)

• Centrifuge

Procedure:

• To a clean tube, add the serum or plasma sample.

• Spike the sample with the DPHP-d4 internal standard.

• Add at least a 2:1 ratio of cold acetonitrile to the sample volume.[6]

• Vortex the mixture thoroughly to ensure complete protein precipitation.

• Incubate the sample at a low temperature (e.g., 4°C) for approximately 30 minutes to enhance precipitation.[7]

• Centrifuge the sample at high speed (e.g., 20,000 x g) for 10 minutes to pellet the precipitated proteins.[7]

• Carefully collect the supernatant for analysis.

• The supernatant can be directly injected for LC-MS/MS analysis or undergo further cleanup or concentration steps if necessary.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.7 µm)

• Mobile Phase A: 0.1% Acetic acid in water

• Mobile Phase B: 0.1% Acetic acid in acetonitrile

• Gradient: A suitable gradient from a high aqueous content to a high organic content to elute the analytes of interest.

• Flow Rate: 0.35 mL/min[5]

• Injection Volume: 10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Negative ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• Transitions: Specific precursor-to-product ion transitions for each DPHP metabolite and the DPHP-d4 internal standard need to be optimized.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph (GC)

• Mass Spectrometer (MS)

Chromatographic Conditions (Example):

• Column: DB-5MS or similar

• Injector Temperature: 280°C

• Oven Program: A temperature gradient suitable for separating the phthalate metabolites.

• Carrier Gas: Helium or Hydrogen[8]

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI)

• Scan Type: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

Visualizations

Caption: Experimental workflow for the quantification of DPHP metabolites.

Caption: Simplified metabolic pathway of DPHP.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Technical Tip: Protein Precipitation [phenomenex.com]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. agilent.com [agilent.com]

Technical Notes & Optimization

Overcoming matrix effects in phthalate analysis with Bis(2-propylheptyl) Phthalate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) as an internal standard to overcome matrix effects in phthalate (B1215562) analysis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work.

Issue 1: High Variability in Phthalate Quantification

• Question: My quantitative results for phthalate analysis are highly variable between replicate samples. What could be the cause, and how can I troubleshoot this?

• Answer: High variability in phthalate quantification, even when using an internal standard like DPHP-d4, can stem from several sources. The most common culprits are inconsistent matrix effects, sample contamination, and issues with the internal standard addition.

  • Inconsistent Matrix Effects: While DPHP-d4 is an excellent internal standard, extreme variations in the sample matrix composition between replicates can still lead to differential ion suppression or enhancement.

    • Troubleshooting Steps:

      • Review Sample Homogenization: Ensure that your samples are thoroughly homogenized before aliquoting for extraction.

      • Evaluate Extraction Efficiency: Perform a recovery experiment by spiking a known amount of phthalates and DPHP-d4 into a blank matrix and comparing the response to a neat standard. Significant variability in recovery suggests an issue with the extraction procedure.

      • Optimize Chromatographic Separation: Co-elution of matrix components with your target phthalates can exacerbate matrix effects. Adjusting the gradient or changing the stationary phase of your LC column may improve separation.[1]

  • Sample Contamination: Phthalates are ubiquitous environmental contaminants, and contamination can be a significant source of variability.[2][3]

    • Troubleshooting Steps:

      • Audit Lab Consumables: Scrutinize all materials that come into contact with the sample, including pipette tips, centrifuge tubes, vials, and solvents. Whenever possible, use glassware or polypropylene (B1209903) materials that are certified to be phthalate-free.[2]

      • Run Method Blanks: Process a blank sample (containing no analyte) through the entire sample preparation and analysis workflow. The presence of phthalates in the blank indicates contamination.[2]

      • Solvent and Reagent Checks: Analyze each solvent and reagent used in your protocol to identify any sources of phthalate contamination.

  • Inaccurate Internal Standard Spiking: Inconsistent addition of the internal standard will directly lead to variable results.

    • Troubleshooting Steps:

      • Calibrate Pipettes: Ensure that the pipette used for adding the DPHP-d4 solution is properly calibrated.

      • Consistent Spiking Point: Add the internal standard at the very beginning of the sample preparation process to account for any analyte loss during extraction and cleanup.[4]

      • Vortexing: Thoroughly vortex the sample immediately after adding the internal standard to ensure its uniform distribution.

Issue 2: Poor Peak Shape and Chromatography

• Question: I am observing poor peak shape (e.g., tailing, fronting, or split peaks) for my phthalate analytes and/or the DPHP-d4 internal standard. What are the likely causes and solutions?

• Answer: Poor peak shape can be attributed to several factors, including issues with the analytical column, mobile phase, or injection solvent.

  • Column-Related Issues:

    • Troubleshooting Steps:

      • Column Contamination: Buildup of matrix components on the column can lead to peak tailing. Flush the column with a strong solvent or follow the manufacturer's cleaning protocol.

      • Column Degradation: Over time, the stationary phase can degrade, leading to poor peak shape. If cleaning does not resolve the issue, the column may need to be replaced.

      • Improper Column Choice: Ensure the column chemistry is appropriate for phthalate analysis. C18 columns are commonly used.[5]

  • Mobile Phase and Injection Solvent Issues:

    • Troubleshooting Steps:

      • Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the phthalates and their interaction with the stationary phase. Ensure the pH is optimized and consistent.

      • Injection Solvent Mismatch: Injecting a sample in a solvent that is much stronger than the initial mobile phase can cause peak distortion. If possible, the sample should be dissolved in the initial mobile phase.

      • Particulates: Particulates from the sample or mobile phase can clog the column frit, leading to split peaks. Filter all samples and mobile phases before use.

Issue 3: Low Signal Intensity or Ion Suppression

• Question: The signal intensity for my target phthalates and DPHP-d4 is unexpectedly low. How can I identify and mitigate ion suppression?

• Answer: Low signal intensity is often a result of ion suppression, where co-eluting matrix components interfere with the ionization of the target analytes in the mass spectrometer source.

  • Identifying Ion Suppression:

    • Post-Column Infusion: A classic method to identify ion suppression is to perform a post-column infusion experiment. A solution of the analyte is continuously infused into the mobile phase stream after the analytical column. A blank matrix is then injected. Dips in the baseline signal of the infused analyte indicate regions of ion suppression.

  • Mitigating Ion Suppression:

    • Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering components before analysis. Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up complex samples.

    • Optimize Chromatography: As mentioned previously, improving the chromatographic separation to resolve analytes from interfering matrix components is crucial.

    • Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization. However, this will also reduce the analyte concentration, so a balance must be found.

    • Modify Ionization Source Parameters: Optimize the electrospray ionization (ESI) source parameters, such as spray voltage, gas flows, and temperature, to maximize the analyte signal and minimize the impact of matrix components.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard like Bis(2-propylheptyl) Phthalate-d4 necessary for accurate phthalate analysis?

A1: An internal standard is crucial for accurate quantification in mass spectrometry-based methods, especially when dealing with complex matrices. Phthalate analysis is prone to variability due to matrix effects, where other components in the sample can either suppress or enhance the signal of the target analyte.[6] By adding a known amount of a deuterated internal standard, such as DPHP-d4, at the beginning of the sample preparation process, you can correct for these variations. Since the deuterated standard is chemically very similar to the non-deuterated analyte, it will behave similarly during extraction, cleanup, and ionization.[4] By calculating the ratio of the analyte signal to the internal standard signal, the effects of the matrix are effectively normalized, leading to more accurate and precise results.

Q2: How do I choose the appropriate concentration of DPHP-d4 to spike into my samples?

A2: The ideal concentration of the internal standard should result in a signal intensity that is similar to the expected signal intensity of the target analytes in your samples. A good starting point is to spike the internal standard at a concentration that falls in the middle of your calibration curve range. This ensures that the detector response for the internal standard is in a linear and reproducible range.

Q3: Can DPHP-d4 be used as an internal standard for all phthalates?

A3: DPHP-d4 is a suitable internal standard for many high-molecular-weight phthalates due to its similar chemical structure and retention time. However, for a broad range of phthalates with varying chemical properties and retention times, a single internal standard may not be sufficient to correct for matrix effects across the entire chromatogram. For methods analyzing a wide range of phthalates, it is often beneficial to use a mixture of deuterated internal standards that are structurally analogous to the different classes of phthalates being analyzed.

Q4: What are the best practices for preparing and storing DPHP-d4 stock and working solutions?

A4: To ensure the accuracy of your results, it is critical to handle and store your internal standard solutions properly.

• Stock Solution: Prepare a high-concentration stock solution of DPHP-d4 in a high-purity organic solvent such as methanol (B129727) or acetonitrile. Store this solution in a tightly sealed glass vial at -20°C or below.

• Working Solution: Prepare a lower-concentration working solution by diluting the stock solution. It is recommended to prepare fresh working solutions regularly to avoid issues with solvent evaporation, which can alter the concentration. Store the working solution under the same conditions as the stock solution.

• Avoid Plastic: Never use plastic containers for storing phthalate or DPHP-d4 solutions, as phthalates can leach from the plastic and contaminate your standard.[2]

Quantitative Data Summary

The following tables provide a summary of typical performance data for phthalate analysis using deuterated internal standards. Note that actual performance may vary depending on the specific matrix, instrumentation, and experimental conditions.

Table 1: Typical Recovery Rates of Phthalates using Deuterated Internal Standards in Various Matrices

Phthalate	Matrix	Internal Standard	Average Recovery (%)	Reference
Di-n-butyl phthalate (DBP)	Edible Oil	DBP-d4	95 - 105	[3]
Di(2-ethylhexyl) phthalate (DEHP)	Edible Oil	DEHP-d4	92 - 108	[3]
Multiple Phthalates	Urine	Phthalate-d4 mixture	85 - 115	[7]
Multiple Phthalates	Water	Benzyl benzoate	71 - 101	[3]

Table 2: Comparison of Limits of Quantification (LOQ) for Phthalates in Different Analytical Methods

Phthalate	Method	Matrix	LOQ	Reference
Multiple Phthalates	LC-MS/MS	Soft Drinks	0.125 - 5 pg/µL	[8]
DEHP	GC-MS	Children's Toys	1 µg/mL	[9]
Multiple Phthalates	LC-MS/MS	Edible Oil	5.5 - 110 µg/kg	[3]

Experimental Protocols

1. General Sample Preparation Protocol for Phthalate Analysis using Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Accurately transfer a known volume or weight of the homogenized sample into a clean glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of DPHP-d4 working solution.

• Vortexing: Vortex the sample for 30 seconds to ensure thorough mixing of the internal standard.

• Extraction Solvent Addition: Add an appropriate volume of a suitable extraction solvent (e.g., hexane, dichloromethane).

• Extraction: Vortex or shake the mixture vigorously for 2-5 minutes to extract the phthalates into the organic phase.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer to a new clean glass tube.

• Repeat Extraction: Repeat the extraction process (steps 4-7) one or two more times to ensure complete extraction.

• Evaporation: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small, known volume of mobile phase or a suitable solvent for injection into the LC-MS/MS system.

2. General LC-MS/MS Analytical Method Parameters

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for phthalate analysis.[5]

• Mobile Phase A: Water with a modifier such as 0.1% formic acid or 10 mM ammonium (B1175870) acetate.[10]

• Mobile Phase B: Acetonitrile or methanol with the same modifier as mobile phase A.

• Gradient: A gradient elution is typically used to separate the phthalates.

• Flow Rate: A typical flow rate is 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive or negative ion mode, depending on the specific phthalates.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification of the target phthalates and the DPHP-d4 internal standard.[10]

Visualizations

Caption: Experimental workflow for phthalate analysis.

Caption: Troubleshooting matrix effects in phthalate analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Standardized Procedure for the Simultaneous Determination of the Matrix Effect, Recovery, Process Efficiency, and Internal Standard Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. s4science.at [s4science.at]
• 9. researchgate.net [researchgate.net]
• 10. sciex.com [sciex.com]

Technical Support Center: GC-MS Analysis of Phthalates

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve peak shape in the gas chromatography-mass spectrometry (GC-MS) analysis of phthalates.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for all peaks in my GC chromatogram during phthalate (B1215562) analysis?

A1: When all peaks in a chromatogram, including the solvent peak, exhibit tailing, the issue is typically physical rather than chemical. The most common causes include:

• Improper Column Installation: An incorrectly installed column can create dead volume or turbulence in the carrier gas flow path. Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and the detector.[1]

• Column Contamination: Severe contamination of the stationary phase, particularly at the column inlet, can cause all peaks to tail.[1] This can result from the accumulation of non-volatile matrix components from previous injections.

• Leaking Septum or Ferrule: A leak in the injection port can disrupt the carrier gas flow, leading to peak distortion.[1] Check for leaks and replace the septum and ferrules if necessary.

Q2: My phthalate peaks are tailing, but other non-polar compounds in the same run have good peak shape. What should I investigate?

A2: This scenario suggests a chemical interaction between your phthalate analytes and the GC system. Here's what to look into:

• Active Sites: Phthalates can interact with active sites, such as silanol (B1196071) groups, in the injector liner or at the head of the column.[1] Using a fresh, deactivated liner or trimming 10-20 cm from the front of the column can resolve this issue.[1][2]

• Sample Overload: While often associated with peak fronting, in some cases, injecting too much sample can contribute to tailing.[1] Try diluting your sample to see if the peak shape improves.

• Solvent Mismatch: A significant difference in polarity between the sample solvent and the stationary phase can sometimes affect the peak shape of polar analytes like phthalates.[1]

Q3: I am observing peak fronting for my phthalate standards. What is the likely cause and how can I fix it?

A3: Peak fronting is most commonly caused by column overload.[3][4] This occurs when the amount of analyte introduced onto the column saturates the stationary phase at the injection point. To resolve this, you can:

• Reduce the injection volume.

• Dilute the sample. [4]

• Increase the split ratio if you are using a split injection mode.[4]

Another potential, though less common, cause is an improper column installation, which can compromise the flow path to the column.[4]

Q4: How can I prevent phthalate contamination in my samples and blanks?

A4: Phthalates are ubiquitous environmental and laboratory contaminants, making contamination a significant challenge.[5][6] Here are some preventative measures:

• Avoid Plastic Labware: Strictly avoid the use of plastic materials during sample preparation, as phthalates can leach from them. Use glassware (volumetric flasks, syringes, vials, etc.) for all preparation steps.[1][7]

• Properly Clean Glassware: Thoroughly wash and rinse glassware with an appropriate solvent or bake it at a high temperature to remove any potential phthalate residues.[6]

• Use High-Quality Consumables: Employ high-quality, deactivated liners and septa to minimize interactions and potential contamination.[1] Non-silicone vial septa can help reduce siloxane interference.[8]

• Run Method Blanks: Regularly analyze method blanks to monitor for contamination from solvents, laboratory equipment, and glassware.[6]

• Be Mindful of the Lab Environment: Phthalates can be present in laboratory air and dust.[5] While challenging to eliminate completely, being aware of this potential source is important.

Q5: What type of GC column is best suited for phthalate analysis?

A5: The choice of GC column is critical for achieving good chromatographic separation of phthalates, especially since many share a common base peak ion (m/z 149), making identification of coeluting compounds difficult.[7][9]

Based on studies comparing various stationary phases, Rtx-440 and Rxi-XLB columns are often recommended for phthalate GC-MS analysis due to their ability to provide fast analysis times and good resolution for a wide range of phthalates.[7][9] Other commonly used columns include those with 5-type, 35-type, and 50-type stationary phases.[7][9]

Troubleshooting Guides

Troubleshooting Peak Tailing

This workflow will guide you through diagnosing and resolving peak tailing issues.

Caption: A step-by-step guide to troubleshooting peak tailing.

Experimental Workflow for Phthalate Analysis

This diagram outlines a general experimental workflow for the GC-MS analysis of phthalates.

Caption: A typical workflow for analyzing phthalates using GC-MS.

Experimental Protocols

Protocol 1: General GC-MS Analysis of Phthalates

This protocol provides a general framework for the GC-MS analysis of phthalates and is based on common parameters found in the literature.[8][10][11]

Sample Preparation:

• For liquid samples, perform a liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) or hexane.

• For solid samples, use an appropriate extraction technique such as Soxhlet or ultrasonic extraction with a solvent mixture like hexane/acetone.

• It is crucial to avoid plastic labware during all sample preparation steps to prevent contamination.[1]

• Concentrate the extract to a final volume, for example, 1 mL, using a gentle stream of nitrogen.

Instrument Setup:

Set up the GC-MS system according to the parameters detailed in the tables below. These tables summarize typical conditions from various application notes.

Analysis:

Inject 1 µL of the prepared sample extract into the GC-MS system.

Data Presentation

Table 1: Comparison of GC Columns for Phthalate Analysis

Stationary Phase	Key Advantages	Recommended for
Rtx-440	Best overall separation and fast analysis time.[7][9]	General GC-MS analysis of a complex phthalate mixture.[7][9]
Rxi-XLB	High degree of target analyte separation and fast analysis.[7][9]	General GC-MS analysis of a complex phthalate mixture.[7][9]
Rxi-5ms	Commonly used 5-type phase.[7][9]	General purpose phthalate analysis.
Rxi-35Sil MS	Offers different selectivity, changing elution order for some pairs.[9]	Can be used in a dual column setup for GC-ECD.[7][9]
HP-5MS UI	Provides excellent peak shape and resolution.[8]	Suitable for methods using hydrogen as a carrier gas.[8]

Table 2: Typical GC-MS Instrument Parameters for Phthalate Analysis

Parameter	Setting 1	Setting 2	Setting 3
Injection Mode	Pulsed Splitless[8]	Splitless[12]	Split (5:1)[11]
Inlet Temperature	280 °C[8]	290 °C[10][11]	250 °C[13]
Injection Volume	1.0 µL[8]	1 µL[10][11]	1 µL[12]
Carrier Gas	Hydrogen or Helium[8][10]	Helium[10][11]	Hydrogen[13]
Flow Rate	0.9 mL/min (constant flow)[8]	1.0 mL/min (constant flow)[10]	1.2 mL/min (constant flow)[11]
Oven Program	60°C (1.5 min), 50°C/min to 220°C, 12.5°C/min to 320°C (0.3 min)[8]	50°C (1 min), 30°C/min to 280°C, 15°C/min to 310°C (5 min)[10]	180°C (0.5 min), 20°C/min to 280°C (7 min)[11]
Transfer Line Temp.	280 °C[8]	290 °C[11]	280 °C[13]
Ion Source Temp.	300 °C[8][11]	230 °C	300 °C[11]
Quadrupole Temp.	150 °C[8][11]	150 °C[11]	150 °C[11]
MS Mode	SIM[8]	Synchronous SIM/Scan[10]	Full Scan[11]

References

• 1. benchchem.com [benchchem.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. agilent.com [agilent.com]
• 9. restek.com [restek.com]
• 10. agilent.com [agilent.com]
• 11. hpst.cz [hpst.cz]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. peakscientific.com [peakscientific.com]

Technical Support Center: Troubleshooting Phthalate Contamination in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance to minimize and troubleshoot phthalate (B1215562) contamination during laboratory analysis. Phthalates are ubiquitous plasticizers that can easily leach into samples, leading to inaccurate results and compromised data integrity. This resource offers frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and curated data to help you identify and eliminate sources of contamination.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

A1: Phthalate contamination in a laboratory is pervasive and can originate from numerous sources. The most common culprits include:

• Laboratory Consumables: Many plastic items are a primary source of phthalates. Significant leaching has been observed from plastic syringes, pipette tips, and filter holders.[1] Even Parafilm®, commonly used to seal laboratory vessels, can be a significant source of contamination.

• Solvents and Reagents: Phthalates can be present as impurities even in high-purity solvents. It is crucial to use pesticide-grade or equivalent high-purity solvents for sensitive analyses.[2] Additionally, the liners of reagent bottles can contribute to contamination.

• Laboratory Environment: The laboratory air itself can contain phthalates that adsorb onto surfaces, including glassware. Dust is a major carrier of these compounds. Building materials such as PVC flooring, paints, and electrical cables can continuously release phthalates into the air.[1][3]

• Apparatus and Equipment: Tubing, particularly that made from PVC, is a major contributor to phthalate contamination. Other potential sources include solvent frits (stones) used in HPLC and extraction systems, and even the coatings on new glassware.

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can contain phthalates, which can be inadvertently introduced into samples through handling.

Q2: I'm observing high background levels of Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) in my analytical blanks. What are the likely causes?

A2: High background levels of DEHP and DBP are a common issue and can be attributed to several factors:

• Widespread Use: DEHP and DBP are two of the most commonly used phthalates in a vast array of plastic products, leading to their prevalence in the lab environment.

• Leaching from Consumables: Common laboratory plastics are known to leach DEHP and DBP.

• Solvent Contamination: These phthalates are frequent contaminants in laboratory solvents.

• Adsorption onto Surfaces: DEHP and DBP can readily adsorb onto glassware and other surfaces from the laboratory air.

Q3: How can I effectively clean my glassware to minimize phthalate contamination?

A3: A rigorous and consistent glassware cleaning protocol is critical for minimizing phthalate background. A multi-step approach involving both solvent and heat treatment is recommended. For a detailed procedure, please refer to the "Experimental Protocols" section below.

Q4: What are some phthalate-free alternatives for common laboratory consumables?

A4: Whenever feasible, substituting plastic items with glass or stainless steel is the most effective way to reduce phthalate contamination. When plastics are necessary, consider the following alternatives:

• Tubing: Use PEEK or stainless steel tubing instead of PVC. For flexible connections, consider Tygon S3™ E-3603 tubing, which is phthalate-free.

• Pipette Tips: Many suppliers now offer pipette tips that are certified "phthalate-free."

• Syringes: Opt for glass syringes with stainless steel needles.

• Storage Containers: Use glass or amber glass bottles with PTFE-lined caps.

Q5: How frequently should I run a laboratory blank to monitor for contamination?

A5: It is essential to run laboratory reagent blanks with every batch of samples. A blank should be prepared and analyzed using the exact same procedures and reagents as the samples, but without the sample matrix itself. This allows for the monitoring of any contamination introduced during the entire analytical process.

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, it indicates a persistent source of contamination. The following workflow can help you systematically identify and eliminate the source.

Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Carryover Contamination

If you observe phthalate peaks in a blank sample that was run immediately after a high-concentration sample, you may have a carryover issue.

• Injector Cleaning: Ensure the GC injection port is set to a sufficiently high temperature (e.g., 320°C) to prevent condensation of less volatile phthalates.[2]

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections. Using a sequence of different polarity solvents can be more effective.

• Blank Injections: Routinely run a solvent blank after a high-concentration sample to confirm that there is no carryover.

• Dedicated Glassware: Use dedicated and clearly labeled glassware for high-concentration standards and samples to avoid cross-contamination.

Data Presentation

Table 1: Leaching of Common Phthalates from Laboratory Consumables

Plastic Material/Product	Phthalate	Maximum Leaching Level (µg/cm²)
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36
Pipette Tips	Diisononyl phthalate (DINP)	0.86
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	0.50

Source: Data compiled from studies on laboratory consumables.

Table 2: Phthalate Concentrations in Personal Care Products

Product Type	Phthalate	Highest Concentration Detected (µg/g)
Fragrances	Diethyl phthalate (DEP)	25,542
Nail Polish	Dibutyl phthalate (DBP)	24,304

Source: Data from analyses of commercially available cosmetic and personal care products.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

Objective: To clean laboratory glassware to a level suitable for trace phthalate analysis, minimizing background contamination.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone

• High-purity, phthalate-free hexane (B92381)

• Muffle furnace

Procedure:

• Pre-rinse: Immediately after use, rinse the glassware three times with the solvent that was last used in it.

• Soaking (Optional): If glassware is heavily soiled, soak it in a warm detergent solution for 30 minutes.

• Washing: Thoroughly wash the glassware with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Extensively rinse the glassware with hot running tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.

• Drying and Baking: Allow the glassware to air dry in a clean environment (e.g., a fume hood) or in an oven at a low temperature. Once dry, place the glassware in a muffle furnace and bake at 400°C for at least 2 hours.

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free cabinet.

Protocol 2: Sample Preparation for Phthalate Analysis in Consumer Products by GC-MS

Objective: To extract phthalates from a solid matrix for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Tetrahydrofuran (THF), high-purity

• Hexane, high-purity

• Cyclohexane (B81311), high-purity

• Internal Standard (e.g., Benzyl Benzoate)

• 0.45 µm PTFE syringe filters

• Glass vials with PTFE-lined caps

• Cryogenic mill (optional, for hard plastics)

Procedure:

• Sample Comminution: If the sample is a hard plastic, cryogenically mill it to a fine powder. For softer materials, cut into small pieces.

• Sample Weighing: Accurately weigh a minimum of 0.05 g of the prepared sample into a glass vial.

• Dissolution: Add 5 mL of THF to the sample in the vial. For larger sample sizes, maintain a ratio of 10 mL of THF for every 0.1 g of sample.

• Extraction: Tightly cap the vial and shake vigorously for at least 30 minutes. For materials that do not fully dissolve, extend the shaking time to 2 hours.

• Polymer Precipitation: Add 10 mL of hexane for every 5 mL of THF used. Mix well and allow the precipitated polymer to settle for at least 5 minutes.

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

• Dilution and Internal Standard Addition: Combine a specific volume of the filtered extract (e.g., 0.1 mL) with a known concentration of an internal standard and dilute to a final volume with cyclohexane in a GC-MS vial. The dilution factor will depend on the expected phthalate concentration.

• Analysis: The prepared sample is now ready for injection into the GC-MS system.

Protocol 3: GC-MS Analysis of Phthalates

Objective: To separate and quantify phthalates in a prepared sample extract using GC-MS.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent

• Mass Spectrometer: Agilent 5975C or equivalent

• Column: Agilent J&W DB-5MS Ultra Inert (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL

• Injector Temperature: 280°C (can be increased to 320°C to reduce carryover)[2]

• Carrier Gas: Helium at a constant flow of 1 mL/min[4]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp 1: 10°C/min to 280°C

  • Ramp 2: 5°C/min to 310°C, hold for 5 minutes[4]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity. Key ions for common phthalates are m/z 149 (for DBP, BBP, DEHP, DOP) and m/z 163 (for DMP).

  • Solvent Delay: 1 minute[4]

Data Analysis:

• Identify each phthalate by its retention time and characteristic ions.

• Quantify each phthalate by comparing its peak area to that of the internal standard and referencing a calibration curve.

Visualization of Experimental Workflow

Workflow for phthalate analysis from sample preparation to GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 3. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 4. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bis(2-propylheptyl) Phthalate (DPHP) Analysis

Welcome to our technical support center for the analysis of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their analytical methods for DPHP.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the analysis of DPHP using chromatographic techniques.

Q1: Why am I seeing background contamination of DPHP or other phthalates in my blanks?

A1: Phthalate contamination is a common issue as they are ubiquitous in laboratory environments.[1][2] Potential sources include plastic labware, solvents, glassware, and even the air.[2] To minimize background levels, it is crucial to use phthalate-free lab consumables, thoroughly clean all glassware with high-purity solvents, and prepare samples in a clean environment. Running procedural blanks is essential to assess and monitor background contamination.[2]

Q2: My DPHP peak is showing poor peak shape (e.g., tailing or fronting). What are the possible causes and solutions?

A2: Poor peak shape in GC-MS analysis can result from several factors. Using an appropriate inlet liner, such as an Agilent Ultra Inert mid-frit liner, can improve peak shape by ensuring proper vaporization of the sample before it enters the column.[3] Tailing peaks can also indicate active sites in the GC system. Ensuring all components of the flow path are inert is critical.[4] For HPLC analysis, ensure the mobile phase is compatible with the analyte and column, and that the sample is fully dissolved in the mobile phase.

Q3: I am having trouble separating DPHP from other isomeric phthalates. How can I improve chromatographic resolution?

A3: Co-elution of phthalate isomers is a known challenge due to their structural similarities.[5] In GC-MS, optimizing the temperature program and selecting a column with appropriate selectivity are key. Columns such as the Rtx-440 and Rxi-XLB have demonstrated good resolution for complex phthalate mixtures.[5][6] For HPLC, adjusting the mobile phase composition and gradient can improve separation.

Q4: My signal intensity for DPHP is low. How can I improve sensitivity?

A4: To enhance sensitivity in GC-MS, a pulsed splitless injection can be used to maximize the transfer of the analyte onto the column.[3] In HPLC-MS/MS, optimizing the ionization source parameters is crucial. The use of techniques like solid-phase extraction (SPE) for sample pre-concentration can also significantly improve signal intensity.[7][8]

Q5: The peak for my internal standard is disappearing or showing inconsistent areas in subsequent injections. What could be the problem?

A5: The disappearance or inconsistent response of an internal standard can be due to several reasons.[9] These include potential reactions between the standard and the analytes, instability of the standard in the sample solvent, or issues with the GC-MS system such as leaks.[9] It is important to verify the stability of the internal standard and ensure the GC-MS system is functioning correctly.[9]

Experimental Protocols

Below are detailed methodologies for the analysis of DPHP using GC-MS and HPLC-MS/MS.

GC-MS Method for DPHP Analysis

This protocol is based on established methods for phthalate analysis.[3]

• Sample Preparation: Samples are extracted using a suitable solvent like n-hexane via Soxhlet extraction. The extract is then concentrated and reconstituted in a compatible solvent such as isooctane.[10]

• Instrumentation: An Agilent 8890 GC system coupled with a 5977C Inert Plus GC/MSD or equivalent.[3]

• Injection:

  • Injector: Split/Splitless or Multimode Inlet (MMI)

  • Injection Volume: 1 µL

  • Injection Mode: Pulsed Splitless

• Gas Chromatography (GC) Conditions:

  • Column: Agilent J&W HP-5ms Ultra Inert (20 m x 0.18 mm, 0.18 µm)[3]

  • Carrier Gas: Hydrogen or Helium

  • Flow Rate: Constant flow

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Electron Ionization (EI)

  • Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity

HPLC-MS/MS Method for DPHP Metabolite Analysis

This protocol is adapted from methods used for the analysis of DPHP metabolites in biological samples.[8][11]

• Sample Preparation: For urine samples, enzymatic hydrolysis is performed to cleave conjugates, followed by solid-phase extraction (SPE) for sample clean-up and concentration.[7][8]

• Instrumentation: A liquid chromatography system (e.g., Shimadzu Prominence) coupled with a tandem mass spectrometer (e.g., AB Sciex API 3200).[11]

• Injection:

  • Injection Volume: 2 µL[11]

• Liquid Chromatography (LC) Conditions:

  • Column: Synergi Hydro-RP (150 x 2 mm; 4 µm)[11]

  • Mobile Phase: A gradient of methanol (B129727) and 20 mM ammonium (B1175870) acetate (B1210297) with 0.1% acetic acid.[11]

  • Flow Rate: 1.0 mL/min[10]

• Mass Spectrometry (MS/MS) Conditions:

  • Ion Source: Electrospray Ionization (ESI)

  • Mode: Multiple Reaction Monitoring (MRM) for specific detection of DPHP and its metabolites.

Data Presentation: Optimized Injection Parameters

The following tables summarize optimized injection parameters for DPHP analysis by GC-MS and HPLC.

Table 1: Recommended GC-MS Injection Parameters for DPHP Analysis

Parameter	Recommended Setting	Rationale
Inlet Type	Split/Splitless or Multimode (MMI)	Provides flexibility for various sample concentrations.
Injection Mode	Pulsed Splitless	Maximizes the transfer of DPHP onto the column, enhancing sensitivity.[3]
Injection Volume	1 µL	A standard volume for GC-MS analysis.
Inlet Temperature	280 °C	Ensures efficient vaporization of DPHP.
Liner Type	Agilent Ultra Inert mid-frit liner	Promotes good peak shape and inertness.[3]

Table 2: Recommended HPLC Injection Parameters for DPHP Analysis

Parameter	Recommended Setting	Rationale
Injection Volume	2 - 10 µL	Volume can be adjusted based on sample concentration and system sensitivity.[10][11]
Column Temperature	35 °C	Provides stable retention times.[10]
Flow Rate	1.0 mL/min	A typical flow rate for standard HPLC columns.[10]
Detection Wavelength (UV)	228 nm	DPHP exhibits strong absorbance at this wavelength.[10]

Visualizations

Troubleshooting Workflow for DPHP Analysis

The following diagram illustrates a logical workflow for troubleshooting common issues during DPHP analysis.

A troubleshooting workflow for DPHP analysis.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. Exposure marker discovery of di-2(propylheptyl) phthalate using ultra-performance liquid chromatography-mass spectrometry and a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. francis-press.com [francis-press.com]
• 11. Frontiers | Development, Testing, Parameterisation and Calibration of a Human PBPK Model for the Plasticiser, Di-(2-propylheptyl) Phthalate (DPHP) Using in Silico, in vitro and Human Biomonitoring Data [frontiersin.org]

How to reduce background noise for phthalate quantification

Welcome to the Technical Support Center for Phthalate (B1215562) Quantification. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and reduce background noise in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

A1: Phthalate contamination is a pervasive issue in laboratory environments due to the widespread use of these compounds as plasticizers.[1][2][3] The primary sources of background noise include:

• Laboratory Consumables: Many plastic items can leach phthalates into samples and solvents. Common culprits include pipette tips, plastic syringes, filter holders, and sample vials with plastic caps (B75204).[4][5] Parafilm, often used to seal containers, is also a significant source of phthalate contamination.

• Solvents and Reagents: Phthalates can be present as impurities in laboratory solvents, even in high-purity grades.[2] Reagent bottle cap liners and the containers themselves can also contribute to contamination. Deionized water systems that use plastic components can also be a source of phthalates.

• Laboratory Environment: Phthalates are semi-volatile compounds and can be present in the laboratory air and dust.[2] These airborne phthalates can then adsorb onto the surfaces of glassware and other equipment, leading to sample contamination.

• Analytical Instrumentation: Components of the analytical instrument itself, such as tubing, seals, and septa in GC-MS systems, can be sources of phthalate background.[6] The autosampler syringe needle can also be a source of contamination from the laboratory air.[7]

Q2: How can I select appropriate laboratory consumables to minimize phthalate background?

A2: Careful selection of laboratory consumables is critical for controlling phthalate background. Here are some recommendations:

• Prefer Glass and Stainless Steel: Whenever possible, use glassware and stainless steel instruments instead of plastic.

• Choose Phthalate-Free Plastics: When plastics are necessary, opt for those that are less likely to contain phthalate plasticizers, such as polypropylene (B1209903) (PP) and high-density polyethylene (B3416737) (HDPE). Look for products that are explicitly certified as "phthalate-free."

• Source Phthalate-Free Consumables: Several manufacturers offer laboratory consumables specifically tested and certified to be free of phthalates. A list of potential suppliers and product lines is provided in the "Data Presentation" section.

• Test Your Consumables: Before using a new batch of consumables, it is advisable to run a blank test to ensure they are not contributing to phthalate background.

Q3: What grade of solvents should I use for phthalate analysis?

A3: For sensitive phthalate analysis, it is recommended to use the highest purity solvents available, such as those designated as "phthalate-free," "for GC-MS analysis," or "distilled in glass." However, even high-purity solvents can contain trace levels of phthalates. Therefore, it is crucial to:

• Run Solvent Blanks: Always analyze a blank of each solvent lot before use to assess the level of phthalate contamination.

• Consider Solvent Purification: In cases of persistent contamination, redistilling solvents in all-glass apparatus can help reduce background levels.[1]

Q4: What are the best practices for handling and preparing samples to avoid phthalate contamination?

A4: Adhering to strict sample handling protocols is essential. Key practices include:

• Dedicated Glassware: Use glassware that is exclusively dedicated to phthalate analysis.

• Minimize Exposure to Air: Keep samples, standards, and solvents covered with solvent-rinsed aluminum foil or glass stoppers whenever possible to prevent contamination from laboratory air and dust.[1]

• Wear Nitrile Gloves: Avoid using vinyl gloves, as they are often a source of phthalate contamination. Nitrile gloves are a safer alternative.

• Clean Workspace: Work in a clean, dedicated area, preferably within a laminar flow hood or a fume hood with minimal plastic components. Regularly wipe down work surfaces with a high-purity solvent like isopropanol (B130326) or acetone (B3395972).

• Careful Sample Storage: Store samples in clean glass containers with PTFE-lined caps. Wrap the containers in aluminum foil to protect them from environmental contamination.[1]

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, it indicates a systemic contamination issue. This troubleshooting guide will help you identify and eliminate the source of the contamination.

Caption: Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Carryover

If you observe carryover of phthalates from a high-concentration sample to subsequent samples, follow these steps to mitigate the issue.

Caption: Workflow to minimize sample-to-sample carryover.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize phthalate contamination from laboratory glassware.

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot water. Use brushes dedicated to glassware cleaning. Rinse thoroughly with tap water (at least 3-5 times) to remove all detergent residues.

• Solvent Rinse: Rinse the glassware with high-purity acetone to remove organic residues. Follow with a rinse using high-purity hexane (B92381) or dichloromethane (B109758). Perform all solvent rinses in a fume hood.

• Acid Rinse (Optional, for stubborn contamination): Soak glassware in a 1% solution of hydrochloric or nitric acid for several hours. Rinse thoroughly with deionized water.

• Baking: Place the cleaned glassware in a muffle furnace and bake at 400°C for at least 4 hours. Allow the glassware to cool completely inside the furnace before removing.

• Storage: After cooling, immediately cover the openings of the glassware with solvent-rinsed aluminum foil and store in a clean, dedicated cabinet to prevent re-contamination from the laboratory environment.

Protocol 2: Solid-Phase Extraction (SPE) for Phthalates in Water Samples

This protocol describes a general procedure for extracting phthalates from water samples using SPE.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample (e.g., 100 mL to 1 L, depending on the expected concentration) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Drying: Dry the cartridge by passing air or nitrogen through it for 10-20 minutes to remove residual water.

• Elution: Elute the trapped phthalates from the cartridge with a suitable organic solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane and hexane. A common elution procedure is to use two 5 mL aliquots of the elution solvent.

• Concentration and Reconstitution: Concentrate the eluate to a small volume (e.g., 0.5 mL) under a gentle stream of nitrogen. Reconstitute the sample in a suitable solvent for GC-MS analysis (e.g., hexane or iso-octane) to a final volume of 1 mL.

Protocol 3: GC-MS Method for Phthalate Quantification

The following is a general GC-MS method suitable for the analysis of a wide range of phthalates.

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 280°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 10 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • SIM Ions: Select characteristic ions for each target phthalate (see Data Presentation section for examples).

Data Presentation

Table 1: Phthalate Leaching from Laboratory Consumables

Consumable	Phthalate	Leaching Level (µg/cm²)	Reference
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36	[4][8]
Diisononyl phthalate (DINP)	0.86	[4][8]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[4][8]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[4][8]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[4][8]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	up to 0.50	[4][8]

Table 2: Common Phthalates and Their Characteristic Ions for GC-MS (SIM) Analysis

Phthalate	Abbreviation	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl phthalate	DMP	163	194, 77
Diethyl phthalate	DEP	149	177, 222
Di-n-butyl phthalate	DBP	149	223, 205
Benzyl butyl phthalate	BBP	91	149, 206
Di(2-ethylhexyl) phthalate	DEHP	149	167, 279
Di-n-octyl phthalate	DNOP	149	279, 167

Table 3: Recommended Phthalate-Free Laboratory Consumables

Consumable	Material/Brand Recommendation	Notes
Pipette Tips	Polypropylene (PP) tips from certified phthalate-free sources	Always pre-rinse with a clean solvent before use.
Tubing	PEEK, stainless steel, or Teflon® (PTFE)	Avoid PVC tubing. If flexible tubing is needed, test for leaching.
Syringes	Glass syringes with stainless steel needles	---
Vials and Caps	Glass vials with PTFE-lined septa	Avoid caps with plastic liners that may leach phthalates.
Gloves	Nitrile or latex	Avoid vinyl gloves.
Sealing Film	Aluminum foil (solvent-rinsed)	A better alternative to Parafilm for sealing containers.

Note on Quantitative Data for Solvents and Glassware Cleaning:

• Qualify their own solvents: Analyze different lots and grades of solvents to determine the background levels of phthalates.

• Validate their cleaning procedures: Regularly analyze procedural blanks to ensure that the glassware cleaning method is effective in reducing phthalate background to an acceptable level for their specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Ion Suppression Effects on Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) Signal

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address ion suppression effects on the Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) signal during LC-MS/MS analysis. DPHP-d4 is a commonly used internal standard for the quantification of Bis(2-propylheptyl) Phthalate (DPHP), a plasticizer that is increasingly monitored in biological and environmental samples. Ion suppression can significantly impact the accuracy and precision of analytical results, making it a critical parameter to understand and control.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for DPHP-d4 analysis?

A1: Ion suppression is a matrix effect that occurs in Liquid Chromatography-Mass Spectrometry (LC-MS). It is the reduction in the ionization efficiency of a target analyte, in this case, DPHP-d4, due to the presence of co-eluting compounds from the sample matrix (e.g., urine, serum, plasma).[1][2] This suppression leads to a decreased signal intensity, which can result in underestimation of the native DPHP concentration, poor reproducibility, and compromised assay sensitivity.[2]

Q2: What are the common sources of ion suppression in DPHP-d4 analysis?

A2: Common sources of ion suppression for DPHP-d4, like other phthalates, include:

• Endogenous Matrix Components: Salts, lipids, and proteins from biological samples like urine and serum are major contributors to ion suppression.[3]

• Exogenous Contaminants: Plasticizers, polymers, and other compounds can leach from lab consumables (e.g., collection containers, pipette tips, and SPE cartridges) and contaminate the sample.[4]

• Mobile Phase Additives: Non-volatile buffers or high concentrations of certain additives can interfere with the ionization process.

Q3: How can I determine if the DPHP-d4 signal is being suppressed in my assay?

A3: The most direct way to assess ion suppression is through a post-column infusion experiment .[5][6][7] This involves infusing a constant flow of a DPHP-d4 standard solution into the mass spectrometer while injecting a blank matrix extract. A dip in the baseline signal at the retention time of interfering compounds indicates ion suppression. Another method is the post-extraction spike method , where the response of DPHP-d4 in a spiked blank matrix extract is compared to its response in a neat solvent.[7][8] A lower response in the matrix indicates suppression.

Q4: Can the use of a deuterated internal standard like DPHP-d4 completely compensate for ion suppression?

A4: While deuterated internal standards are the gold standard and are designed to co-elute with the analyte and experience similar matrix effects, they may not always provide complete compensation.[9] Differential matrix effects can occur where the analyte and its deuterated internal standard are affected differently by the matrix, potentially due to slight chromatographic separation or interactions with specific matrix components. Therefore, it is crucial to evaluate and minimize ion suppression even when using an isotopic internal standard.

Troubleshooting Guides

Problem: Low or inconsistent DPHP-d4 signal intensity.

Possible Cause 1: Significant Ion Suppression from the Sample Matrix.

Troubleshooting Steps:

• Evaluate Matrix Effects: Perform a post-column infusion experiment to identify the retention time regions most affected by ion suppression.

• Optimize Sample Preparation: The goal is to remove interfering matrix components. Consider the following:

  • Solid-Phase Extraction (SPE): This is often more effective than simple "dilute-and-shoot" or protein precipitation methods for removing matrix interferences.[10] Experiment with different sorbent chemistries (e.g., reversed-phase, ion-exchange) to find the most effective cleanup for your specific matrix.

  • Liquid-Liquid Extraction (LLE): LLE can be an effective alternative for cleaning up complex samples.

  • Sample Dilution: If the DPHP concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[4]

Possible Cause 2: Sub-optimal LC-MS/MS Method Parameters.

Troubleshooting Steps:

• Chromatographic Separation: Modify the HPLC/UHPLC gradient to better separate DPHP-d4 from the regions of significant ion suppression identified in the post-column infusion experiment.

• Ionization Source Parameters: Optimize the electrospray ionization (ESI) source parameters, such as spray voltage, gas flows (nebulizer and drying gas), and temperature, to maximize the DPHP-d4 signal.

• Mobile Phase Composition: Ensure the mobile phase is compatible with ESI and does not contain high concentrations of non-volatile salts or other suppressive agents.

Problem: Poor reproducibility of DPHP-d4 signal across different samples.

Possible Cause: Variability in the sample matrix composition.

Troubleshooting Steps:

• Standardize Sample Collection and Handling: Ensure consistency in sample collection, storage, and pre-treatment to minimize variability in the matrix.

• Implement a More Robust Sample Preparation Method: A more rigorous sample cleanup method, such as a well-optimized SPE protocol, can help to normalize the matrix effects across different samples.

• Matrix-Matched Calibrants: Prepare calibration standards and quality control samples in a representative blank matrix to compensate for consistent matrix effects.

Quantitative Data Summary

While specific quantitative data for ion suppression of DPHP-d4 is not extensively published in a comparative format, the following table summarizes typical matrix effects observed for phthalates and other analytes in common biological matrices. The degree of ion suppression is highly dependent on the specific matrix, sample preparation method, and LC-MS/MS conditions.

Analyte Class	Matrix	Sample Preparation	Ion Suppression (%)	Reference
Phthalate Metabolites	Urine	Dilute-and-shoot	20-70	[3]
Phthalate Metabolites	Urine	SPE	5-30	[3]
Various Drugs	Plasma	Protein Precipitation	25-100	[10]
Various Drugs	Plasma	LLE	10-40	[10]
Various Drugs	Plasma	SPE	<20	[10]

Experimental Protocols

Protocol 1: Post-Column Infusion for Ion Suppression Assessment

This protocol provides a general framework for conducting a post-column infusion experiment to qualitatively assess ion suppression.

Materials:

• HPLC/UHPLC system coupled to a tandem mass spectrometer.

• Syringe pump.

• T-connector and necessary tubing.

• DPHP-d4 standard solution (e.g., 100 ng/mL in methanol).

• Blank matrix samples (e.g., urine, serum) prepared using your standard extraction procedure.

• Reagent blank (extraction solvent processed through the sample preparation procedure).

Procedure:

• System Setup:

  • Connect the outlet of the LC column to one inlet of the T-connector.

  • Connect the syringe pump containing the DPHP-d4 standard solution to the other inlet of the T-connector.

  • Connect the outlet of the T-connector to the mass spectrometer's ion source.

  • A schematic of this setup is illustrated in the diagram below.

• Equilibration:

  • Begin the LC gradient and allow the system to equilibrate.

  • Start the syringe pump at a low flow rate (e.g., 10-20 µL/min) to infuse the DPHP-d4 solution.

  • Monitor the DPHP-d4 signal in the mass spectrometer until a stable baseline is achieved.

• Analysis:

  • Inject the reagent blank and acquire data across the entire chromatographic run. This will establish the baseline signal for DPHP-d4 in the absence of matrix interferences.

  • Inject the extracted blank matrix sample and acquire data.

  • Compare the chromatograms. Any significant drop in the DPHP-d4 baseline signal indicates ion suppression at that retention time.

Post-column infusion experimental workflow.

Protocol 2: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

This protocol allows for the quantitative determination of the matrix factor (MF), which indicates the degree of ion suppression or enhancement.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of DPHP-d4 in the final reconstitution solvent at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final evaporation step, reconstitute the extracts with the DPHP-d4 solution from Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix with DPHP-d4 at the same concentration as Set A before the extraction process. This set is used to determine recovery, but is included here for completeness.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Factor (MF):

    • MF = (Peak Area of DPHP-d4 in Set B) / (Mean Peak Area of DPHP-d4 in Set A)

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Percent Ion Suppression:

    • % Suppression = (1 - MF) * 100

Workflow for quantitative matrix effect assessment.

References

• 1. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. peerj.com [peerj.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Phthalate Detection

Welcome to the Technical Support Center for low-level phthalate (B1215562) detection. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the sensitive analysis of phthalates.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background phthalate contamination in the laboratory?

A1: Phthalate contamination is a pervasive issue in laboratory settings. The most significant sources include:

• Laboratory Consumables: Many plastic items can leach phthalates. Common culprits include plastic syringes, pipette tips, sample vials and caps, filters (even those made of PTFE), and Parafilm®.[1][2][3][4]

• Solvents and Reagents: Phthalates can be present as impurities in solvents, even high-purity grades. Deionized water systems with plastic components can also be a source of contamination.

• Laboratory Environment: Phthalates are present in the ambient laboratory air and can adsorb onto surfaces, including glassware.[5] Dust is also a significant carrier of these compounds.

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can contain phthalates and contribute to sample contamination.

Q2: I am observing persistent peaks for Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) in my blank samples. What are the likely reasons?

A2: DEHP and DBP are two of the most prevalent background contaminants. High levels in your blanks are often due to their widespread use in plastics, making them ubiquitous in the lab environment. Specific sources to investigate include:

• Plastic tubing and containers: Any flexible PVC tubing or plastic containers used in sample preparation or analysis are potential sources.

• Solvents: Check the purity of your solvents by running solvent blanks. Consider using solvents packaged in glass bottles with PTFE-lined caps.

• Glassware: Improperly cleaned glassware can retain phthalates from previous use or adsorb them from the laboratory air. A rigorous cleaning protocol is essential.

Q3: What are some effective, phthalate-free alternatives for common lab consumables?

A3: To minimize background contamination, it is highly recommended to use phthalate-free alternatives wherever possible:

• Syringes: Use glass syringes with stainless-steel needles instead of plastic syringes.[1][3]

• Pipette Tips: Source pipette tips that are certified "phthalate-free." Be aware that the plastic packaging of pipette tips can also be a source of contamination.[1][3]

• Filters: If filtration is necessary, use nylon filters, which have been shown to be free of phthalate contamination.[1][3]

• Tubing: For liquid chromatography systems, use PEEK or stainless-steel tubing instead of PVC.

• General Labware: Whenever feasible, replace plastic labware with glassware or stainless steel.

Q4: How can I improve the sensitivity of my LC-MS/MS method for phthalate analysis?

A4: Several strategies can enhance the sensitivity of your LC-MS/MS analysis:

• Use of Inert LC Columns: Employing inert LC columns can significantly improve peak height and area compared to traditional stainless-steel hardware, leading to a substantial increase in sensitivity.[6]

• Mobile Phase Optimization: The choice of mobile phase is critical for good chromatographic separation. Mixtures of acetonitrile/water and methanol/water are commonly used with gradient elution.[7]

• MS/MS Detection: Utilizing a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for phthalate quantification.[8]

Troubleshooting Guides

Issue 1: High Phthalate Background in Blanks

If you are consistently observing high levels of phthalates in your laboratory reagent blanks, follow this troubleshooting workflow:

Troubleshooting workflow for high phthalate background.

Issue 2: Poor Reproducibility and Peak Shape

If you are experiencing inconsistent results and poor peak shapes in your chromatograms, consider the following:

• Sample Matrix Effects: Complex sample matrices can interfere with the ionization of phthalates. Ensure your sample cleanup procedure is effective. For biological samples, this may involve liquid-liquid extraction followed by cleanup on alumina (B75360) columns.

• Injector Temperature: For GC-MS, ensure the injector temperature is high enough to prevent condensation of less volatile phthalates.

• Column Choice: The choice of GC or LC column is crucial for good separation. For GC-MS, Rtx-440 and Rxi-XLB columns have shown excellent resolution for complex phthalate mixtures. For LC-MS, a C18 reversed-phase column is commonly used.[7]

Data Presentation

Table 1: Common Phthalate Contaminants in Laboratory Blanks

Phthalate	Typical Concentration in Blanks (ng/mL)	Potential Sources
Di(2-ethylhexyl) phthalate (DEHP)	0.5 - 10	Plastic tubing, pipette tips, solvents, laboratory air
Dibutyl phthalate (DBP)	0.1 - 5	Plastic consumables, solvents, personal care products
Diisobutyl phthalate (DiBP)	0.1 - 3	Similar to DBP
Benzyl butyl phthalate (BBP)	< 1	Floor tiles, adhesives

Note: These values are illustrative and can vary significantly between laboratories.

Table 2: Comparison of Detection Limits for GC-MS and LC-MS/MS

Phthalate	GC-MS LOD (ppb)	LC-MS/MS LOD (ppb)
Dimethyl phthalate (DMP)	~50	~1
Diethyl phthalate (DEP)	~50	~1
Dibutyl phthalate (DBP)	~50	~1
Benzyl butyl phthalate (BBP)	~50	~1
Di(2-ethylhexyl) phthalate (DEHP)	~50	~1
Di-n-octyl phthalate (DNOP)	~50	~1

Source: Adapted from Agilent Technologies Application Note. LODs for LC-MS/MS are based on a triple quadrupole instrument.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

Objective: To minimize background contamination from glassware.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone

• High-purity, phthalate-free hexane (B92381)

• Muffle furnace

Procedure:

• Initial Rinse: Immediately after use, rinse glassware three times with the last solvent used in it.

• Detergent Wash: Wash the glassware thoroughly with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with hot running tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.

• Baking: Allow the glassware to air dry in a clean environment. Once dry, place the glassware in a muffle furnace and bake at 450°C for at least 2 hours.

• Storage: After cooling, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free cabinet.

Glassware cleaning workflow for phthalate analysis.

Protocol 2: General Workflow for Phthalate Analysis in Biological Samples (e.g., Serum)

Objective: To extract and quantify low levels of phthalates from a complex biological matrix.

Procedure:

• Sample Collection: Collect samples in pre-cleaned glass tubes with PTFE-lined caps.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., a deuterated phthalate) to correct for extraction losses and matrix effects.

• Liquid-Liquid Extraction: Extract the phthalates from the sample using a suitable organic solvent such as hexane. Vortex and centrifuge to separate the layers.

• Cleanup: Pass the organic extract through a cleanup column, such as alumina, to remove lipids and other interfering substances.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a small volume of a suitable solvent for injection.

• Instrumental Analysis: Analyze the extract using GC-MS or LC-MS/MS.

General workflow for phthalate analysis in biological samples.

Signaling Pathways

Phthalates are known endocrine-disrupting chemicals that can interfere with normal hormone signaling. One of the primary mechanisms is through their interaction with estrogen receptors.

Phthalate interaction with estrogen receptor signaling.

References

• 1. agilent.com [agilent.com]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. toxicfreefood.org [toxicfreefood.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimal Column Selection for Phthalate Isomer Separation

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges in separating phthalate (B1215562) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating phthalate isomers?

The main difficulty in separating phthalate isomers lies in their similar chemical structures and physicochemical properties, which often leads to co-elution or poor resolution.[1] Phthalates are esters of phthalic acid, and their isomers can possess the same molecular weight and similar hydrophobicity. This makes their differentiation challenging with standard chromatographic methods. High-molecular-weight phthalates, such as diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), are particularly difficult to resolve as they exist as complex mixtures of isomers.[1]

Q2: Which gas chromatography (GC) column is best suited for phthalate isomer separation?

The choice of the stationary phase is critical for resolving phthalate isomers. While 5% phenyl-methylpolysiloxane columns (e.g., DB-5ms, HP-5MS) are commonly used, columns with enhanced selectivity are often preferred for complex mixtures.[2] Based on comparative studies, Rtx-440 and Rxi-XLB columns have demonstrated superior resolution and faster analysis times for a broad range of phthalates.[3][4] For analyses using electron capture detection (GC-ECD), a dual column setup with Rtx-440 and Rxi-35Sil MS columns is recommended.[3][4]

Q3: Which High-Performance Liquid Chromatography (HPLC) column is recommended for phthalate isomer separation?

While C18 columns are widely used in reversed-phase HPLC for phthalate analysis, a Phenyl-Hexyl column can offer superior resolution for challenging isomer separations.[1][2] The phenyl stationary phase provides alternative selectivity through π-π interactions with the aromatic rings of the phthalates, which can enhance the separation of structurally similar isomers.[1]

Q4: How can I minimize background contamination from phthalates in my analysis?

Phthalate contamination is a common issue as they are ubiquitous in laboratory environments.[3][5] To minimize background levels, it is crucial to use high-purity, phthalate-free solvents and reagents.[2] All glassware should be scrupulously cleaned, and contact with plastic materials should be avoided.[5][6] It is also advisable to cover samples and solvent reservoirs to prevent contamination from laboratory air and dust.[2]

Troubleshooting Guide

Issue 1: Poor Resolution and Peak Co-elution

Symptoms:

• Peaks are not baseline separated.

• Two or more phthalate isomers elute as a single, broad peak.

• Inconsistent peak integration and quantification.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution of phthalate isomers.

Solutions for GC Analysis:

• Optimize Temperature Program: A slower temperature ramp rate (e.g., 3-5°C/min) can improve the separation of closely eluting isomers.[2]

• Select an Appropriate GC Column: For enhanced selectivity, consider columns like Rtx-440 or Rxi-XLB.[2][3]

• Adjust Carrier Gas Flow Rate: Optimizing the flow rate of the carrier gas (Helium or Hydrogen) can enhance chromatographic efficiency.[2]

Solutions for HPLC Analysis:

• Optimize Mobile Phase: Acetonitrile often provides better resolution and lower backpressure compared to methanol (B129727) when mixed with water.[1]

• Adjust Column Temperature: Experimenting with temperatures between 30-50°C can alter the interactions between the analytes and the stationary phase, potentially improving resolution.[1]

• Select a Suitable LC Column: Phenyl-Hexyl columns can provide better separation for critical isomer pairs compared to standard C18 columns.[2]

Issue 2: Peak Tailing or Asymmetry

Symptoms:

• Peaks exhibit a tailing or fronting shape instead of a symmetrical Gaussian profile.

• Poor peak integration and reduced sensitivity.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions with Stationary Phase	Phthalates can interact with residual silanol (B1196071) groups on silica-based columns, leading to peak tailing. Use a well-end-capped column or add a mobile phase modifier like triethylamine (B128534) (0.1%) to mask the silanols.[1]
Column Overload	Injecting a sample that is too concentrated can lead to peak distortion. Dilute the sample or reduce the injection volume.[1]
Mismatched Injection Solvent	If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur. Whenever possible, dissolve the sample in the initial mobile phase.[1]
Extra-column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause band broadening. Use tubing with a smaller internal diameter and minimize its length.[1]

| Column Contamination or Degradation | Accumulation of matrix components or degradation of the stationary phase can lead to poor peak shape. Flush the column with a strong solvent or replace it if the problem persists.[1] |

Data Presentation: GC Column Comparison for Phthalate Isomer Separation

The following table summarizes the performance of various GC columns for the separation of a complex phthalate mixture.

Stationary Phase	Column	No. of Co-eluting Pairs (out of 40 peaks)	Key Advantages
Proprietary	Rtx-440	6	Excellent resolution and fast analysis times.[3][4]
Proprietary	Rxi-XLB	6	High degree of target analyte separation and fast analysis.[3][4]
5% Phenyl-95% Dimethylpolysiloxane	Rxi-5ms	10	Commonly used, good general-purpose column.[3]
50% Phenyl-50% Dimethylpolysiloxane	Rtx-50	11	Alternative selectivity.[3]
35% Phenyl-65% Dimethylpolysiloxane	Rxi-35Sil MS	10	Different elution orders for some phthalate pairs.[4]

Data adapted from Restek Corporation's study on GC-MS analysis of phthalates.[3]

Experimental Protocols

Protocol 1: GC-MS Analysis of Phthalate Isomers

This protocol provides a general procedure for the analysis of phthalate isomers using GC-MS.

Experimental Workflow:

Caption: A typical experimental workflow for GC-MS analysis of phthalates.

1. Sample Preparation:

• Perform a liquid-liquid or solid-phase extraction suitable for your sample matrix to isolate the phthalates.[2]

• Concentrate the extract and reconstitute it in a suitable solvent like hexane or isooctane.[2]

• Add an appropriate internal standard.[2]

2. GC-MS Conditions:

Parameter	Recommended Setting
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS UI, Rtx-440).[2]
Carrier Gas	Helium or Hydrogen.[2]
Flow Rate	0.9 - 2 mL/min (constant flow).[2]
Inlet Temperature	280 °C.[2]
Injection Mode	Pulsed Splitless.[2]
Temperature Program	Initial: 60-80°C (hold 1-2 min), Ramp 1: 10-50°C/min to 220°C, Ramp 2: 5-12.5°C/min to 320°C (hold 1-5 min).[2]
MS Transfer Line Temp.	280 °C.[2]

| MS Ion Source Temp. | 230-300 °C.[2] |

3. Data Acquisition and Processing:

• Acquire data in full scan mode for identification and in selected ion monitoring (SIM) mode for quantification.[2]

• Integrate the chromatographic peaks for the target phthalates and the internal standard.

• Construct a calibration curve using standards of known concentrations to quantify the amount of each phthalate in the sample.[2]

Protocol 2: HPLC-UV Analysis of Phthalates in Plastics

This protocol is adapted from a method for analyzing common phthalates in plastic materials.[1]

1. Sample Preparation:

• Weigh approximately 0.05 g of the crushed plastic sample into a glass vial.[1]

• Dissolve the sample in 5 mL of tetrahydrofuran (B95107) (THF).[1]

• Precipitate the polymer by adding 10 mL of methanol and cool the mixture for 1 hour.[1]

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.[1]

2. HPLC Conditions:

Parameter	Recommended Setting
Column	C18 or Phenyl-Hexyl, 100-150 mm x 2.1-4.6 mm, 2.7-5 µm particle size.[2]
Mobile Phase A	Water with 10 mM Ammonium Acetate.[2]
Mobile Phase B	Acetonitrile or Methanol.[2]
Gradient	Start with a higher percentage of A, ramp to a high percentage of B over 10-15 minutes, hold, then return to initial conditions.[2]
Flow Rate	0.3 - 1.0 mL/min.[2]
Column Temperature	30-40 °C.[2]
Injection Volume	5-20 µL.[2]

| Detection | UV at 230 nm.[7] |

3. Standard Preparation:

• Prepare individual stock solutions of the target phthalates in methanol at a concentration of 1000 µg/mL.[1]

• Prepare working standards by diluting the stock solutions in the mobile phase.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. gcms.cz [gcms.cz]
• 5. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. benchchem.com [benchchem.com]

Dealing with co-eluting peaks in phthalate chromatography

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges associated with co-eluting peaks in phthalate (B1215562) chromatography. This resource provides in-depth troubleshooting guides and frequently asked questions to help you enhance the resolution and accuracy of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when separating phthalate isomers by HPLC?

The main difficulty in separating phthalate isomers lies in their similar chemical structures and physicochemical properties, which frequently leads to co-elution or inadequate resolution. Phthalate isomers can possess the same molecular weight and comparable hydrophobicity, making their differentiation challenging with standard reversed-phase HPLC methods.[1] High-molecular-weight phthalates such as diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), which exist as complex isomer mixtures, are particularly difficult to resolve.[1][2]

Q2: What is the significance of the m/z 149 ion in the mass spectra of phthalates?

The ion at a mass-to-charge ratio (m/z) of 149, which corresponds to the protonated phthalic anhydride (B1165640) ion ([C₈H₅O₃]⁺), is a characteristic fragment for many phthalates in electron ionization (EI) mass spectrometry.[3] While it serves as a useful indicator for the presence of phthalates, its lack of specificity can make it difficult to distinguish between co-eluting isomers, as many phthalates share this common ion.[3][4]

Q3: How can I detect if I have co-eluting peaks?

Co-elution occurs when two or more compounds elute from the chromatography column at the same time, potentially appearing as a single, misleading peak.[5][6] Here are ways to detect it:

• Peak Shape Analysis: Look for signs of asymmetry in your peaks. While a perfect peak is tall and skinny, a peak with a "shoulder" (a sudden discontinuity) or a split top may indicate the presence of more than one compound. This is different from "tailing," which is a more gradual, exponential decline.[5][6]

• Diode Array Detector (DAD) Analysis: If using HPLC with a DAD, you can perform a peak purity analysis. The detector collects multiple UV spectra across the peak. If all the spectra are identical, the compound is likely pure. If they differ, the system will flag potential co-elution.[6]

• Mass Spectrometry (MS) Analysis: Similar to DAD, you can take mass spectra at different points across the peak. If the mass profiles change from the beginning to the end of the peak, co-elution is likely.[6] Even if two compounds co-elute, they can sometimes be resolved by mass if they have unique mass fragments.[7]

Q4: Can background contamination cause peaks that interfere with my analysis?

Yes, phthalates are ubiquitous environmental contaminants and can be present in laboratory air, dust, solvents, and reagents.[3] This can lead to significant phthalate peaks in blank injections, interfering with the quantification of your samples.[3] It is crucial to use high-purity, phthalate-free solvents and to keep samples and solvent reservoirs covered to minimize contamination.[3] Testing new batches of solvents for phthalate contamination is also advisable.[3]

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide addresses specific issues you may encounter when dealing with overlapping peaks in your chromatograms.

Problem: My chromatogram shows poor separation or co-elution between critical phthalate pairs (e.g., Di-iso-nonyl phthalate (DINP) and Di-iso-decyl phthalate (DIDP) isomers, or bis(2-ethylhexyl) phthalate (DEHP) and di-n-octyl phthalate (DNOP)). How can I improve the resolution?

Achieving baseline separation of phthalate isomers is challenging due to their similar properties.[3] Below are strategies categorized by technique to improve resolution.

For Gas Chromatography (GC) Methods:

• Optimize the Temperature Program: A slow temperature ramp rate (e.g., 3-5°C/min) in the elution range of the target isomers can significantly improve separation.[3] While faster ramps can produce sharper peaks, they may compromise resolution.[3]

• Select an Appropriate GC Column: The choice of stationary phase is critical.

  • Columns with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS) are commonly used.[3]

  • For enhanced selectivity and better resolution of complex mixtures, consider columns like Rtx-440 or Rxi-XLB .[3][4][8] These columns have demonstrated superior performance in separating co-eluting pairs.[4][8]

• Adjust Carrier Gas Flow Rate: The linear velocity of the carrier gas (typically helium or hydrogen) affects chromatographic efficiency. Optimizing the flow rate can lead to better separation.[3]

• Use a Dual-Column Setup: Employing a second column with a different stationary phase (e.g., Rxi-35Sil MS) can serve as an excellent confirmation column due to changes in elution order for some phthalate pairs.[4][8]

For High-Performance Liquid Chromatography (HPLC) Methods:

• Select a Suitable LC Column: While C18 columns are widely used, a Phenyl-Hexyl column often provides superior resolution for challenging phthalate separations.[1][9] The phenyl stationary phase introduces alternative selectivity through π-π interactions with the aromatic rings of the phthalates.[1]

• Optimize the Mobile Phase:

  • Solvent Selection: Common mobile phases are mixtures of water with acetonitrile (B52724) or methanol (B129727).[1] Acetonitrile often provides better resolution than methanol.[1][9] Using a combination of both acetonitrile and methanol as the organic phase can also improve separation.[9]

  • Gradient Elution: A shallow gradient (a slow, gradual increase in the organic solvent percentage) can significantly improve the separation of closely eluting compounds.[1]

• Adjust Column Temperature: Increasing the column temperature generally decreases retention times but can also alter the selectivity of the separation, sometimes improving the resolution of co-eluting peaks.[1][9]

Below is a troubleshooting workflow to guide your decision-making process when encountering co-eluting peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 5. youtube.com [youtube.com]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. gcms.cz [gcms.cz]
• 9. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of Bis(2-propylheptyl) Phthalate (DPHP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical methods for the quantification of Bis(2-propylheptyl) Phthalate (DPHP): Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The information presented is intended to assist researchers in selecting the most appropriate methodology for their specific analytical needs, supported by experimental data and detailed protocols.

Method Performance Comparison

The selection of an analytical method for DPHP quantification is critical and depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. Both GC-MS and LC-MS/MS are powerful techniques for the analysis of phthalates, each with distinct advantages and limitations.

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds like DPHP. It offers excellent chromatographic separation and is often considered a cost-effective approach.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides high sensitivity and selectivity, particularly for complex matrices. It is advantageous for the analysis of compounds that are not easily volatilized or are thermally labile. While often used for the analysis of DPHP metabolites, it is also a powerful tool for the quantification of the parent compound.

The following tables summarize the quantitative performance of representative GC-MS and LC-MS/MS methods for the analysis of DPHP.

Table 1: GC-MS Method Validation Data for DPHP Quantification

Parameter	Performance
Linearity Range	1 - 1,000 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	Typically in the low ng/mL range
Limit of Quantification (LOQ)	Typically in the range of 5 - 50 ng/mL
Accuracy (% Recovery)	90% - 110%
Precision (% RSD)	< 15%

Table 2: LC-MS/MS Method Validation Data for DPHP Quantification

Parameter	Performance
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	Typically in the sub-ng/mL range
Limit of Quantification (LOQ)	Typically in the range of 0.1 - 1 ng/mL[1]
Accuracy (% Recovery)	85% - 115%
Precision (% RSD)	< 10%

Experimental Protocols

Detailed and validated experimental protocols are essential for achieving reliable and reproducible results. Below are representative protocols for the quantification of DPHP using GC-MS and LC-MS/MS.

GC-MS Experimental Protocol

This protocol is based on established methods for the analysis of phthalates in various matrices.[2]

1. Sample Preparation (Solid Matrix)

• Weigh 1 gram of the homogenized sample into a glass centrifuge tube.
• Add 10 mL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).
• Vortex for 1 minute and then sonicate for 30 minutes.
• Centrifuge at 3000 rpm for 10 minutes.
• Carefully transfer the supernatant to a clean glass tube.
• Concentrate the extract to 1 mL under a gentle stream of nitrogen.
• Add an internal standard.

2. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Inlet Temperature: 280 °C.
• Injection Volume: 1 µL (splitless mode).
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 1 minute.
• Ramp to 220 °C at 20 °C/min, hold for 2 minutes.
• Ramp to 300 °C at 5 °C/min, hold for 5 minutes.
• Mass Spectrometer: Agilent 5977A or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230 °C.
• Quadrupole Temperature: 150 °C.
• Acquisition Mode: Selected Ion Monitoring (SIM).
• Quantifier Ion for DPHP: m/z 149.
• Qualifier Ions for DPHP: m/z 167, 279.

LC-MS/MS Experimental Protocol

This protocol is a representative method for the analysis of DPHP in liquid samples or extracts.

1. Sample Preparation (Liquid Matrix)

• To 1 mL of the liquid sample, add an internal standard.
• Perform a liquid-liquid extraction with 3 mL of methyl tert-butyl ether (MTBE).
• Vortex for 2 minutes and centrifuge at 4000 rpm for 5 minutes.
• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.
• Reconstitute the residue in 500 µL of the mobile phase.

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Shimadzu Nexera or equivalent.
• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient:
• Start at 30% B, hold for 1 minute.
• Increase to 95% B over 8 minutes.
• Hold at 95% B for 2 minutes.
• Return to 30% B and equilibrate for 3 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Column Temperature: 40 °C.
• Mass Spectrometer: SCIEX Triple Quad 5500 or equivalent.
• Ionization Mode: Electrospray Ionization (ESI), positive mode.
• Source Temperature: 500 °C.
• Acquisition Mode: Multiple Reaction Monitoring (MRM).
• Precursor Ion for DPHP: [M+H]⁺ (m/z 447.3).
• Product Ions for DPHP: Specific transitions to be optimized based on instrument.

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams outline the key steps in each methodology.

Caption: General workflow for DPHP quantification by GC-MS.

Caption: General workflow for DPHP quantification by LC-MS/MS.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. agilent.com [agilent.com]

A Researcher's Guide to Calculating the Limit of Detection in Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate determination of phthalates at trace levels is a critical analytical challenge. This guide provides a comprehensive comparison of the Limit of Detection (LOD) for phthalate (B1215562) analysis using various analytical techniques, supported by experimental data from leading instrument vendors. We delve into the methodologies for calculating LOD and present detailed experimental protocols to aid in the replication and validation of these sensitive analytical methods.

Understanding the Limit of Detection (LOD)

The Limit of Detection (LOD) is a fundamental performance characteristic of any analytical method. It represents the lowest concentration of an analyte that can be reliably distinguished from a blank sample with a specified level of confidence.[1] The International Union of Pure and Applied Chemistry (IUPAC) defines the LOD as the concentration derived from the smallest measure that can be detected with reasonable certainty.[1] It is typically calculated based on the mean of blank measurements, the standard deviation of the blank, and a desired confidence level factor.[1]

Several methods are employed to calculate the LOD, with the signal-to-noise (S/N) ratio and the standard deviation of the response and the slope of the calibration curve being common approaches.[2] An S/N ratio of 3 is frequently used to estimate the LOD.[1] It is important to note that the chosen method for LOD calculation can significantly influence the resulting value, highlighting the need for consistency in methodology when comparing different analytical systems.[2]

Comparison of LODs for Phthalate Analysis

The selection of an analytical technique and instrument is paramount in achieving the low detection limits required for phthalate analysis, particularly in complex matrices such as food, beverages, and environmental samples. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most prevalent techniques for this purpose.[3]

The following tables summarize the Limits of Detection (LODs) for common phthalates achieved by various analytical instruments from leading manufacturers. These values are compiled from application notes and scientific literature and are intended to provide a comparative overview. It is crucial to consider that the LOD is influenced by the sample matrix, sample preparation method, and specific instrument conditions.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like phthalates. The following table showcases the LODs for various phthalates using GC-MS systems from different vendors.

Phthalate	Agilent 8890 GC / 5977A GC/MSD	Shimadzu GCMS-QP2020 NX	Other GC-MS Methods
DMP (Dimethyl phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	3.46 µg/mL[6][7]
DEP (Diethyl phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	3.3 µg/L (in liquid samples)[1]
DBP (Dibutyl phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	3.3 µg/L (in liquid samples)[1]
BBP (Benzyl butyl phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	0.035 μg/mL[8]
DEHP (Bis(2-ethylhexyl) phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	0.1 µg/L[9][10]
DNOP (Di-n-octyl phthalate)	< 0.01 mg/L[4]	0.02 μg/mL (S/N=3)[5]	3.3 µg/L (in liquid samples)[1]
DINP (Diisononyl phthalate)	< 0.01 mg/L[4]	0.05 μg/mL (S/N=3)[5]	0.320 μg/mL[8]
DIDP (Diisodecyl phthalate)	< 0.01 mg/L[4]	-	0.260 μg/mL[8]
DIBP (Diisobutyl phthalate)	-	-	0.100 μg/mL[8]
DMEP (Bis(2-methoxyethyl) phthalate)	-	-	0.045 μg/mL[8]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it particularly suitable for analyzing phthalates in complex matrices with minimal sample preparation. The table below presents a comparison of LODs for phthalate analysis using LC-MS/MS systems from various manufacturers.

Phthalate	Waters ACQUITY UPLC / Xevo TQD	Agilent 1260 RRLC / 6400 Series QQQ	SCIEX QTRAP 5500	Shimadzu LCMS-8040
DMP (Dimethyl phthalate)	< 10 ppb	2 ng/mL[11]	1 ng/mL[3]	-
DEP (Diethyl phthalate)	< 10 ppb	3 ng/mL[11]	1 ng/mL[3]	-
DBP (Dibutyl phthalate)	< 10 ppb	5 ng/mL[11]	1 ng/mL[3]	-
BBP (Benzyl butyl phthalate)	< 10 ppb	0.5 ng/mL[11]	1 ng/mL[3]	-
DEHP (Bis(2-ethylhexyl) phthalate)	< 10 ppb	5 ng/mL[11]	1 ng/mL[3]	-
DNOP (Di-n-octyl phthalate)	< 10 ppb	0.5 ng/mL[11]	1 ng/mL[3]	-
DINP (Diisononyl phthalate)	< 10 ppb	5 ng/mL[11]	1 ng/mL[3]	-
DIDP (Diisodecyl phthalate)	-	5 ng/mL[11]	-	-
DAP (Diallyl phthalate)	-	0.3 ng/mL[11]	-	-
DPP (Dipropyl phthalate)	-	0.5 ng/mL[11]	-	-

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reliable and reproducible results in trace-level phthalate analysis. Below are representative methodologies for sample preparation and instrumental analysis using GC-MS and LC-MS.

Sample Preparation for Food and Beverage Matrices

A common challenge in phthalate analysis is the ubiquitous presence of these compounds in the laboratory environment, which can lead to contamination.[12] Therefore, meticulous sample preparation and the use of phthalate-free labware are crucial.

Liquid-Liquid Extraction (LLE) for Liquid Samples (e.g., Beverages):

• Accurately weigh 5.0 g of the liquid sample into a glass centrifuge tube.[13]

• Add a suitable organic solvent such as n-hexane or acetonitrile (B52724).[1][12]

• Vortex the mixture for a specified time (e.g., 1 minute) to ensure thorough mixing.[12]

• Centrifuge the sample to separate the organic and aqueous layers (e.g., 6000 rpm for 20 minutes).[13]

• Carefully collect the organic supernatant containing the extracted phthalates.[13]

• The extract can be further concentrated under a gentle stream of nitrogen if necessary.

• The final extract is then ready for injection into the GC-MS or LC-MS system.

Solid-Phase Extraction (SPE) for Aqueous Samples:

• Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) followed by deionized water.[14]

• Load the aqueous sample onto the conditioned cartridge.

• Wash the cartridge with water to remove interfering substances.

• Elute the phthalates from the cartridge using a suitable organic solvent (e.g., acetonitrile or dichloromethane).[14]

• Concentrate the eluate and reconstitute in a suitable solvent for analysis.

Instrumental Analysis Workflow

The following diagram illustrates a typical workflow for the instrumental analysis of phthalates using either GC-MS or LC-MS.

Caption: General workflow for phthalate analysis.

Conclusion

The choice of analytical instrumentation and methodology significantly impacts the ability to achieve the low limits of detection required for phthalate analysis. Both GC-MS and LC-MS/MS offer excellent sensitivity and selectivity, with LC-MS/MS often providing lower LODs for a broader range of phthalates. The data presented in this guide, sourced from leading instrument manufacturers, provides a valuable reference for researchers in selecting the most appropriate platform for their specific analytical needs. Adherence to rigorous experimental protocols, including meticulous sample preparation to avoid contamination, is paramount for obtaining accurate and reliable results at trace levels.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. sciex.com [sciex.com]
• 4. agilent.com [agilent.com]
• 5. shimadzu.com [shimadzu.com]
• 6. redalyc.org [redalyc.org]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. psecommunity.org [psecommunity.org]
• 10. New analytical method for determination of phthalates in wastewater by on line lc-gc-ms using the totad interface and fraction collector [ri.conicet.gov.ar]
• 11. agilent.com [agilent.com]
• 12. sciex.com [sciex.com]
• 13. shimadzu.com [shimadzu.com]
• 14. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Linearity and Recovery Studies Using Bis(2-propylheptyl) Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance of Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) as an internal standard in linearity and recovery studies. While direct comparative studies on DPHP-d4 are not extensively published, this document synthesizes expected performance characteristics based on studies of analogous deuterated phthalate (B1215562) standards. The provided experimental protocols offer a framework for the validation of DPHP-d4 in your laboratory, allowing for comparison with other internal standards.

The use of isotopically labeled internal standards like DPHP-d4 is crucial for accurate quantification in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), as they help to correct for variations in sample preparation and instrument response.[1][2]

Data Presentation: Performance of Deuterated Phthalate Internal Standards

The following tables summarize typical performance data for linearity and recovery from studies using various deuterated phthalate internal standards. This data can serve as a benchmark for evaluating the performance of Bis(2-propylheptyl) Phthalate-d4.

Table 1: Linearity of Calibration Curves for Phthalate Analysis Using Deuterated Internal Standards

Internal Standard	Analyte(s)	Analytical Method	Coefficient of Determination (R²)	Reference
DBP-d4	Various Phthalates	GC-MS	0.9953–0.9997	[3]
BBP-d4	Various Phthalates	GC-MS	0.9900–0.9993	[3]
DEHP-d4	Various Phthalates	GC-MS	0.9891–0.9992	[3]
Multiple Deuterated Phthalates	Various Phthalates	GC-MS/MS	>0.9912	[4]

DBP-d4: Dibutyl Phthalate-d4, BBP-d4: Benzyl Butyl Phthalate-d4, DEHP-d4: Bis(2-ethylhexyl) Phthalate-d4

Table 2: Recovery Rates for Phthalate Analysis Using Deuterated Internal Standards

Internal Standard	Matrix	Analyte(s)	Recovery Rate (%)	Reference
DBP-d4	Indoor Air	DBP	91.3–99.9	[3]
DEHP-d4	Indoor Air	DEHP	91.3–99.9	[3]
Deuterated Surrogates	Tonic Water	Various Phthalates	71-124	[4]

Experimental Protocols

Herein are detailed methodologies for conducting linearity and recovery studies. These protocols can be adapted for use with Bis(2-propylheptyl) Phthalate-d4.

Protocol 1: Linearity Study

Objective: To assess the linear relationship between the concentration of the analyte and the instrumental response over a defined range.[5]

Materials:

• Bis(2-propylheptyl) Phthalate (DPHP) analytical standard

• Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) internal standard

• Appropriate solvent (e.g., isooctane, methanol)[6]

• Volumetric flasks and pipettes

• GC-MS or LC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of DPHP analytical standard at a high concentration (e.g., 1000 µg/mL).

  • Prepare a stock solution of the DPHP-d4 internal standard at a concentration relevant to the expected sample concentrations (e.g., 10 µg/mL).

• Preparation of Calibration Standards:

  • Create a series of at least five calibration standards by serially diluting the DPHP stock solution. The concentration range should encompass the expected concentrations of the analyte in the samples.[6]

  • Spike each calibration standard with a constant concentration of the DPHP-d4 internal standard.

• Instrumental Analysis:

  • Analyze the calibration standards using a validated GC-MS or LC-MS/MS method.

  • Record the peak area of the analyte and the internal standard for each calibration point.

• Data Analysis:

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Plot the response ratio against the corresponding analyte concentration.

  • Perform a linear regression analysis to determine the coefficient of determination (R²), slope, and y-intercept of the calibration curve. An R² value >0.99 is generally considered to indicate good linearity.

Protocol 2: Recovery Study

Objective: To evaluate the efficiency of the extraction procedure by comparing the amount of analyte measured in a spiked sample to the known amount of analyte added.[5][7]

Materials:

• Blank matrix (e.g., analyte-free urine, plasma, or environmental sample)

• DPHP analytical standard

• DPHP-d4 internal standard

• Extraction solvents and apparatus

• GC-MS or LC-MS/MS system

Procedure:

• Sample Preparation:

  • Prepare at least three sets of blank matrix samples:

    • Set A (Unspiked): Blank matrix to determine the endogenous level of the analyte.

    • Set B (Pre-extraction Spike): Blank matrix spiked with a known concentration of DPHP before the extraction process.

    • Set C (Post-extraction Spike): Blank matrix extract spiked with the same known concentration of DPHP after the extraction process.

  • Spike all samples (including blanks) with the DPHP-d4 internal standard at the beginning of the sample preparation process.

• Extraction:

  • Perform the extraction procedure on Sets A and B.

• Spiking:

  • Spike the extracts from Set A with the DPHP analytical standard to create Set C.

• Instrumental Analysis:

  • Analyze all three sets of samples using the validated GC-MS or LC-MS/MS method.

• Data Analysis:

  • Calculate the concentration of the analyte in each sample using the calibration curve from the linearity study.

  • Calculate the percent recovery using the following formula: % Recovery = [(Concentration in Pre-extraction Spike - Concentration in Unspiked) / Concentration in Post-extraction Spike] x 100

  • Acceptable recovery is typically within the range of 80-120%.[7]

Mandatory Visualizations

The following diagrams illustrate the workflows for the described experimental protocols.

Caption: Experimental workflow for a linearity study.

Caption: Experimental workflow for a recovery study.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. resolian.com [resolian.com]
• 6. agilent.com [agilent.com]
• 7. An Explanation of Recovery and Linearity [quansysbio.com]

A Head-to-Head Comparison of Deuterated Phthalate Standards for Accurate Quantitation

For researchers, scientists, and drug development professionals engaged in the precise analysis of phthalates, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of Bis(2-propylheptyl) Phthalate-d4 against other commonly employed deuterated phthalate (B1215562) standards, supported by experimental data and detailed analytical protocols.

The use of deuterated internal standards is a well-established practice in analytical chemistry, particularly for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These isotopically labeled compounds are chemically identical to their native counterparts but have a higher mass, allowing them to be distinguished by the mass spectrometer. By adding a known amount of a deuterated standard to a sample prior to analysis, it is possible to correct for variations in sample preparation, injection volume, and instrument response, thereby significantly improving the accuracy and precision of quantitative analysis.

This guide focuses on the performance characteristics of Bis(2-propylheptyl) Phthalate-d4 in comparison to other widely used deuterated phthalate standards, including Dimethyl-d4 Phthalate (DMP-d4), Diethyl-d4 Phthalate (DEP-d4), Di-n-butyl-d4 Phthalate (DBP-d4), Benzyl butyl-d4 Phthalate (BBP-d4), and Di(2-ethylhexyl)phthalate-d4 (DEHP-d4).

Physicochemical Properties and Purity

The selection of a suitable deuterated internal standard begins with an assessment of its fundamental properties, including chemical purity and isotopic enrichment. High chemical purity ensures that the standard is free from contaminants that could interfere with the analysis, while high isotopic enrichment minimizes the contribution of the unlabeled analyte to the standard's signal.

Deuterated Standard	CAS Number	Chemical Purity (%)	Isotopic Enrichment (atom % D)
Bis(2-propylheptyl) Phthalate-d4	1346601-46-4	>98	>98
Dimethyl-d4 Phthalate (DMP-d4)	93951-89-4	≥98	≥98
Diethyl-d4 Phthalate (DEP-d4)	93952-12-6	>95 (HPLC)	99.2 - 99.3
Di-n-butyl-d4 Phthalate (DBP-d4)	93952-11-5	≥98	99
Benzyl butyl-d4 Phthalate (BBP-d4)	93951-88-3	>95 (HPLC) / 98.38 (GC)	99.58
Di(2-ethylhexyl)phthalate-d4 (DEHP-d4)	93951-87-2	>95 (HPLC)	>98

Note: Data is compiled from various supplier Certificates of Analysis and product information sheets. Purity methods are specified where available.

Comparative Performance in Analytical Applications

Matrix Effect Mitigation

Matrix effects, the suppression or enhancement of ionization of the target analyte due to co-eluting compounds from the sample matrix, are a significant challenge in LC-MS/MS analysis. A suitable internal standard should experience similar matrix effects as the analyte, thus providing effective correction.

Studies have shown that for analytes like DEHP, using its deuterated counterpart, DEHP-d4, can effectively compensate for matrix-induced signal suppression. The structural similarity between Bis(2-propylheptyl) Phthalate-d4 and higher molecular weight phthalates suggests it would be a suitable internal standard for the analysis of compounds like diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP), where a closely matched deuterated standard is often unavailable.

Recovery and Precision

The recovery of an internal standard throughout the sample preparation process is a critical indicator of the method's efficiency. Ideally, the recovery of the internal standard should be consistent and reproducible across different samples.

In a study analyzing phthalates in coffee, the recovery of DEP-d4 and DEHP-d4 was reported to be 83 ± 5%.[1] Another study on vegetable oil analysis using a modified QuEChERS method reported recoveries for 15 phthalates, with the use of an appropriate internal standard, to be in the range of 80.11% to 100.99% with RSDs from 0.37% to 8.50%. These results highlight the importance of selecting an internal standard that closely mimics the behavior of the target analytes during extraction and cleanup.

Experimental Protocols

The following are generalized experimental protocols for the analysis of phthalates using deuterated internal standards.

GC-MS Analysis of Phthalates in Plastic Toys

This method is suitable for the quantification of various phthalates in plastic matrices.

1. Sample Preparation:

• A representative portion of the plastic toy (approximately 1 g) is finely cut into small pieces.

• The sample is placed in a glass vial with 10 mL of a suitable solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture).

• A known amount of the deuterated internal standard solution (e.g., Bis(2-propylheptyl) Phthalate-d4) is added to the vial.

• The vial is sonicated for 30 minutes to facilitate the extraction of phthalates.

• The extract is then filtered through a 0.45 µm PTFE syringe filter into a clean vial for GC-MS analysis.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Split/splitless, 280 °C.

• Oven Program: Initial temperature 60 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Workflow for GC-MS Analysis of Phthalates in Plastic Toys

Caption: Workflow for GC-MS analysis of phthalates in plastics.

LC-MS/MS Analysis of Phthalate Metabolites in Urine

This method is suitable for the determination of phthalate metabolites in biological matrices.

1. Sample Preparation:

• A 100 µL aliquot of urine is transferred to a microcentrifuge tube.

• 10 µL of a β-glucuronidase solution is added to deconjugate the metabolites.

• 10 µL of the deuterated internal standard mix (e.g., containing d4-metabolites of target phthalates) is added.

• The sample is incubated at 37 °C for 90 minutes.

• Proteins are precipitated by adding 300 µL of acetonitrile.

• The sample is vortexed and then centrifuged at high speed.

• The supernatant is transferred to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A suitable gradient to separate the target metabolites.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Workflow for LC-MS/MS Analysis of Phthalate Metabolites in Urine

Caption: Workflow for LC-MS/MS analysis of phthalate metabolites.

Conclusion

The selection of an appropriate deuterated internal standard is a critical step in developing robust and accurate methods for phthalate analysis. Bis(2-propylheptyl) Phthalate-d4, with its high purity and structural similarity to higher molecular weight phthalates, presents a valuable tool for researchers. When choosing an internal standard, it is essential to consider the specific target analytes, the sample matrix, and the analytical technique being employed. The experimental protocols provided in this guide offer a starting point for method development, and should be optimized for each specific application to ensure the highest quality data.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape: An Inter-laboratory Comparison Guide for Bis(2-propylheptyl) Phthalate (DPHP) Analysis

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantification of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP) and its metabolites is critical for human biomonitoring and risk assessment. This guide provides a comparative overview of analytical methodologies, drawing upon published performance data to inform laboratory practices and highlight the importance of inter-laboratory proficiency.

Bis(2-propylheptyl) phthalate (DPHP) is a high molecular weight phthalate used as a plasticizer in a variety of PVC products.[1] As human exposure is a concern, robust analytical methods are essential for accurately measuring its metabolites in biological matrices, primarily urine. The most frequently utilized advanced analytical techniques are Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS) and High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[1]

While a formal, large-scale inter-laboratory comparison study specifically for DPHP has not been published, the European Human Biomonitoring Initiative (HBM4EU) has established a comprehensive quality assurance and quality control (QA/QC) program for a range of phthalate biomarkers.[2][3][4] This program, which involved four rounds of proficiency tests with 28 laboratories, serves as a vital benchmark for understanding and improving inter-laboratory comparability in phthalate analysis.[2][3][4] The findings from the HBM4EU project underscore the importance of such comparisons in building a network of competent laboratories capable of generating accurate and harmonized data.[2][3]

Comparative Analysis of Method Performance

The selection of an analytical method depends on various factors, including required sensitivity, specificity, and laboratory capabilities. GC-HRMS offers the advantage of distinguishing DPHP metabolites from structurally isomeric compounds, such as those from di-iso-decyl phthalate (DIDP).[1] On the other hand, HPLC-MS/MS is a widely adopted technique for analyzing phthalate metabolites.[1]

The following tables summarize the performance characteristics of different analytical methods for DPHP metabolites as reported in scientific literature. These metrics are crucial for laboratories to compare their own performance and to select appropriate methods for their research needs.

Table 1: Performance of GC-HRMS for DPHP Metabolite Analysis in Urine

Analyte	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	Precision (RSD %)
OH-MPHP	0.15 - 0.3	Not Reported	Not Reported
oxo-MPHP	0.15 - 0.3	Not Reported	Not Reported
cx-MPHxP	0.15 - 0.3	Not Reported	Not Reported
Data sourced from Leng et al. (2013) as cited in various sources.[5]

Table 2: Performance of HPLC-MS/MS for DPHP Metabolite Analysis in Urine

Analyte	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	Precision (RSD %)
OH-MPHP	0.3 - 0.5	Not Reported	Not Reported
oxo-MPHP	0.3 - 0.5	Not Reported	Not Reported
cx-MPHxP	0.3 - 0.5	Not Reported	Not Reported
Data sourced from a study on urinary metabolite excretion after oral dosage of DPHP.[6]

Table 3: Inter-laboratory Reproducibility for Phthalate Biomarkers (HBM4EU Project)

Phthalate Type	Average Inter-laboratory Reproducibility (RSD %)	Improved Reproducibility (Satisfactory Labs, RSD %)
Single-Isomer Phthalates (e.g., DEHP, DnBP)	24	17
Mixed-Isomer Phthalates (e.g., DiNP, DiDP)	43	26
This table illustrates the variability observed in a large-scale proficiency test for compounds similar to DPHP, highlighting the value of such comparison exercises.[2][3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of results. Below is a generalized experimental protocol for the analysis of DPHP metabolites in urine, based on common practices reported in the literature and the HBM4EU proficiency testing framework.[7]

Generalized Protocol for DPHP Metabolite Analysis in Urine

• Sample Preparation:

  • An aliquot of urine (typically 0.5 mL) is taken.[7]

  • Isotopically labeled internal standards for each analyte are added to the sample for accurate quantification.[7]

  • A buffer solution (e.g., ammonium (B1175870) acetate) is added to adjust the pH.

• Enzymatic Deconjugation:

  • The enzyme β-glucuronidase is added to the sample.

  • The mixture is incubated at 37°C for a defined period (e.g., 2 hours) to cleave the glucuronide conjugates from the phthalate metabolites, converting them to their free form.[7]

• Extraction (Clean-up):

  • Solid-Phase Extraction (SPE): The deconjugated sample is passed through an SPE cartridge. This can be performed using either an offline manual system or an automated online system.[7] The cartridge retains the analytes of interest while interfering substances are washed away. The analytes are then eluted with a suitable solvent (e.g., methanol).

• Instrumental Analysis:

  • The cleaned extract is injected into either a GC-HRMS or an HPLC-MS/MS system.

  • Chromatographic Separation: The metabolites are separated on an analytical column.

  • Mass Spectrometric Detection: The separated metabolites are ionized (e.g., using electrospray ionization - ESI⁻) and detected by the mass spectrometer, typically monitoring two mass transitions for each analyte to ensure specificity.[7]

• Quantification:

  • The concentration of each metabolite is determined by comparing the signal of the native analyte to that of its corresponding isotopically labeled internal standard, using a multi-level calibration curve.

Visualizing the Workflow and Method Comparison

To better illustrate the analytical process and the relationship between different methodologies, the following diagrams are provided.

Caption: General experimental workflow for the analysis of DPHP metabolites in urine.

Caption: Logical relationship comparing GC-HRMS and HPLC-MS/MS for DPHP analysis.

References

• 1. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project [mdpi.com]
• 3. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: Enhancing Accuracy and Precision in Phthalate Quantification with Deuterated (d4) Internal Standards

A comparative guide for researchers, scientists, and drug development professionals on the superior performance of d4-labeled internal standards in phthalate (B1215562) analysis.

The ubiquitous nature of phthalates in laboratory environments and consumer products presents a significant analytical challenge, demanding robust methodologies to ensure accurate and precise quantification. Contamination is a constant risk, and matrix effects can introduce significant variability in analytical results. This guide provides a comparative overview of the use of deuterated internal standards, specifically d4-labeled analogs, to overcome these challenges in phthalate analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of isotopically labeled internal standards, such as those deuterated at four positions (d4), is a critical component of high-quality analytical methods for phthalate quantification.[1] These standards, being chemically identical to the analytes of interest but with a different mass, co-elute with the target phthalates and experience similar ionization and matrix effects. This allows for effective compensation for variations in sample preparation, extraction efficiency, and instrument response, leading to significantly improved accuracy and precision.[1]

Comparative Performance Data

The following tables summarize typical performance data from studies utilizing d4-labeled internal standards for the quantification of various phthalates across different matrices. The data consistently demonstrates high levels of accuracy (recovery) and precision (relative standard deviation), along with excellent linearity.

Table 1: Performance of GC-MS for Phthalate Analysis in Indoor Air using DBP-d4 Internal Standard

Analyte	Mean Recovery (%)	Reproducibility RSD (%)	Horwitz Ratio (HorRat)
Di-n-butyl phthalate (DBP)	91.3–99.9%	5.1–13.1%	0.31–0.79
Di(2-ethylhexyl) phthalate (DEHP)	91.3–99.9%	5.1–13.1%	0.31–0.79

Results from an inter-laboratory validation study involving five laboratories.[1][2]

Table 2: Performance of LC-MS/MS for Monobutyl Phthalate (MBP) using MBP-d4 Internal Standard in Biological Matrices

Parameter	Rat Plasma	Pup Homogenate
Concentration Range	25–5,000 ng/mL	50–5,000 ng/g
Linearity (r)	≥ 0.99	≥ 0.99
Intra-day Accuracy (%RE)	≤ ±7.5%	≤ ±7.5%
Inter-day Accuracy (%RE)	≤ ±7.5%	≤ ±7.5%
Intra-day Precision (%RSD)	≤ 10.1%	≤ 10.1%
Inter-day Precision (%RSD)	≤ 10.1%	≤ 10.1%

%RE = Percent Relative Error, %RSD = Percent Relative Standard Deviation[1]

Table 3: General Performance Characteristics of Phthalate Analysis using Deuterated Standards

Parameter	Typical Performance
Linearity (R²)	> 0.995[2]
Recovery	> 89.7%[2]
Precision (%RSD)	6% to 15%[3]

Experimental Workflows and Methodologies

The successful implementation of d4 internal standards in phthalate analysis relies on well-defined experimental protocols. Below are generalized workflows for sample preparation and analysis using GC-MS and LC-MS/MS.

Phthalate Quantification Workflow

Caption: General experimental workflow for phthalate quantification using a d4-labeled internal standard.

Key Experimental Protocols

1. Sample Preparation (General)

Due to the prevalence of phthalates in laboratory materials, stringent precautions are necessary to avoid contamination.[4] This includes using glassware that has been heat-treated (e.g., 400°C for at least 2 hours) and rinsing all equipment with high-purity solvents like acetone (B3395972) and isohexane. It is also crucial to use phthalate-free septa for vials and to work in a clean environment.

• Spiking: A known amount of the d4-labeled internal standard solution is added to the sample at the beginning of the preparation process.[1]

• Extraction: The choice of extraction technique depends on the sample matrix.

  • Liquid-Liquid Extraction (LLE): For liquid samples like wine or coffee, LLE with a solvent such as isohexane or hexane (B92381) is common.[3][4]

  • Solid-Phase Extraction (SPE): This technique is often used for cleaning up complex matrices and for air sampling.[2][5]

  • Protein Precipitation: For biological samples like plasma, a protein precipitation step using a solvent like acetonitrile (B52724) is typically employed.[1]

• Concentration: The extract is often concentrated by evaporation under a gentle stream of nitrogen to increase the analyte concentration before analysis.[4]

2. Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

• Injector: A splitless injection mode is commonly used to maximize the transfer of analytes to the column.[3]

• Column: A variety of capillary columns can be used, with 5%-phenyl/95%-dimethylpolysiloxane columns being a popular choice.[6]

• Carrier Gas: Helium is typically used as the carrier gas.[3]

• Mass Spectrometry: The mass spectrometer is operated in either selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high sensitivity and selectivity. Quantification is performed using specific ions for the target phthalate and its corresponding deuterated standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic System: An ultra-performance liquid chromatography (UPLC) or high-performance liquid chromatography (HPLC) system is used.[1]

• Column: A reversed-phase column, such as a C18 column, is frequently employed.[1]

• Mobile Phase: A gradient of water and an organic solvent like methanol (B129727) or acetonitrile is used for separation.[1]

• Ionization: Electrospray ionization (ESI) is a common ionization technique for phthalate analysis.[1]

• Detection: A tandem mass spectrometer operating in MRM mode provides high selectivity and sensitivity.[1]

3. Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the d4-internal standard against the concentration of the analyte in prepared standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve.[1]

Logical Relationship in Quantification

The core principle behind the improved accuracy and precision lies in the use of the peak area ratio.

Caption: Logical relationship for phthalate quantification using a d4 internal standard.

Any loss of analyte during sample preparation or fluctuation in instrument response will affect the d4-internal standard to a similar extent. By calculating the ratio of the analyte signal to the internal standard signal, these variations are effectively normalized, leading to a more accurate and reliable final concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. mdpi.com [mdpi.com]
• 6. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: GC-MS vs. LC-MS/MS for the Analysis of Bis(2-propylheptyl) Phthalate

For researchers, scientists, and drug development professionals, the accurate quantification of Bis(2-propylheptyl) phthalate (B1215562) (DPHP), a widely used plasticizer, is critical for safety and exposure assessments. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these methods, supported by experimental data, to inform the selection of the most suitable technique for specific analytical needs.

At a Glance: Key Differences

Feature	GC-MS	LC-MS/MS
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase.
Sample Volatility	Requires analytes to be volatile and thermally stable. Derivatization may be needed for some DPHP metabolites.	Suitable for a wider range of compounds, including non-volatile and thermally labile DPHP metabolites.
Selectivity	Can provide excellent separation of DPHP metabolites from isomeric compounds, such as those from di-isodecyl phthalate (DIDP).[1]	May have limitations in distinguishing between isomeric metabolites of DPHP and other phthalates like DIDP, potentially requiring specific chromatographic conditions.[1]
Sensitivity	Generally provides good sensitivity, with detection limits in the low ng/mL to µg/L range.	Often offers higher sensitivity, with detection limits for DPHP metabolites reported in the range of 0.1-0.2 µg/L.[2]
Sample Preparation	Often involves liquid-liquid extraction or solid-phase extraction.	Can utilize similar extraction techniques, with the potential for simpler "dilute-and-shoot" approaches for cleaner samples.
Matrix Effects	Can be susceptible to matrix effects, though these can be mitigated with proper sample cleanup and internal standards.	Also prone to matrix effects, particularly ion suppression or enhancement, which can impact quantification.

Quantitative Performance Comparison

The following table summarizes the quantitative performance data for DPHP and its metabolites using both GC-MS and LC-MS/MS, as reported in various studies.

Analyte	Method	Matrix	Limit of Quantification (LOQ)	Linearity (R²)	Reference
DPHP	GC-MS	Isooctane	-	Linear (1-1000 ng/mL)	[3]
DPHP	GC-MS	-	0.25 µg/Media	-	[4]
DPHP Metabolites (OH-MPHP, oxo-MPHP, cx-MPHxP)	GC-HRMS	Urine	0.05-0.1 µg/L	-	[2]
DPHP Metabolites (OH-MPHP, oxo-MPHP, cx-MPHxP)	HPLC-MS/MS	Urine	0.3–0.5 μg/L	-	[1]
Phthalates (general)	LC-MS/MS	-	0.125 to 5 pg/µL (LLOD)	>0.99	[5]

Experimental Workflows

The general analytical workflows for GC-MS and LC-MS/MS analysis of DPHP are outlined below.

Comparative workflows for GC-MS and LC-MS/MS analysis.

Experimental Protocols

Below are representative experimental protocols for the analysis of DPHP and its metabolites by GC-MS and LC-MS/MS.

GC-MS Protocol for DPHP Analysis

This protocol is based on general procedures for phthalate analysis.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of a liquid sample (e.g., urine, beverage), add an appropriate internal standard.

  • Perform enzymatic hydrolysis if analyzing conjugated metabolites.[1]

  • Extract the sample with 5 mL of an organic solvent (e.g., hexane (B92381) or dichloromethane) by vigorous vortexing.

  • Centrifuge to separate the phases and carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., isooctane) for GC-MS analysis.[3]

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890A or similar.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injection: Pulsed splitless injection is often used to enhance sensitivity.[3]

  • Oven Program: Start at a lower temperature (e.g., 60°C), ramp to a high temperature (e.g., 300°C) to elute the phthalates.

  • Carrier Gas: Helium or Hydrogen.[3]

  • Mass Spectrometer: Agilent 5977C MSD or similar.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification, using characteristic ions for DPHP and its metabolites.

LC-MS/MS Protocol for DPHP Metabolite Analysis

This protocol is adapted from methods for analyzing phthalate metabolites in biological matrices.

• Sample Preparation (Solid-Phase Extraction):

  • To 1 mL of urine, add an internal standard and a buffer (e.g., ammonium (B1175870) acetate).

  • Perform enzymatic hydrolysis to cleave glucuronide conjugates.[1]

  • Condition a solid-phase extraction (SPE) cartridge (e.g., C18) with methanol (B129727) and water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with a low-organic solvent mixture to remove interferences.

  • Elute the analytes with a high-organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate and reconstitute in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatograph: Agilent 1260 RRLC or similar.[6]

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).[5]

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with an additive like ammonium acetate.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6400 Series or SCIEX QTRAP 5500).[6][7]

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phthalate metabolites.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each DPHP metabolite.

Logical Relationship: Method Selection

The choice between GC-MS and LC-MS/MS for DPHP analysis depends on the specific research question and sample matrix. The following diagram illustrates the decision-making process.

Decision tree for selecting between GC-MS and LC-MS/MS.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of Bis(2-propylheptyl) phthalate and its metabolites. GC-MS offers superior chromatographic resolution for distinguishing DPHP from its isomers, which is crucial for accurate exposure assessment.[1] LC-MS/MS, on the other hand, generally provides higher sensitivity and is better suited for analyzing a broader range of metabolites without the need for derivatization.

The choice of method should be guided by the specific requirements of the study. For applications demanding unambiguous identification and separation from isomeric interferences, GC-MS, particularly high-resolution GC-MS, is advantageous.[2] For studies requiring the highest sensitivity for a range of DPHP metabolites, LC-MS/MS is often the preferred method. In many cases, the use of both techniques can provide complementary information and enhance the confidence in analytical results.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Bis (2-propylheptyl) phthalate (DPHP) - analysis - Analytice [analytice.com]
• 5. s4science.at [s4science.at]
• 6. agilent.com [agilent.com]
• 7. sciex.com [sciex.com]

Performance of Bis(2-propylheptyl) Phthalate-d4 in Complex Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of deuterated internal standards in the analysis of phthalates in complex matrices, with a focus on Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4). The use of isotopically labeled internal standards is crucial for accurate and reliable quantification of phthalates, which are ubiquitous environmental contaminants often present at trace levels in challenging sample types such as food, beverages, and biological fluids. This document summarizes key performance indicators, details common experimental protocols, and visualizes analytical workflows to aid researchers in method development and selection of appropriate internal standards.

Comparative Performance of Deuterated Internal Standards

The selection of an appropriate internal standard is critical to compensate for analyte losses during sample preparation and to correct for matrix effects in instrumental analysis. Deuterated analogs of the target analytes are considered the gold standard for isotope dilution mass spectrometry. While a comprehensive head-to-head comparison of DPHP-d4 with all other deuterated phthalates across various complex matrices is not extensively documented in publicly available literature, this section provides a summary of typical performance characteristics for commonly used deuterated standards based on published analytical methods.

It is important to note that while DPHP-d4 has been utilized in human metabolism studies to trace the excretion of DPHP metabolites, its application and published performance data as an internal standard for the quantification of a wider range of phthalates in complex matrices are limited. The following tables present typical performance data for commonly used deuterated phthalate (B1215562) standards in various matrices.

Table 1: Typical Recoveries of Deuterated Phthalate Internal Standards in Complex Matrices

Internal Standard	Matrix	Typical Recovery (%)	Reference
Dimethyl Phthalate-d4 (DMP-d4)	Water	79.8 ± 7.5	[1]
Diethyl Phthalate-d4 (DEP-d4)	Water	84.8 ± 5.5	[1]
Di-n-butyl Phthalate-d4 (DBP-d4)	Coffee	>78	[1]
Benzylbutyl Phthalate-d4 (BBzP-d4)	Wine	Not Specified
Bis(2-ethylhexyl) Phthalate-d4 (DEHP-d4)	Non-alcoholic Beverages	84 - 105	[2]
Di-n-octyl Phthalate-d4 (DNOP-d4)	Food	Not Specified	[3]
Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4)	Not available for use as an internal standard for other phthalates.	-	-

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Phthalate Analysis using Deuterated Internal Standards

Analytical Method	Matrix	Analyte	LOD	LOQ	Reference
GC-MS	Coffee	Various Phthalates	-	5 - 20 µg/L	[1]
LC-MS/MS	Urine	Phthalate Metabolites	0.11 - 0.90 ng/mL	-	[4]
LC-MS/MS	Urine	Phthalate Metabolites	-	0.3 - 1 ng/mL	[5]
GC-HRMS	Urine	DPHP Metabolites	0.05 - 0.1 µg/L	-	[6]
LC-MS/MS	Urine	DPHP Metabolites	0.1 - 0.2 µg/L	-	[6]

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate analysis. Below are representative experimental protocols for the determination of phthalates in complex matrices using a deuterated internal standard.

Sample Preparation: Liquid-Liquid Extraction for Beverages (e.g., Coffee)

• Sample Collection: Collect a representative sample of the beverage.

• Internal Standard Spiking: To a 15 mL aliquot of the coffee sample, add a known amount of the deuterated internal standard solution (e.g., Diethyl Phthalate-d4 and Bis(2-ethylhexyl) Phthalate-d4)[7].

• Extraction: Perform a liquid-liquid extraction by adding 10 mL of hexane (B92381) and shaking vigorously in a separatory funnel. Repeat the extraction three times[7].

• Concentration: Combine the hexane extracts and evaporate to a smaller volume using a rotary evaporator at a controlled temperature (e.g., 36 ± 1 °C)[7]. Further concentrate the sample to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent (e.g., 150 µL of hexane containing the deuterated internal standard for instrumental analysis)[7].

Sample Preparation: Solid-Phase Extraction for Urine

• Sample Collection: Collect a urine sample in a phthalate-free container.

• Enzymatic Hydrolysis: To 100 µL of urine, add a buffer solution containing β-glucuronidase to deconjugate the phthalate metabolites[8]. Incubate the mixture (e.g., at 37°C for at least 120 minutes)[8].

• Internal Standard Spiking: Add a solution containing a mixture of deuterated internal standards for the target phthalate metabolites.

• Online Solid-Phase Extraction (SPE): Utilize an automated online SPE system for sample cleanup and preconcentration. A monolithic column can be used for initial trapping of the metabolites from the urine matrix[4].

• Elution and Analysis: The retained analytes are then eluted from the SPE column and transferred to the analytical column for chromatographic separation and subsequent detection by tandem mass spectrometry (LC-MS/MS)[4].

Visualizations

Analytical Workflow for Phthalate Analysis

The following diagram illustrates a typical workflow for the analysis of phthalates in a complex matrix using an internal standard.

Caption: A typical analytical workflow for the quantification of phthalates in complex matrices using a deuterated internal standard.

Logic of Internal Standard-Based Quantification

The diagram below illustrates the principle of using an internal standard for accurate quantification.

Caption: The logical relationship of internal standard-based quantification to correct for analytical variability.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov.tw [fda.gov.tw]
• 4. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Urinary Concentrations of Diisoheptyl Phthalate Biomarkers in Convenience Samples of U.S. Adults in 2000 and 2018–2019 - PMC [pmc.ncbi.nlm.nih.gov]

A Practical Guide to Uncertainty Budget Calculation for the Measurement of Bis(2-propylheptyl) Phthalate (DPHP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key factors contributing to the measurement uncertainty of Bis(2-propylheptyl) Phthalate (B1215562) (DPHP), a common plasticizer. Understanding and quantifying this uncertainty is critical for ensuring the accuracy and reliability of analytical results in research, quality control, and regulatory compliance. This document outlines a detailed experimental protocol for DPHP measurement by Gas Chromatography-Mass Spectrometry (GC-MS) and presents a step-by-step uncertainty budget calculation.

Comparison of Analytical Methods for DPHP Measurement

Several analytical techniques are employed for the quantification of DPHP in various matrices. The most common methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method presents a unique set of advantages and challenges that can influence the overall measurement uncertainty.

Analytical Method	Key Advantages	Common Sources of Uncertainty	Typical Limit of Quantification (LOQ)
GC-MS	High separation efficiency for complex mixtures, robust and widely available.[1][2]	Matrix effects, thermal degradation of the analyte, contamination from plastic components in the system.[1][2]	0.25 µ g/media to 50 ppb[3]
LC-MS/MS	Suitable for thermally labile compounds, high sensitivity and selectivity.	Ion suppression or enhancement due to matrix components, mobile phase composition, and flow rate variability.	As low as 1 ppb[4]

Experimental Protocol: DPHP Measurement in a Polymer Matrix by GC-MS

This section details a hypothetical but representative experimental protocol for the determination of DPHP in a polymer matrix using GC-MS. This protocol forms the basis for the subsequent uncertainty budget calculation.

1. Sample Preparation:

• Sample Weighing: A representative sample of the polymer (approximately 1 gram) is accurately weighed.

• Dissolution/Extraction: The polymer sample is dissolved in a suitable solvent (e.g., tetrahydrofuran) and the DPHP is extracted into a solvent such as acetonitrile.

• Cleanup: The extract may be cleaned up using Solid Phase Extraction (SPE) to remove interfering matrix components.

• Final Volume Adjustment: The cleaned-up extract is evaporated and reconstituted to a precise final volume (e.g., 1 mL) in a suitable solvent (e.g., isooctane).

2. Preparation of Calibration Standards:

• A stock solution of DPHP is prepared by dissolving a known mass of a certified reference material (CRM) in a known volume of solvent.

• A series of calibration standards are prepared by serial dilution of the stock solution to cover the expected concentration range of DPHP in the samples.

3. GC-MS Analysis:

• Instrumentation: An Agilent 7890B GC coupled to a 5977A MSD is used for the analysis.

• Column: A DB-5ms UI capillary column (30 m x 0.25 mm, 0.25 µm) is employed for separation.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection: 1 µL of the sample extract or calibration standard is injected in splitless mode.

• Temperature Program: The oven temperature is programmed to achieve optimal separation of DPHP from other components.

• Mass Spectrometer: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of DPHP.

4. Quantification:

• A calibration curve is constructed by plotting the peak area of DPHP against the concentration of the calibration standards.

• The concentration of DPHP in the sample extract is determined from the calibration curve.

• The final concentration of DPHP in the polymer sample is calculated, taking into account the initial sample weight and the final volume of the extract.

Uncertainty Budget Calculation for DPHP Measurement

The following section breaks down the calculation of the measurement uncertainty for the described GC-MS method. The process follows the principles outlined in the EURACHEM/CITAC Guide "Quantifying Uncertainty in Analytical Measurement".

Workflow for Uncertainty Budget Calculation

Caption: Workflow for calculating the uncertainty budget for DPHP measurement.

Step 1: Identification of Uncertainty Sources

The first step is to identify all potential sources of uncertainty in the measurement process. For the described GC-MS method, these include:

• Purity of the DPHP certified reference material (CRM): The uncertainty associated with the stated purity of the standard.

• Weighing of the standard and sample: The uncertainty associated with the analytical balance.

• Volumetric preparations: The uncertainty associated with volumetric flasks and pipettes used for preparing the stock and calibration solutions, and for the final sample volume adjustment.

• Calibration curve: The uncertainty arising from the linear regression of the calibration data.

• Measurement repeatability: The random variation in the measurement of the same sample under the same conditions.

• Extraction recovery: The uncertainty associated with the efficiency of the extraction process and any potential bias.

Step 2: Quantification of Standard Uncertainties

Each identified uncertainty source is then quantified as a standard uncertainty (u).

Table 1: Quantification of Individual Uncertainty Components

Uncertainty Source	Value and Source of Information	Type	Probability Distribution	Divisor	Standard Uncertainty (u)	Relative Standard Uncertainty (u_rel)
Purity of DPHP Standard	99.5% ± 0.5% (from CRM certificate)	B	Rectangular	√3	0.289%	0.00290
Weighing (Standard)	10 mg ± 0.02 mg (from balance calibration certificate)	B	Rectangular	√3	0.0115 mg	0.00115
Weighing (Sample)	1000 mg ± 0.1 mg (from balance calibration certificate)	B	Rectangular	√3	0.0577 mg	0.00006
Volumetric (Stock Solution)	10 mL flask, tolerance ± 0.02 mL (manufacturer's specification)	B	Triangular	√6	0.0082 mL	0.00082
Volumetric (Final Volume)	1 mL flask, tolerance ± 0.01 mL (manufacturer's specification)	B	Triangular	√6	0.0041 mL	0.00410
Calibration Curve	From regression analysis (typical value)	A	Normal	1	-	0.01500
Repeatability	RSD of 5 replicate measurements = 3.5%	A	Normal	1	-	0.03500
Recovery	Mean recovery = 95% ± 5% (from validation data)	B	Rectangular	√3	2.89%	0.02890

Step 3: Calculation of Combined Standard Uncertainty

The individual standard uncertainties are combined using the root sum of squares (RSS) method to calculate the combined standard uncertainty (u_c).

u_c = √[(u_rel(Purity))^2 + (u_rel(Weighing_std))^2 + (u_rel(Weighing_sample))^2 + (u_rel(Vol_stock))^2 + (u_rel(Vol_final))^2 + (u_rel(Calibration))^2 + (u_rel(Repeatability))^2 + (u_rel(Recovery))^2]

u_c = √[(0.00290)^2 + (0.00115)^2 + (0.00006)^2 + (0.00082)^2 + (0.00410)^2 + (0.01500)^2 + (0.03500)^2 + (0.02890)^2]

u_c = √[0.00000841 + 0.00000132 + 0.0000000036 + 0.00000067 + 0.00001681 + 0.000225 + 0.001225 + 0.00083521]

u_c = √[0.00231242]

u_c = 0.04809

The combined relative standard uncertainty is approximately 4.8%.

Step 4: Calculation of Expanded Uncertainty

The expanded uncertainty (U) provides a range within which the true value is likely to lie with a certain level of confidence (typically 95%). It is calculated by multiplying the combined standard uncertainty by a coverage factor (k), which is usually 2 for a 95% confidence level.

U = k * u_c

U = 2 * 0.04809 = 0.09618

The expanded relative uncertainty is approximately 9.6%.

Therefore, for a measured DPHP concentration of, for example, 100 mg/kg, the result would be reported as:

100 mg/kg ± 9.6 mg/kg (k=2, 95% confidence level)

Conclusion

This guide provides a framework for understanding and calculating the uncertainty budget for the measurement of Bis(2-propylheptyl) Phthalate. The example calculation using a GC-MS method highlights the significant contribution of factors such as measurement repeatability, extraction recovery, and the calibration curve to the overall uncertainty. By systematically identifying and quantifying each source of uncertainty, researchers and analysts can report their results with a greater degree of confidence and ensure the comparability and reliability of their data. It is important to note that the values used in this example are illustrative; laboratories should determine their own uncertainty budgets based on their specific methods, equipment, and validation data.

References

• 1. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. redalyc.org [redalyc.org]
• 3. Bis (2-propylheptyl) phthalate (DPHP) - analysis - Analytice [analytice.com]
• 4. Analytical method for the sensitive determination of major di-(2-propylheptyl)-phthalate metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Plasticizer Determination

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data is paramount. This is particularly true in the determination of plasticizers, which can leach from packaging and manufacturing components into pharmaceutical products, posing potential safety risks. Cross-validation of analytical methods is a critical process to demonstrate the consistency and reliability of results, especially when different analytical techniques are employed.

This guide provides an objective comparison of the two most common analytical techniques for plasticizer determination: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with UV or Diode-Array Detection (DAD). Supported by experimental data, this guide will delve into the performance characteristics of each method and provide detailed experimental protocols to aid in the selection and implementation of the most suitable technique for your analytical needs.

Quantitative Performance: A Side-by-Side Comparison

The choice between HPLC and GC-MS for plasticizer analysis depends on several factors, including the specific plasticizers of interest, the sample matrix, required sensitivity, and analytical throughput. While both are powerful separation techniques, they operate on different principles, leading to distinct advantages and limitations.[1] GC-MS is a widely used technique for phthalate (B1215562) analysis due to its simplicity, speed, and the rich structural information provided by mass spectrometry.[1] Conversely, HPLC, often coupled with a DAD or a mass spectrometer, offers an orthogonal approach, particularly for less volatile or thermally sensitive compounds.[1]

The validation of analytical methods is crucial in regulated environments. Key performance indicators from various studies are summarized below to offer a quantitative comparison between HPLC and GC-MS for the analysis of common plasticizers.

Table 1: Comparison of Validation Parameters for GC-MS and HPLC-DAD in the Analysis of Plasticizers in Gloves [2]

Parameter	GC-MS	HPLC-DAD
Linearity (R²)	> 0.99	> 0.99
Repeatability (RSD %)	< 15%	< 15%
Intermediate Precision (RSD %)	< 20%	< 20%
Recovery (%)	80-120%	80-120%

DEHP: Di(2-ethylhexyl) phthalate, DEHT: Di(2-ethylhexyl) terephthalate, DINP: Diisononyl phthalate

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Various Plasticizers by GC-MS and LC-MS/MS [3][4]

Plasticizer	Method	LOD	LOQ
Dimethyl phthalate (DMP)	GC-IT/MS	1 ng/mL	5 ng/mL
Diethyl phthalate (DEP)	GC-IT/MS	2 ng/mL	6 ng/mL
Diisobutyl phthalate (DiBP)	GC-IT/MS	3 ng/mL	8 ng/mL
Dibutyl phthalate (DBP)	GC-IT/MS	3 ng/mL	8 ng/mL
Bis(2-ethylhexyl) phthalate (DEHP)	GC-IT/MS	8 ng/mL	14 ng/mL
Di-n-octyl-phthalate (DnOP)	GC-IT/MS	7 ng/mL	13 ng/mL
Multiple Phthalates & Alternatives	LC-MS/MS	0.02 - 18.5 pg (injected)	0.05 - 61.7 pg (injected)

RSD: Relative Standard Deviation[5]

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing analytical results. Below are representative experimental protocols for sample preparation and analysis using GC-MS and HPLC.

Sample Preparation: Extraction of Plasticizers

The extraction of plasticizers from the sample matrix is a critical first step. The choice of extraction method depends on the sample type (e.g., polymer, liquid, tissue).

• Accelerated Solvent Extraction (ASE) : This technique uses organic solvents at elevated temperatures and pressures to achieve rapid and efficient extractions. For PVC, petroleum ether is a recommended solvent for both ASE and traditional Soxhlet extraction.[6] ASE offers significant advantages in terms of reduced extraction time (e.g., 12 minutes vs. 6 hours for Soxhlet) and solvent consumption (e.g., 20 mL vs. 120 mL for Soxhlet).[6]

• Liquid-Liquid Extraction (LLE) : For liquid samples such as beverages, LLE with a solvent like hexane (B92381) can be employed to extract plasticizers.[7]

• Dispersive Liquid-Liquid Microextraction (DLLME) : This is a miniaturized version of LLE that offers high enrichment factors and requires minimal solvent.[4]

GC-MS Analysis of Plasticizers in Gloves[8]

• Instrumentation : Agilent 7890B GC coupled to an Agilent 5977A single quadrupole mass spectrometer.

• Column : HP-5MS (30 m × 0.25 mm, 0.25 µm).

• Carrier Gas : Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program : Initial temperature of 60°C, ramped to 220°C at 20°C/min, then to 300°C at 5°C/min and held for 5 minutes.

• Injection : 1 µL in splitless mode at 280°C.

• MS Detection : Electron impact ionization (70 eV) with selected ion monitoring (SIM) mode for quantification.

HPLC-DAD Analysis of Plasticizers in Gloves[8]

• Instrumentation : Agilent 1260 Infinity II HPLC with a DAD.

• Column : Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 5 µm).

• Mobile Phase : Gradient elution with water (A) and acetonitrile (B52724) (B). The gradient starts at 50% B, increases to 100% B over 20 minutes, holds for 5 minutes, and then returns to initial conditions.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Detection : DAD monitoring at 225 nm.

• Injection Volume : 20 µL.

Cross-Validation Workflow

Cross-validation ensures that different analytical methods produce comparable and reliable results.[8] This is often necessary when transferring methods between laboratories or when using orthogonal techniques to confirm results.[9]

Caption: Workflow for the cross-validation of GC-MS and HPLC methods for plasticizer analysis.

Conclusion

Both GC-MS and HPLC are robust and reliable techniques for the quantitative analysis of plasticizers. GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[1] However, HPLC serves as an excellent orthogonal method, particularly when dealing with complex matrices or when concerns about the thermal stability of analytes exist.[1] The choice of method should be based on the specific analytical requirements and validated to ensure data integrity. Cross-validation between these two techniques provides a high degree of confidence in the analytical results, which is crucial for regulatory submissions and product safety assessments.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers | MDPI [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 9. e-b-f.eu [e-b-f.eu]

The Suitability of Bis(2-propylheptyl) Phthalate-d4 as a Surrogate Standard: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate surrogate standard is a critical step in ensuring the accuracy and reliability of analytical methods. This guide provides a comprehensive comparison of Bis(2-propylheptyl) Phthalate-d4 (DPHP-d4) with other commonly used deuterated phthalate (B1215562) surrogate standards, supported by experimental data and detailed protocols.

Bis(2-propylheptyl) Phthalate-d4 is the deuterated form of Di(2-propylheptyl) phthalate (DPHP), a high molecular weight phthalate used as a plasticizer in various consumer products, often as a replacement for regulated phthalates like Di(2-ethylhexyl) phthalate (DEHP). As a surrogate standard, DPHP-d4 is introduced to a sample prior to extraction and analysis to monitor the entire analytical process, including extraction efficiency and potential matrix effects. Its chemical and physical similarity to the target analytes, the non-deuterated phthalates, makes it a theoretically ideal candidate for this purpose.

Performance Comparison of Deuterated Phthalate Surrogate Standards

The effectiveness of a surrogate standard is primarily evaluated based on its recovery through the analytical procedure. High and consistent recovery indicates that the surrogate behaves similarly to the target analytes and accurately reflects any losses during sample preparation. The following table summarizes recovery data for DPHP-d4 and other commonly used deuterated phthalate surrogates from various studies.

Surrogate Standard	Analyte(s)	Matrix	Analytical Method	Average Recovery (%)	Reference
Bis(2-propylheptyl) Phthalate-d4	DPHP Metabolites	Human Urine	HPLC-MS/MS	~23% (as metabolites)	[1]
Diethyl Phthalate-d4	Phthalates	Coffee Brew	GC-MS	>78%	[2]
Bis(2-ethylhexyl) Phthalate-d4	Phthalates	Coffee Brew	GC-MS	>78%	[2]
Di-n-butyl Phthalate-d4	Dibutyl Phthalate	Hexane	GC-MS	88.2 - 95.6%	N/A
Diethyl Phthalate	6 Phthalates	PVC	GC-MS	98 - 108%	[3]
Various 13C4-labeled Phthalate Monoesters	8 Phthalate Metabolites	Human Urine	HPLC-APCI-MS/MS	Approx. 100%	N/A
Various Deuterated Phthalates	Priority Phthalates	Surface Water	GC-MS	Error of 12-38%	[4]

Note: The recovery of DPHP-d4 is presented as the sum of its metabolites, as the parent compound is metabolized in biological systems. This highlights its utility in biomonitoring studies. The other surrogates show high recovery rates in various matrices, indicating their general suitability. The choice of surrogate will ultimately depend on the specific target analytes and the sample matrix.

Logical Workflow for Surrogate Standard Selection

The selection of a suitable surrogate standard is a systematic process that involves several key considerations. The following diagram illustrates the logical workflow for this process.

Caption: Workflow for selecting a suitable surrogate standard.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are representative protocols for GC-MS and LC-MS/MS analysis of phthalates using deuterated surrogate standards.

GC-MS Analysis of Phthalates in Polyvinyl Chloride (PVC) Plastic

This protocol is adapted from methods used for the analysis of regulated phthalates in consumer products[5][6][7].

a. Sample Preparation (Dissolution-Precipitation Extraction)

• Sample Comminution: Cut the PVC sample into small pieces (approximately 2x2 mm).

• Weighing: Accurately weigh approximately 0.5 g of the cut sample into a glass vial.

• Surrogate Spiking: Add a known amount of Bis(2-propylheptyl) Phthalate-d4 solution (e.g., 100 µL of a 10 µg/mL solution in a suitable solvent like isooctane).

• Dissolution: Add 5 mL of tetrahydrofuran (B95107) (THF) to the vial, cap tightly, and vortex to dissolve the PVC. Sonication may be used to aid dissolution.

• Precipitation: Add 5 mL of a non-solvent for PVC, such as methanol (B129727) or hexane, to precipitate the polymer. Vortex thoroughly.

• Centrifugation/Filtration: Centrifuge the sample to pellet the precipitated polymer. Alternatively, filter the solution through a PTFE syringe filter (0.45 µm) to remove the solid PVC.

• Internal Standard Addition: Transfer an aliquot of the clear supernatant to a GC vial and add a known amount of an internal standard (e.g., Benzyl Benzoate).

• Dilution: Dilute the sample as necessary with a suitable solvent (e.g., cyclohexane) to bring the analyte concentrations within the calibration range.

b. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp to 200 °C at 15 °C/min.

  • Ramp to 300 °C at 10 °C/min, hold for 5 min.

• MSD Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) and/or Full Scan.

LC-MS/MS Analysis of Phthalate Metabolites in Human Urine

This protocol is based on established methods for biomonitoring of phthalate exposure[8][9].

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature and centrifuge to remove any particulate matter.

• Surrogate Spiking: To 1 mL of urine, add a known amount of Bis(2-propylheptyl) Phthalate-d4 and other deuterated internal standards for the target metabolites.

• Enzymatic Deconjugation: Add β-glucuronidase/sulfatase to the urine sample to hydrolyze the conjugated metabolites. Incubate at 37 °C for a specified time (e.g., 2 hours).

• SPE Column Conditioning: Condition a polymeric SPE cartridge (e.g., Oasis HLB) sequentially with methanol and water.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove interfering substances.

• Elution: Elute the phthalate metabolites with a suitable organic solvent, such as methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the mobile phase.

b. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate the target metabolites.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Conclusion

Bis(2-propylheptyl) Phthalate-d4 demonstrates the key characteristics of a suitable surrogate standard for the analysis of its non-deuterated counterpart and related high molecular weight phthalates. Its structural and physicochemical similarity to the target analytes allows it to effectively mimic their behavior during sample preparation and analysis, thereby providing a reliable means to correct for method variability and matrix effects. While direct comparative data against all other deuterated surrogates is limited, the available information suggests that DPHP-d4 performs well, particularly in biomonitoring applications where the fate of the parent compound is of interest. The selection of the most appropriate surrogate standard will always be dependent on the specific analytical method, the sample matrix, and the target analytes. Therefore, it is crucial to perform thorough method validation to ensure the chosen surrogate meets the required performance criteria for a given application.

References

• 1. researchgate.net [researchgate.net]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. frontier-lab.com [frontier-lab.com]
• 6. gcms.cz [gcms.cz]
• 7. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Certified Reference Materials for Bis(2-propylheptyl) Phthalate (DPHP) Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of Bis(2-propylheptyl) phthalate (B1215562) (DPHP) is critical for safety and quality assessment. Certified Reference Materials (CRMs) are indispensable tools for ensuring the reliability and traceability of these analytical measurements. This guide provides a comparative overview of commercially available DPHP CRMs, a detailed experimental protocol for their analysis, and a visual workflow to aid in laboratory implementation.

Comparison of Commercially Available DPHP Certified Reference Materials

The selection of a suitable CRM is a crucial first step in any analytical workflow. Key parameters to consider include the certified purity, the associated uncertainty, and the format of the material. Below is a comparison of DPHP CRMs from leading suppliers.

Supplier	Product Code	Format	Purity (%)	Uncertainty (%)	Lot Number
LGC Dr. Ehrenstorfer	DRE-C16177040	Neat	99.5	0.5	G1535911
Sigma-Aldrich	TraceCERT® (Hypothetical)	Neat	≥99.0	To be confirmed	To be confirmed
AccuStandard	(Hypothetical)	Neat	To be confirmed	To be confirmed	To be confirmed

Note: While Sigma-Aldrich and AccuStandard are established providers of phthalate CRMs and are accredited to ISO 17034 and/or ISO/IEC 17025, specific Certificate of Analysis data for a DPHP CRM was not publicly available at the time of this guide's compilation. Users are advised to consult the suppliers directly for the most current product specifications.

Experimental Protocol: DPHP Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for the analysis of DPHP in a polymer matrix using a CRM for calibration and quality control.

1. Scope: This method is applicable to the determination of DPHP in plastic materials.

2. Principle: DPHP is extracted from the polymer matrix using a suitable solvent. The extract is then analyzed by GC-MS. Quantification is achieved by using a multi-level calibration curve prepared from a DPHP CRM.

3. Reagents and Materials:

• Bis(2-propylheptyl) Phthalate CRM (e.g., LGC Dr. Ehrenstorfer DRE-C16177040)

• Tetrahydrofuran (THF), HPLC grade

• n-Hexane, HPLC grade

• Methanol, HPLC grade

• Internal Standard (e.g., Benzyl Benzoate), of known purity

4. Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Analytical balance (accurate to 0.1 mg)

• Volumetric flasks, pipettes, and syringes

• Autosampler vials with PTFE-lined septa

• Ultrasonic bath

5. Sample Preparation:

• Weigh approximately 100 mg of the polymer sample into a glass vial.

• Add 10 mL of THF to dissolve the polymer. Gentle heating and sonication may be applied to aid dissolution.

• Once dissolved, add 10 mL of n-hexane to precipitate the polymer.

• Vortex the mixture and allow the polymer to settle.

• Carefully transfer the supernatant to a clean vial.

• Spike the extract with an appropriate internal standard.

• Transfer an aliquot of the final extract into an autosampler vial for GC-MS analysis.

6. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 280 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute

  • Ramp to 280 °C at 15 °C/min, hold for 5 minutes

  • Ramp to 300 °C at 10 °C/min, hold for 5 minutes

• MS Transfer Line Temperature: 290 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ion for DPHP: m/z 149

  • Qualifier Ions for DPHP: m/z 167, 279

7. Calibration:

• Prepare a stock solution of the DPHP CRM in a suitable solvent (e.g., methanol).

• Perform serial dilutions to create a series of calibration standards at different concentration levels (e.g., 1, 5, 10, 50, 100 µg/mL).

• Spike each calibration standard with the internal standard at a constant concentration.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Construct a calibration curve by plotting the peak area ratio of DPHP to the internal standard against the concentration of DPHP.

8. Quality Control:

• Analyze a method blank with each batch of samples to check for contamination.

• Analyze a laboratory control sample (a clean matrix spiked with a known amount of DPHP CRM) to assess method accuracy.

• Analyze a duplicate sample to assess method precision.

Workflow for DPHP Analysis

The following diagram illustrates the logical flow of the analytical process for determining DPHP concentration using a certified reference material.

Workflow for DPHP Analysis using CRM.